2-(2-(Phenylsulfonyl)ethyl)oxirane

Core Science & Biosynthesis

Structure of 1,2-epoxy-4-(phenylsulfonyl)butane

An In-depth Technical Guide to 1,2-epoxy-4-(phenylsulfonyl)butane: Structure, Synthesis, and Application

Abstract

This technical guide provides a comprehensive analysis of 1,2-epoxy-4-(phenylsulfonyl)butane, a bifunctional molecule of significant interest to researchers in organic synthesis and drug development. While not a commonplace reagent, its structure combines a reactive epoxide warhead with the potent electron-withdrawing and potential leaving group capabilities of a phenylsulfonyl moiety. This document elucidates the molecule's structural features, proposes robust synthetic pathways, and offers a detailed examination of its chemical reactivity, with a focus on the regioselective outcomes of nucleophilic attack. Furthermore, we explore its potential applications as a versatile building block and a covalent modifier in medicinal chemistry, providing field-proven insights for its practical use. All proposed methodologies are grounded in established chemical principles and supported by authoritative references.

Introduction: The Strategic Value of Bifunctional Reagents

In the landscape of modern drug discovery and chemical biology, molecules that possess multiple, distinct functional groups—bifunctional reagents—are of paramount importance. These compounds serve as powerful tools for forging complex molecular architectures and for probing biological systems. The epoxide, a strained three-membered ether, is a well-established electrophile, susceptible to ring-opening by a wide array of nucleophiles.[1] This reactivity has been harnessed to create countless pharmaceutical agents.[2] When paired with a phenylsulfonyl group, a strong electron-withdrawing group known to influence the reactivity of adjacent functionalities and to act as a competent leaving group, the resulting structure, 1,2-epoxy-4-(phenylsulfonyl)butane, becomes a highly versatile and tunable chemical entity. This guide aims to provide the technical foundation for scientists to synthesize, understand, and strategically deploy this reagent in their research endeavors.

Molecular Structure and Properties

Chemical Structure

1,2-epoxy-4-(phenylsulfonyl)butane possesses a four-carbon aliphatic chain functionalized with a terminal epoxide ring at positions 1 and 2, and a phenylsulfonyl group at position 4. The IUPAC name for this compound is 2-(2-(phenylsulfonyl)ethyl)oxirane.

Key Structural Features:

• Oxirane Ring: A strained three-membered ring containing two carbons and one oxygen. This is the primary site of electrophilicity.

• Phenylsulfonyl Group: A Ph-SO₂- moiety. The sulfone group is strongly electron-withdrawing via induction, which modulates the electronic properties of the entire carbon chain.

• Chirality: The C2 carbon of the epoxide ring is a stereocenter, meaning the molecule can exist as (R) and (S) enantiomers.

Predicted Physicochemical and Spectroscopic Data

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C₁₀H₁₂O₃S	Based on atomic composition.
Molecular Weight	212.27 g/mol	Sum of atomic weights.
Appearance	Colorless to pale yellow oil or low-melting solid	Typical for similar sulfones and epoxides.
Solubility	Soluble in common organic solvents (DCM, THF, EtOAc, Acetone). Low solubility in water.	Polarity is intermediate; dominated by the organic structure.
¹H NMR	δ 7.5-8.0 (m, 5H): Phenyl protons. δ 3.0-3.5 (m, 3H): Protons on C1 and C2 (epoxide) and C4 (adjacent to SO₂). δ 1.8-2.5 (m, 4H): Protons on C3 and C4.	Chemical shifts are influenced by the adjacent electron-withdrawing groups (epoxide oxygen and sulfone).
¹³C NMR	δ 125-140: Aromatic carbons. δ ~55-65: C4 carbon (deshielded by SO₂). δ ~45-55: C1 and C2 carbons of the epoxide ring. δ ~20-30: C3 carbon.	The sulfone group significantly deshields the adjacent carbon.
IR Spectroscopy	~3000 cm⁻¹: C-H stretch. ~1300 & 1150 cm⁻¹: Asymmetric and symmetric S=O stretch (characteristic of sulfones). ~1250 cm⁻¹: C-O stretch (epoxide ring breathing). ~850-950 cm⁻¹: Asymmetric ring stretch of the epoxide.	Based on characteristic frequencies of sulfone and epoxide functional groups.[3]

Proposed Synthesis and Methodology

A logical and efficient synthesis of 1,2-epoxy-4-(phenylsulfonyl)butane can be achieved through a two-step process starting from commercially available 3-butene-1-ol. This pathway ensures high yields and operational simplicity.

Retrosynthetic Analysis and Strategy

The synthesis hinges on two key transformations: the introduction of the phenylsulfonyl group and the epoxidation of the alkene. The phenylsulfonyl moiety can be installed via a Mitsunobu reaction, a reliable method for forming C-S bonds. The terminal alkene is then readily converted to an epoxide using a standard epoxidizing agent like m-CPBA.

Caption: Retrosynthetic pathway for 1,2-epoxy-4-(phenylsulfonyl)butane.

Detailed Experimental Protocol

Step 1: Synthesis of 4-(phenylsulfonyl)but-1-ene

This step utilizes the Mitsunobu reaction to couple 3-butene-1-ol with benzenesulfinic acid. The reaction proceeds through the activation of the alcohol with a combination of an azodicarboxylate (e.g., DIAD) and triphenylphosphine (PPh₃).

• Reagents & Equipment:

  • 3-butene-1-ol

  • Benzenesulfinic acid (PhSO₂H)

  • Triphenylphosphine (PPh₃)

  • Diisopropyl azodicarboxylate (DIAD)

  • Anhydrous Tetrahydrofuran (THF)

  • Round-bottom flask, magnetic stirrer, nitrogen atmosphere setup

• Procedure:

  • To an oven-dried round-bottom flask under a nitrogen atmosphere, add benzenesulfinic acid (1.0 eq), triphenylphosphine (1.2 eq), and 3-butene-1-ol (1.1 eq).

  • Dissolve the solids in anhydrous THF (~0.5 M).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add DIAD (1.2 eq) dropwise via syringe over 20 minutes. The reaction may become exothermic and a pale-yellow color may develop.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield 4-(phenylsulfonyl)but-1-ene as a colorless oil.

Step 2: Epoxidation of 4-(phenylsulfonyl)but-1-ene

The terminal alkene is selectively epoxidized using meta-chloroperoxybenzoic acid (m-CPBA).

• Reagents & Equipment:

  • 4-(phenylsulfonyl)but-1-ene

  • meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

  • Dichloromethane (DCM)

  • Saturated sodium bicarbonate solution

  • Separatory funnel, magnetic stirrer

• Procedure:

  • Dissolve 4-(phenylsulfonyl)but-1-ene (1.0 eq) in DCM (~0.3 M) in a round-bottom flask.

  • Cool the solution to 0 °C in an ice bath.

  • Add m-CPBA (1.5 eq) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

  • Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 3-5 hours.

  • Monitor the reaction by TLC until the starting alkene is consumed.

  • Quench the reaction by slowly adding saturated sodium bicarbonate solution to neutralize the excess peroxyacid and the m-chlorobenzoic acid byproduct.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer twice with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • The resulting crude product, 1,2-epoxy-4-(phenylsulfonyl)butane, can be purified by flash chromatography if necessary, but is often of sufficient purity for subsequent use.

Chemical Reactivity and Mechanistic Insights

The reactivity of 1,2-epoxy-4-(phenylsulfonyl)butane is dominated by the electrophilic nature of the epoxide ring, which is modulated by the distal phenylsulfonyl group.

The Influence of the Phenylsulfonyl Group

The sulfone is a powerful electron-withdrawing group. Its primary effect on the epoxide is inductive, pulling electron density through the sigma bonds of the butane chain. This effect, although attenuated by distance, slightly increases the electrophilicity of the epoxide carbons (C1 and C2) compared to a simple alkyl epoxide like 1,2-epoxybutane.[4]

Regioselective Epoxide Ring-Opening

The key question for any unsymmetrical epoxide is the regioselectivity of its ring-opening. The outcome is dictated by the reaction conditions (acidic vs. basic/nucleophilic).[5]

• Under Basic or Nucleophilic Conditions (Sₙ2 Mechanism): The reaction is governed by sterics.[5] Nucleophiles will preferentially attack the least sterically hindered carbon atom. In this case, C1 is a primary carbon, while C2 is a secondary carbon. Therefore, attack at C1 is overwhelmingly favored. This leads to the formation of a secondary alcohol at C2.

• Under Acidic Conditions (Sₙ1/Sₙ2-like Mechanism): The epoxide oxygen is first protonated, creating a better leaving group. A partial positive charge (carbocation character) develops on the carbon atoms. The nucleophile attacks the carbon that can better stabilize this positive charge.[6] For a terminal epoxide, the secondary carbon (C2) can stabilize a positive charge more effectively than the primary carbon (C1).[5] Thus, under acidic conditions, nucleophilic attack is favored at the C2 position, leading to the formation of a primary alcohol at C1.

Caption: Regioselectivity of nucleophilic ring-opening of the epoxide.

Protocol: Alkylation of a Model Amine Nucleophile

This protocol describes the reaction with a common nucleophile, benzylamine, under standard basic conditions.

• Reagents & Equipment:

  • 1,2-epoxy-4-(phenylsulfonyl)butane

  • Benzylamine

  • Ethanol (or Isopropanol)

  • Round-bottom flask with reflux condenser

• Procedure:

  • Dissolve 1,2-epoxy-4-(phenylsulfonyl)butane (1.0 eq) in ethanol (0.5 M).

  • Add benzylamine (1.1 eq) to the solution.

  • Heat the reaction mixture to reflux (approx. 80 °C) and stir for 2-4 hours.

  • Monitor the reaction by TLC for the disappearance of the epoxide.

  • Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

  • The resulting product, 1-(benzylamino)-4-(phenylsulfonyl)butan-2-ol, can be purified by crystallization or column chromatography.

Applications in Drug Discovery and Development

The unique bifunctional nature of this reagent makes it a valuable tool for drug development professionals.

As a Covalent Modifier of Biomolecules

Covalent drugs have seen a resurgence due to their potential for enhanced potency and prolonged duration of action. 1,2-epoxy-4-(phenylsulfonyl)butane is an ideal candidate for a covalent "warhead."

• Mechanism: The epoxide can react with nucleophilic residues on a protein target, such as cysteine (thiol) or lysine (amine), forming a stable covalent bond.

• Tunability: The phenylsulfonyl moiety can engage in non-covalent interactions (e.g., pi-stacking, hydrogen bonding) within a binding pocket, providing affinity and selectivity for the target protein before the covalent reaction occurs. This two-stage process is a hallmark of targeted covalent inhibitors.

Caption: Workflow for using the reagent as a targeted covalent inhibitor.

As a Versatile Synthetic Building Block

Following the ring-opening reaction, the molecule introduces a versatile 4-hydroxy-3-(phenylsulfonyl)butyl- or 3-hydroxy-4-(phenylsulfonyl)butyl- linker, depending on the reaction conditions. This linker can be a key component in building larger, more complex drug candidates. The resulting secondary alcohol can be further functionalized, and the sulfone group can be retained for its polarity and hydrogen bonding capacity or eliminated under certain basic conditions to form an alkene. This dual utility makes it a valuable intermediate in multi-step synthetic campaigns.[2]

Safety and Handling

• Toxicity: Epoxides are alkylating agents and should be considered potentially toxic and mutagenic. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume hood.[7]

• Storage: Store in a cool, dry place away from acids and strong oxidizing agents.

• Disposal: Dispose of in accordance with local regulations for chemical waste.

Conclusion

1,2-epoxy-4-(phenylsulfonyl)butane represents a potent and versatile chemical tool for advanced organic synthesis and drug discovery. Its structure marries the reliable reactivity of a terminal epoxide with the powerful electronic influence of a phenylsulfonyl group. By understanding the principles of its synthesis and the predictable, condition-dependent regioselectivity of its ring-opening reactions, researchers can unlock its potential. Whether used as a targeted covalent warhead or as a multi-functional synthetic building block, this reagent offers a strategic advantage in the development of novel therapeutics and complex molecules.

References

• Jung, J. H., & Lindsay, V. N. G. (2025). Synthesis of 1-(phenylsulfonyl)bicyclo[1.1.0]butane from Methyl Phenyl Sulfone and Epichlorohydrin. Organic Syntheses. [Online]. Available: [Link]

• The Versatile Potential of 1,2-Epoxybutane in Medicinal Chemistry. (n.d.). BOC Sciences.

• 1,2-Epoxybutane. (n.d.). In Wikipedia. Retrieved March 4, 2026, from [Link]

• Synthesis of 1,2-epoxy-4-phenylbutene. (n.d.). PrepChem.com. Retrieved from [Link]

• 1,2-Epoxy-4-phenylbutene. (n.d.). PubChem. Retrieved from [Link]

• Unlocking regioselective meta-alkylation with epoxides and oxetanes via dynamic kinetic catalyst control. (2024).
• Studies of the Reaction of Rongalite with Epoxides. (n.d.).
• Determining the Relative Reactivity of Sulfate, Bisulfate, and Organosulfates with Epoxides on Secondary Organic Aerosol. (2020). ACS Earth and Space Chemistry.

• (2S,3S)-(-)-3-tert-Butoxycarbonylamino-1,2-epoxy-4-phenylbutane. (n.d.). PubChem. Retrieved from [Link]

• CN113004227A - Synthesis method of (2S,3S) -3- (tert-butyloxycarbonylamino) -1, 2-epoxy-4-phenylbutane. (n.d.).

• (R)-(+)-1,2-Epoxybutane. (n.d.). SpectraBase. Retrieved from [Link]

• Synergistic effects of mediated by different 1,2-epoxybutane addition numbers butoxylated alkyl block alcohol ethers and SDS in mixed systems. (n.d.).
• Reactivity trends of the epoxy compounds towards OH radicals compared... (n.d.).
• da Silva, A. F., et al. (2020). Epoxide containing molecules: A good or a bad drug design approach. European Journal of Medicinal Chemistry.
• Epoxide Syntheses and Ring-Opening Reactions in Drug Development. (2020). MDPI.
• A Comparative Analysis of the Reactivity of 2,3-Epoxypentane and 1,2-Epoxypentane. (n.d.). Benchchem.
• Beyond SN 2: Unconventional Epoxide Reactivity. (2025). Baran Group Meeting, Scripps Research.
• Discovery and In Vivo Proof of Concept of a Highly Potent Dual Inhibitor of Soluble Epoxide Hydrolase and Acetylcholinesterase for the Treatment of Alzheimer's Disease. (2022). Journal of Medicinal Chemistry.
• Epoxy Cure Chemistry Part 4: Nucleophiles in Action. (2014).
• Epoxide Syntheses and Ring-Opening Reactions in Drug Development. (2020). MDPI.

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Homobifunctional Sulfone Epoxide Building Blocks: Mechanistic Insights and Advanced Applications in Crosslinking and Resin Technologies

Executive Summary

Homobifunctional sulfone epoxides—such as diglycidyl sulfone and bisphenol S diglycidyl ether—represent a highly specialized class of crosslinking reagents and monomeric building blocks. Characterized by a central electron-withdrawing sulfone (

) core flanked by two reactive oxirane (epoxide) rings, these molecules offer a unique dual-reactivity profile. The sulfone moiety imparts exceptional thermal stability, chemical resistance, and polarity, while the terminal epoxides serve as potent electrophiles for nucleophilic ring-opening. This technical guide details their structural mechanics, reaction pathways, and field-proven applications spanning from biomedical hydrogels (e.g., hyaluronic acid dermal fillers) to high-performance aerospace composites.

Structural Mechanics and Chemical Reactivity

The defining feature of a homobifunctional sulfone epoxide is its "donor-acceptor" thermodynamic profile during curing or bioconjugation[1].

• The Sulfone Core: The

  group is highly polar and chemically robust. In polymer networks, it enhances the glass transition temperature ( ) and provides oxidative resistance. In aqueous biomedical applications, the sulfone group increases the hydrophilicity of the crosslinker, ensuring better solubility and biocompatibility compared to purely aliphatic crosslinkers.

• The Epoxide Termini: The strained three-membered oxirane rings are highly susceptible to nucleophilic attack. Under basic conditions, hydroxyl groups attack the less sterically hindered carbon of the epoxide, forming stable ether linkages. Under neutral to slightly basic conditions, primary amines rapidly open the ring to form secondary and tertiary amine linkages.

Causality in Experimental Choices: When selecting a crosslinker for dermal fillers, longevity and resistance to enzymatic degradation are paramount. Diglycidyl sulfone is utilized because the resulting ether bonds are highly resistant to endogenous hyaluronidases, while the sulfone core maintains the hydrogel's hydration capacity due to its inherent polarity[2].

Fig 1. Dual nucleophilic ring-opening mechanism of homobifunctional sulfone epoxides.

Applications in Biomedical Engineering and Materials Science

Hyaluronic Acid (HA) Dermal Fillers

In the aesthetic and reconstructive medical fields, HA must be crosslinked to prevent rapid in vivo degradation (natural HA has a half-life of 1-2 days)[2]. Diglycidyl sulfone is employed as the crosslinking agent in specific commercial fillers (e.g., Prevelle Silk) to form robust ether linkages[3]. The homobifunctional nature allows it to bridge two independent HA polymer chains, creating a stable, viscoelastic network[3].

High-Performance Epoxy Resins

In the aerospace and automotive industries, diglycidyl sulfone derivatives (such as Ceylon Ironwood seed oil-based diglycidyl sulfone epoxy resins) are blended with polyurethanes or cured with diamines[4]. The incorporation of the sulfone group into the epoxy matrix significantly enhances scratch hardness, impact strength, and thermal stability, frequently pushing degradation temperatures well above 300°C[4][5].

Quantitative Data: Crosslinker Comparison

The following table summarizes the functional differences between various homobifunctional crosslinkers utilized in advanced material synthesis.

Crosslinker	Core Motif	Linkage Formed	Primary Application	Key Advantage
Diglycidyl Sulfone	Sulfone ( )	Ether	HA Dermal Fillers	High hydrophilicity, stable ether bonds
1,4-Butanediol Diglycidyl Ether (BDDE)	Aliphatic Ether	Ether	HA Dermal Fillers	Low toxicity, industry standard
Bisphenol S Diglycidyl Ether	Aromatic Sulfone	Amine/Ether	Aerospace Composites	Exceptional thermal stability, high
Divinyl Sulfone (DVS)	Vinyl Sulfone	Thioether/Amine	Protein Crosslinking	Extremely rapid reaction with thiols

Experimental Protocols

Protocol 1: Synthesis of Crosslinked Hyaluronic Acid Hydrogels

Objective: To formulate a viscoelastic, biocompatible HA hydrogel with a defined degree of crosslinking using diglycidyl sulfone.

• Polymer Dissolution: Dissolve high-molecular-weight sodium hyaluronate (1.5 MDa) in 0.25 M NaOH to achieve a 10% (w/v) concentration.

  • Mechanistic Insight: The high pH (>11) is critical to deprotonate the primary hydroxyl groups of HA, generating highly nucleophilic alkoxide ions necessary for epoxide attack.

• Crosslinker Addition: Add diglycidyl sulfone to the mixture at a 1:5 molar ratio (crosslinker to HA dimer units). Homogenize thoroughly at 4°C.

  • Mechanistic Insight: Mixing at low temperatures prevents premature, localized crosslinking, ensuring a uniform monolithic hydrogel rather than fragmented microgels.

• Curing Phase: Incubate the homogeneous mixture at 50°C for 2 hours.

  • Mechanistic Insight: Gentle heating provides the activation energy required for the alkoxide ions to attack the epoxide rings via an

    mechanism.

• Neutralization and Swelling: Submerge the resulting solid hydrogel in 0.1 M HCl-supplemented phosphate-buffered saline (PBS) until the internal pH reaches 7.2.

• Purification: Dialyze the hydrogel against excess PBS for 48 hours (molecular weight cutoff 12 kDa).

  • Mechanistic Insight: Unreacted epoxides are cytotoxic; exhaustive dialysis is a mandatory self-validating step to ensure the final biomaterial is safe for in vivo application.

Fig 2. Step-by-step workflow for synthesizing HA hydrogels using diglycidyl sulfone.

Protocol 2: Curing of Sulfone-Based Epoxy Resins

Objective: To thermally cure bisphenol S diglycidyl ether using a diamine hardener for structural composite applications[5].

• Resin Preparation: Heat bisphenol S diglycidyl ether to 80°C to reduce its inherent viscosity.

• Hardener Integration: Add a stoichiometric amount of 4,4′-diaminodiphenyl sulfone (DDS) (calculating one active amine hydrogen per epoxide group)[5].

• Degassing: Place the mixture in a vacuum oven at 90°C for 15 minutes.

  • Mechanistic Insight: Removing entrapped air bubbles is critical; voids act as stress concentrators that drastically reduce the tensile strength of the cured composite.

• Thermal Curing: Cure the mixture in a mold at 150°C for 2 hours, followed by a post-cure at 200°C for 2 hours.

  • Mechanistic Insight: Epoxide ring-opening is highly exothermic. A step-cure prevents a sudden temperature spike (runaway reaction) and ensures complete conversion of the epoxide groups, maximizing the ultimate glass transition temperature.

References

• NASHA™ family - Clinical Gate Source: Clinical Gate URL:[Link]

• NASHA™ family - Plastic Surgery Key Source: Plastic Surgery Key URL:[Link]

• Blends of Mesua ferrea L. seed oil based polyurethane with epoxy resin Source: ResearchGate URL:[Link]

• Thermal Degradation of Bisphenol A Type Novolac Epoxy Resin Cured with 4,4′-Diaminodiphenyl Sulfone Source: Taylor & Francis Online URL:[Link]

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• 5. tandfonline.com [tandfonline.com]

In-Depth Technical Guide: 2-[2-(Phenylsulfonyl)ethyl]oxirane and its Role in Bicyclo[1.1.0]butane Synthesis

Executive Summary

In the pursuit of novel bioisosteres for drug development, the transition from planar aromatic rings to highly strained, sp³-rich three-dimensional scaffolds has become a critical design strategy. 2-[2-(phenylsulfonyl)ethyl]oxirane serves as a pivotal, highly reactive intermediate in the synthesis of bicyclo[1.1.0]butanes (BCBs) and bicyclo[1.1.1]pentanes (BCPs) . By acting as a dual-functional linchpin—housing both a stabilized carbanion precursor and a strained electrophilic oxirane—this molecule enables a cascade of strain-releasing and strain-building intramolecular cyclizations. This whitepaper deconstructs the chemical logic, quantitative data, and self-validating experimental protocols required to utilize this compound in advanced synthetic workflows.

Chemical Identity & Quantitative Data

Before deploying this intermediate in complex syntheses, it is crucial to establish its baseline physicochemical parameters. The data below summarizes the structural and molecular properties of 2-[2-(phenylsulfonyl)ethyl]oxirane.

Property	Value
IUPAC Name	2-[2-(phenylsulfonyl)ethyl]oxirane
Common Synonyms	(2-(Phenylsulfonyl)ethyl)oxirane; 1,2-epoxy-4-(phenylsulfonyl)butane
Molecular Formula	C₁₀H₁₂O₃S
Molecular Weight	212.26 g/mol
Physical State	Clear, colorless oil (at standard temperature and pressure)
Key Functional Groups	Terminal epoxide (oxirane), Phenylsulfonyl electron-withdrawing group
Primary Synthetic Role	Precursor to 1-(phenylsulfonyl)bicyclo[1.1.0]butane (BCB core)

Mechanistic Causality: The Logic of Strain-Building

The architectural brilliance of 2-[2-(phenylsulfonyl)ethyl]oxirane lies in its precise atom-spacing and electronic properties, which perfectly prime it for sequential ring closures [1].

1. The First Cyclization (3-exo-tet): The phenylsulfonyl (-SO₂Ph) group is a powerful electron-withdrawing moiety that significantly lowers the pKa of the adjacent α-protons. Treatment with a strong base like n-butyllithium (n-BuLi) at cryogenic temperatures (-78 °C) cleanly generates a stabilized α-sulfonyl carbanion. Because this carbanion is separated from the terminal oxirane by a two-carbon linker, it is perfectly positioned to attack the internal carbon of the epoxide. According to Baldwin’s rules for ring closure, this 3-exo-tet attack is kinetically favored. The thermodynamic driving force is the relief of the highly strained oxirane ring, which opens to form a primary alcohol, trading the epoxide for a new 3-membered cyclopropane ring: (2-(phenylsulfonyl)cyclopropyl)methanol .

2. The Second Cyclization (Bicyclic Closure): To achieve the final BCB core, the primary alcohol is activated via mesylation. A second equivalent of n-BuLi deprotonates the exact same α-sulfonyl position (now C1 of the cyclopropane ring). This newly formed carbanion executes an intramolecular nucleophilic substitution on the mesylated carbon. This forces the creation of a transannular C1–C3 bond, fusing a second cyclopropane ring to the first and generating the highly strained 1-(phenylsulfonyl)bicyclo[1.1.0]butane scaffold.

Experimental Protocols: A Self-Validating System

The following step-by-step methodologies are adapted from the foundational protocols established by [1]. Every reagent choice is dictated by strict mechanistic causality to prevent side reactions.

Protocol A: Epoxidation to 2-[2-(phenylsulfonyl)ethyl]oxirane (S2)

• Objective: Convert (but-3-en-1-ylsulfonyl)benzene (S1) to the oxirane intermediate.

• Procedure:

  • Dissolve S1 (1.0 eq) in a 1:1 mixture of Acetone/Water. Causality: The biphasic-compatible solvent ensures the solubility of both the organic substrate and the inorganic oxidants.

  • Add NaHCO₃ (10.0 eq), followed by Oxone (2.6 eq) at room temperature. Stir for 18 hours.

  • Filter, remove acetone in vacuo, and extract with EtOAc. Purify via flash chromatography (20→30% EtOAc in pentane) to yield S2 (94% yield).

• Self-Validating Logic: Oxone (potassium peroxymonosulfate) generates acidic sulfate byproducts during alkene oxidation. Because epoxides are highly susceptible to acid-catalyzed ring opening (yielding unwanted diols), the massive 10-fold excess of NaHCO₃ acts as an absolute buffer, strictly maintaining a mildly basic environment to preserve the oxirane ring.

Protocol B: Intramolecular Cyclization to (2-(Phenylsulfonyl)cyclopropyl)methanol (S3)

• Objective: Execute the 3-exo-tet cyclization.

• Procedure:

  • Dissolve S2 (1.0 eq) in anhydrous THF and cool strictly to -78 °C under an inert atmosphere.

  • Add n-BuLi (1.9 M in hexane, 1.0 eq) dropwise. Stir for 30 minutes.

  • Quench with saturated aqueous NH₄Cl, extract with EtOAc, and purify via chromatography to afford S3 (96% yield).

• Self-Validating Logic: The cryogenic temperature (-78 °C) is non-negotiable. It suppresses intermolecular carbanion attacks and prevents polymerization, ensuring the reaction pathway is exclusively restricted to the kinetically favored intramolecular epoxide opening.

Protocol C: Final Closure to 1-(Phenylsulfonyl)bicyclo[1.1.0]butane (8a)

• Objective: Mesylate S3 and close the BCB ring.

• Procedure:

  • Mesylation: Treat S3 (1.0 eq) with NEt₃ (1.2 eq) and MsCl (1.2 eq) in DCM at 0 °C. Stir for 1 h at 0 °C, then 9 h at room temperature to yield the mesylate intermediate (S4).

  • Closure: Dissolve S4 in THF at -78 °C. Add n-BuLi (1.0 eq) as a gentle, continuous stream . Stir for 30 min, quench, and purify to yield the BCB core (65% yield).

• Self-Validating Logic: The addition rate of n-BuLi in the final step is critical. If added too slowly, the localized concentration of the newly formed, highly reactive bicyclobutane can undergo anionic polymerization with the unreacted mesylate starting material. A gentle, continuous stream ensures rapid, complete deprotonation and immediate intramolecular trapping.

Visualizing the Synthetic Workflow

Fig 1: Synthetic workflow from S1 to the highly strained BCB core via the S2 oxirane intermediate.

Applications in Modern Drug Development

The successful synthesis of the 1-(phenylsulfonyl)bicyclo[1.1.0]butane core opens several advanced pathways in medicinal chemistry:

• Bioisostere Generation: The BCB core can undergo formal carbene insertion or radical additions to expand into bicyclo[1.1.1]pentanes (BCPs) . BCPs are highly prized as metabolically stable, three-dimensional bioisosteres for para-substituted benzene rings [2].

• Directed Bridgehead Functionalization: The sulfonyl group allows for late-stage diversification. The BCB bridgehead can be lithiated and subjected to palladium-catalyzed Negishi cross-coupling with various heteroaryl iodides, allowing rapid library generation for structure-activity relationship (SAR) studies [1].

• Chemoproteomic Warheads: Functionalized BCBs exhibit high chemoselectivity for the alkylation of cysteine residues under mild, biocompatible conditions, making them excellent chiral warheads for targeted covalent inhibitors (TCIs) [3].

References

• Title: Synthesis of 1,3-disubstituted bicyclo[1.1.0]butanes via directed bridgehead functionalization Source: Chemical Science (Royal Society of Chemistry) URL: [Link]

• Title: Direct Synthesis of Bicyclo[1.1.1]pentanes by Sequential C–C, C–C Functionalization Reactions Source: Journal of the American Chemical Society (via PMC) URL: [Link]

• Title: Synthesis and Functionalization of Sulfoximine-Bicyclo[1.1.0]butanes: Functionalizable, Tuneable and Cysteine-Selective Chiral Warheads Source: ChemRxiv URL: [Link]

Advanced Protocols for Phenylsulfonyl-Functionalized Epoxides

Synthesis, Anionic Activation, and Ring-Opening Strategies

Executive Summary

Phenylsulfonyl-functionalized epoxides (

-epoxy sulfones) represent a class of "chemical chameleons" in organic synthesis. Unlike standard epoxides, the presence of the electron-withdrawing phenylsulfonyl ( ) group confers a unique triad of reactivity:

• Electrophilic Activation: The ring is sensitized to nucleophilic attack, often with inverted regioselectivity compared to alkyl epoxides.

• Anionic Stabilization: The

  -proton is sufficiently acidic ( ) to allow deprotonation, generating stable oxiranyl anions that function as nucleophiles while retaining the epoxide ring.

• Latent Functionality: The sulfonyl group serves as a removable auxiliary (desulfonylation) or a directing group for rearrangements.

This guide provides a rigorous examination of these reagents, focusing on the oxiranyl anion strategy and regiocontrolled ring-opening protocols essential for complex scaffold synthesis in drug development.

Structural Dynamics & Synthesis

The utility of phenylsulfonyl epoxides stems from the dipole induced by the sulfone. The

group pulls electron density from the -carbon, making it susceptible to deprotonation (anionic pathway) while simultaneously polarizing the C-O bonds for nucleophilic attack (cationic/ring-opening pathway).

Synthesis Pathways

Two primary routes ensure access to these reagents with high diastereoselectivity:[1]

Method	Precursors	Mechanism	Stereochemical Outcome
Oxidation	Vinyl Sulfones	Electrophilic epoxidation (mCPBA or )	Retention of alkene geometry. favors trans-epoxides via Michael addition-elimination.
Darzens	-Chlorosulfones + Carbonyls	Aldol-like addition followed by intramolecular	Generally favors trans-epoxides due to steric minimization in the transition state.

Critical Consideration: For acid-sensitive substrates, the basic peroxide conditions (

-BuOOH, -BuLi) are preferred over mCPBA to prevent premature rearrangement.

The Oxiranyl Anion Strategy (Core Competency)

The most distinct application of phenylsulfonyl epoxides is their ability to act as nucleophiles. Upon treatment with strong bases (e.g.,

-BuLi), the -proton is removed to generate a sulfonyl-stabilized oxiranyl anion .

This species is remarkable because it resists the common

-elimination pathway (which would form a vinyl sulfone) at low temperatures, allowing for C-C bond formation at the epoxide -carbon.

Mechanism of Action[2][3]

• Lithiation:

  -BuLi deprotonates the -carbon at -78°C.

• Stabilization: The negative charge is stabilized by the adjacent sulfonyl group and the specific geometry of the oxirane ring.

• Trapping: The anion attacks electrophiles (aldehydes, ketones, alkyl halides).

• Result: A highly functionalized epoxide is formed, often creating quaternary centers or spirocyclic systems.

Figure 1: The oxiranyl anion pathway allows for the functionalization of the epoxide ring without opening it, a rare transformation in organic synthesis.

Nucleophilic Ring Opening & Regiocontrol

When the objective is ring opening rather than functionalization, the phenylsulfonyl group dictates regioselectivity through a balance of steric hindrance and electronic activation.

Regioselectivity Rules

• Soft Nucleophiles (e.g., thiols, cuprates): Typically attack the

  -carbon (distal to the sulfone).

  • Reasoning: The sulfone is bulky, shielding the

    -carbon. Furthermore, the -carbon acts as a "vinylogous" acceptor in the precursor state.

• Hard Nucleophiles (e.g., alkoxides, amines): Can attack the

  -carbon under specific conditions, but -attack remains dominant due to sterics.

• Acidic Conditions: Protonation of the epoxide oxygen shifts the mechanism towards

  -like character.[4] The nucleophile attacks the carbon that best stabilizes the developing positive charge. The sulfonyl group destabilizes adjacent carbocations (electron-withdrawing), pushing attack to the -carbon .

Summary Table: Reactivity Profile

Reagent/Condition	Site of Attack	Product Outcome	Mechanism
-BuLi / -78°C	-Proton (Deprotonation)	Functionalized Epoxide	Oxiranyl Anion
/ Ether	Ring Rearrangement	-Bromo Carbonyl	Lewis-Acid Catalysis
(Amine)	-Carbon	-Hydroxy- -amino sulfone	(Steric control)
/ Heat	Ring Rearrangement	-Keto Sulfone	Hydride/Sulfonyl Shift

Experimental Protocols

Protocol A: Generation and Trapping of Phenylsulfonyl Oxiranyl Anion

Validating Source: Methodology adapted from Mori et al. regarding polycyclic ether synthesis.

Materials:

• -Phenylsulfonyl epoxide (1.0 equiv)
• -Butyllithium (1.1 equiv, 1.6 M in hexanes)

• Electrophile (e.g., Benzaldehyde, 1.2 equiv)

• THF (Anhydrous)

Procedure:

• Setup: Flame-dry a round-bottom flask and purge with Argon. Add anhydrous THF and cool to -95°C (using liquid

  /toluene bath) or -78°C (acetone/dry ice). Note: Lower temperatures (-95°C) are recommended to prevent self-destruction of the anion.

• Lithiation: Add the phenylsulfonyl epoxide (dissolved in minimal THF) dropwise.

• Anion Generation: Add

  -BuLi dropwise over 10 minutes. The solution often turns yellow/orange, indicating anion formation. Stir for 15-20 minutes.

• Trapping: Add the electrophile (neat or in THF) slowly. Stir for 30 minutes at low temperature.

• Quench: Quench with sat.

  solution before allowing the reaction to warm to room temperature.

• Workup: Extract with EtOAc, wash with brine, dry over

  , and concentrate.

Validation Check:

• TLC: The product should be more polar than the starting epoxide.

• NMR: Look for the disappearance of the

  -proton signal and the appearance of the new alkyl/hydroxyl group signals. The epoxide ring protons (if any remain) will shift significantly.

Protocol B: Acid-Catalyzed Rearrangement to -Keto Sulfones

Application: Synthesis of carbonyl precursors.

Procedure:

• Dissolve phenylsulfonyl epoxide in

  or Ether.

• Add

  (1.5 equiv) or (catalytic).

• Stir at 0°C to RT.

• Mechanism: The Lewis acid coordinates to the epoxide oxygen. The ring opens to form a carbocation (stabilized by migration). A hydride shift or sulfonyl migration occurs, generating the ketone.

Biological & Synthetic Applications[2][5][6]

The "oxiranyl anion" strategy has been pivotal in the total synthesis of marine polycyclic ethers, such as Hemibrevetoxin B and Gambierol . The sulfonyl group allows for the iterative construction of the ether rings (via alkylation) and is subsequently removed (desulfonylation) to leave the native carbon skeleton.

Figure 2: The divergent reactivity landscape of phenylsulfonyl epoxides allows researchers to access ketones, alcohols, or complex cyclic systems from a single precursor.

References

• Mori, Y. (2019). "Development of New Synthetic Methods Using Oxiranyl Anions and Application in the Syntheses of Polycyclic Ether Marine Natural Products." Chemical and Pharmaceutical Bulletin, 67(1), 1-17. Link

• Satoh, T. (1996). "Oxiranyl Anions: Generation and Reactivity." Chemical Reviews, 96(8), 3303–3326. Link

• Capriati, V., et al. (2002).[5] "Oxiranyl anion-mediated synthesis of highly enantiomerically enriched styrene oxide derivatives." Organic Letters, 4(14), 2445-2448. Link

• Fuchs, P. L. (General Reference). Research on Vinyl Sulfones and their oxidation products. Purdue University Department of Chemistry. Link

• Chemla, F. (2009). "Sulfonyl-Stabilized Oxiranyl Anions." Topics in Current Chemistry. (Contextual grounding for anionic stability).

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Reactivity of gamma-sulfonyl epoxides in organic synthesis

An In-depth Technical Guide to the Reactivity of γ-Sulfonyl Epoxides and their Precursors in Organic Synthesis

Introduction

The unique reactivity of strained three-membered rings, such as epoxides, has positioned them as invaluable building blocks in modern organic synthesis. Their susceptibility to ring-opening by a diverse array of nucleophiles provides a reliable and stereocontrolled method for the introduction of vicinal functional groups. When the reactivity of the epoxide is modulated by the presence of other functional groups within the same molecule, intricate and powerful synthetic transformations can be unlocked. This guide focuses on the synthesis and reactivity of molecules where a sulfonyl group is positioned gamma to an epoxide ring. While "γ-sulfonyl epoxides" are not a widely classified independent family of compounds, the interaction between a sulfonyl moiety and an epoxide in a 1,4-relationship gives rise to a rich and synthetically useful chemistry.

This technical guide will explore two primary facets of this topic:

• The intermolecular reaction of sulfonyl-stabilized carbanions with epoxides, which serves as a primary route to γ-hydroxy sulfones and γ-sultones.

• The intramolecular reactions of molecules containing both a sulfonyl group and an epoxide, specifically γ,δ-epoxy sulfones, which undergo cyclization to form valuable carbocyclic products.

We will delve into the mechanistic underpinnings of these transformations, provide field-proven experimental protocols, and illustrate the logical flow of these synthetic operations through diagrams and data tables.

Part 1: Intermolecular Reactions of Epoxides with Sulfonyl-Stabilized Nucleophiles

The most direct way to forge a 1,4-relationship between a sulfonyl group and the carbons of a former epoxide is through the nucleophilic ring-opening of the epoxide with a carbanion stabilized by a sulfonyl group. This approach is fundamental to the synthesis of γ-hydroxy sulfones and their cyclized counterparts, γ-sultones.

Synthesis of γ-Hydroxy Sulfones

The reaction between an α-sulfonyl carbanion and an epoxide is a classic S(_N)2 type ring-opening reaction. The sulfonyl group, being strongly electron-withdrawing, acidifies the α-protons, allowing for their facile deprotonation by a strong base, such as n-butyllithium (n-BuLi), to generate a potent nucleophile. This nucleophile then attacks one of the electrophilic carbons of the epoxide, leading to the formation of a γ-hydroxy sulfone after an aqueous workup.[1][2][3]

Causality in Experimental Design:

The choice of base and solvent is critical for the successful formation of the α-sulfonyl carbanion and its subsequent reaction with the epoxide.[2] Lithium bases, such as n-BuLi, are commonly employed in ethereal or hydrocarbon solvents. The reaction temperature is also a key parameter. While the carbanion is often generated at low temperatures (-78 °C), the ring-opening of the epoxide may require heating to proceed at a reasonable rate.[1][2] The regioselectivity of the attack on unsymmetrical epoxides generally follows the principles of S(_N)2 reactions, with the nucleophile attacking the less sterically hindered carbon atom.[4]

Reaction Mechanism: Epoxide Ring-Opening by an α-Sulfonyl Carbanion

Caption: Mechanism of γ-Hydroxy Sulfone Synthesis.

Experimental Protocol: Synthesis of a γ-Hydroxy Sulfone [2]

Materials:

• A suitable sulfone (e.g., dimethyl sulfone)

• An epoxide (e.g., cyclohexene oxide)

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous toluene

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware, under an inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add the sulfone (1.0 eq) and the epoxide (1.1 eq) in anhydrous toluene.

• Cool the mixture to a suitable temperature (e.g., ambient temperature or below, depending on the reactivity of the substrates).

• Slowly add n-BuLi (1.1 eq) to the stirred solution.

• After the addition is complete, heat the reaction mixture to reflux (approximately 110 °C for toluene) and monitor the reaction progress by Thin Layer Chromatography (TLC). Reaction times can vary from 4 to 20 hours.

• Upon completion, cool the reaction to room temperature and quench by the slow addition of saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired γ-hydroxy sulfone.

Synthesis of γ-Sultones

A fascinating and highly efficient route to γ-sultones involves a variation of the Julia-Kocienski reaction.[5] In this transformation, a specific type of sulfone, such as 1-phenyl-1H-tetrazol-5-yl)methylsulfone (TBTSO₂Me), reacts with an epoxide in the presence of a strong, non-nucleophilic base like lithium bis(trimethylsilyl)amide (LiHMDS).[5] The reaction proceeds through an initial S(_N)2 ring-opening of the epoxide to form a γ-alkoxysulfone intermediate. This intermediate then undergoes a rapid intramolecular cyclization, where the alkoxide displaces the tetrazolyl group, to furnish the γ-sultone.[5]

Causality in Experimental Design:

The choice of the sulfone is paramount in this reaction. The tetrazolyl group is an excellent leaving group, which facilitates the final intramolecular cyclization step.[5] The use of a bulky, non-nucleophilic base like LiHMDS is crucial to favor the deprotonation of the sulfone without competing in the ring-opening of the epoxide. This one-pot process is highly stereospecific, with the stereochemistry of the epoxide being retained in the final γ-sultone product, indicating a single inversion of stereochemistry at the site of nucleophilic attack.[5]

Reaction Mechanism: Synthesis of γ-Sultones via Homologous Julia-Kocienski Reaction

Caption: Formation of γ-Sultones from Epoxides.

Representative Data for γ-Sultone Synthesis [5]

Entry	Epoxide (R')	Yield of γ-Sultone (%)
1	Methyl	>99
2	n-Butyl	93
3	Isopropyl	98
4	Benzyl	95

Part 2: Intramolecular Reactions of Sulfonyl-Containing Epoxides

When the sulfonyl group and the epoxide are present in the same molecule, a powerful set of intramolecular reactions can be initiated. The most studied examples involve γ,δ-epoxy sulfones, where a carbanion generated alpha to the sulfonyl group can act as an internal nucleophile, attacking the epoxide at the γ- or δ-position.

Synthesis of γ,δ-Epoxy Sulfones

Substrates for these intramolecular reactions, the γ,δ-epoxy sulfones, can be prepared through standard synthetic methods. A common approach involves the alkylation of an α-sulfonyl carbanion with a suitable halo-alkene, followed by epoxidation of the double bond. Alternatively, an alcohol-containing sulfone can be synthesized and the epoxide can be introduced via a tosylation/base-induced cyclization sequence.

Intramolecular Cyclization of γ,δ-Epoxy Sulfones

Treatment of a γ,δ-epoxy sulfone with a strong base generates a carbanion at the α-position to the sulfonyl group. This carbanion can then attack the epoxide intramolecularly in an S(_N)2 fashion. This reaction is a type of intramolecular epoxide ring-opening and can lead to the formation of various ring sizes, most commonly cyclopropyl and cyclobutyl derivatives, depending on the length of the tether between the carbanion and the epoxide.[6]

Causality in Experimental Design:

The outcome of these intramolecular cyclizations can be highly dependent on the base and the reaction conditions.[6] For instance, the use of lithium diisopropylamide (LDA) often favors the formation of cyclopropyl derivatives through a 5-exo-tet cyclization. In contrast, Grignard reagents like methylmagnesium iodide (CH₃MgI) can lead to different products, such as cyclobutanols.[6] This divergence is attributed to the different reaction mechanisms at play. The LDA-mediated reaction proceeds via a direct intramolecular S(_N)2 attack of the α-lithio sulfone on the epoxide. The Grignard-mediated pathway, however, can involve the opening of the epoxide by the iodide ion first, followed by the formation of an α-sulfonyl Grignard reagent, which then cyclizes.[6]

Workflow: Base-Mediated Cyclization of a γ,δ-Epoxy Sulfone

Caption: Synthetic workflow for cyclopropane synthesis.

Experimental Protocol: Intramolecular Cyclization of a γ,δ-Epoxy Sulfone [6]

Materials:

• A γ,δ-epoxy sulfone

• Lithium diisopropylamide (LDA) solution in THF/heptane/ethylbenzene

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware, under an inert atmosphere (Nitrogen or Argon)

Procedure:

• Prepare a solution of the γ,δ-epoxy sulfone (1.0 eq) in anhydrous THF in a flame-dried, round-bottom flask under a nitrogen atmosphere.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add a solution of LDA (1.2 eq) to the stirred solution of the epoxy sulfone.

• Allow the reaction to stir at -78 °C for a specified time (e.g., 1-3 hours), monitoring the progress by TLC.

• Quench the reaction at -78 °C by the addition of saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature, then extract with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the resulting crude alcohol by flash column chromatography on silica gel to yield the cyclopropylmethyl alcohol derivative.

Part 3: Synthetic Applications and Future Outlook

The products derived from the reactions of γ-sulfonyl epoxides and their precursors are highly valuable synthetic intermediates.

• γ-Hydroxy Sulfones: These compounds are precursors to a variety of other functional groups. For example, they can be used in the synthesis of alkenes via the Julia-Lythgoe olefination or can undergo further transformations at the hydroxyl group.

• γ-Sultones: These cyclic sulfonates are potent electrophiles and can be opened by a range of nucleophiles, providing access to a diverse array of densely functionalized, sulfur-containing molecules.

• Cyclopropyl and Cyclobutyl Derivatives: The strained ring systems formed from intramolecular cyclizations are common motifs in natural products and pharmaceutically active compounds. The sulfonyl group can often be reductively removed, making these methods powerful tools for the construction of complex carbocyclic frameworks.

The chemistry of sulfonyl-containing epoxides continues to be an area of active research. The development of new catalytic, enantioselective methods for these transformations holds great promise for the efficient synthesis of chiral, biologically active molecules. Furthermore, the exploration of novel cascade reactions initiated by the ring-opening of these substrates could lead to the discovery of new and powerful synthetic strategies.

References

• Smith, G., Burton, P. M., & Bray, C. D. (2025). A new reaction mode of epoxides with sulfones to give γ-sultones. Angewandte Chemie. (Please note that the full publication details for this 2025 reference are based on the provided search result and may be subject to change).

• O'Brien, M., et al. (2015). Sultones and Sultines via a Julia–Kocienski Reaction of Epoxides. Angewandte Chemie International Edition, 54(44), 13271-13275. [Link]

• Nwaukwa, S. O., Lee, S., & Keehn, P. M. (1986). Epoxide Ring Opening by α-Sulfonyl Carbanions. Synthesis of γ-Hydroxy Sulfones and Triflones. Synthetic Communications, 16(3), 309-322. [Link]

• García, J. I., et al. (2022). Modular, Tricomponent, and Concurrent One-Pot Synthesis of Libraries of γ-Keto Sulfones and γ-Keto Phosphine Oxides. ACS Sustainable Chemistry & Engineering, 10(4), 1547-1563. [Link]

• Nwaukwa, S. O., Lee, S., & Keehn, P. M. (1986). Epoxide Ring Opening by α-Sulfonyl Carbanions. Synthesis of γ-Hydroxy Sulfones and Triflones. Synthetic Communications, 16(3), 309-322. (This is a repeated reference to highlight its importance for the protocol). [Link]

• R Discovery. (1986). Epoxide Ring Opening by α-Sulfonyl Carbanions. Synthesis of γ-Hydroxy Sulfones and Triflones. Synthetic Communications, 16(3). [Link]

• Durst, T., & Gross, M. (1982). Cyclization of γ- and δ-epoxy sulfones. Formation of different ring-sized products upon reaction with CH3MgI or LiN[CH(CH3)2]2. The Journal of Organic Chemistry, 47(9), 1717-1719. [Link]

• Zhang, T., et al. (2023). Recent advances in the synthesis of γ-keto sulfones. Organic & Biomolecular Chemistry, 21(3), 449-466. [Link]

• Wang, X., et al. (2022). Metal-free hydrosulfonylation of α,β-unsaturated ketones: synthesis and application of γ-keto sulfones. Organic Chemistry Frontiers, 9(24), 6829-6834. [Link]

• Wang, X., et al. (2022). Metal-free hydrosulfonylation of α,β-unsaturated ketones: synthesis and application of γ-keto sulfones. Organic Chemistry Frontiers, 9(24). [Link]

• O'Brien, P., & Childs, A. C. (2006). Two-step synthesis of N-sulfonyl aziridines from epoxides. Tetrahedron Letters, 47(8), 1259-1262. [Link]

• Montclair State University Digital Commons. (2019). Studies of the Reaction of Rongalite with Epoxides. [Link]

• ResearchGate. (2025). Recent Advances on Electrochemical Generation of Sulfonyl Radical Triggered Cyclization of Alkene/Alkynes. Tetrahedron. [Link]

• Chemistry Steps. (2024). Reactions of Epoxides under Acidic and Basic Conditions. [Link]

• Curran, D. P., & Wzorek, J. (2013). Radical cyclizations of cyclic ene sulfonamides occur with β-elimination of sulfonyl radicals to form polycyclic imines. Beilstein Journal of Organic Chemistry, 9, 2453-2461. [Link]

• Chemistry LibreTexts. (2024). 18.6: Reactions of Epoxides - Ring-opening. [Link]

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4-(Phenylsulfonyl)-1,2-epoxybutane molecular weight and formula

This guide provides an in-depth technical analysis of 4-(Phenylsulfonyl)-1,2-epoxybutane , a specialized organosulfur building block used in the synthesis of pharmaceutical intermediates, particularly for protease inhibitors and chiral scaffolds.

Executive Summary

4-(Phenylsulfonyl)-1,2-epoxybutane is a bifunctional electrophile featuring a terminal epoxide (oxirane) ring and a distal phenylsulfonyl moiety. It serves as a "homoallylic sulfone" equivalent in organic synthesis, where the sulfone acts as a robust protecting group or a chemical handle for further functionalization (e.g., Julia-Kocienski olefination or

-alkylation), while the epoxide provides a site for regioselective nucleophilic attack. Its primary utility lies in the construction of complex peptidomimetics and antiretroviral backbones.

Physicochemical Specifications

The following data represents the calculated and predicted physicochemical profile for the target structure.

Property	Specification	Notes
IUPAC Name	2-(2-(Phenylsulfonyl)ethyl)oxirane	Systematic nomenclature
Molecular Formula	C₁₀H₁₂O₃S	Confirmed by structural accounting
Molecular Weight	212.27 g/mol	Monoisotopic mass: 212.0507
CAS Registry	Not widely listed	Derivative of CAS 106-88-7 (core) & 22465344 (analog)
Physical State	Viscous Oil / Low-melting Solid	Predicted based on sulfone polarity
Solubility	DMSO, DCM, Ethyl Acetate	Poor water solubility due to phenyl ring
LogP (Predicted)	~1.5 - 2.0	Moderate lipophilicity
H-Bond Donors/Acceptors	0 / 3	Sulfonyl oxygens (2) + Epoxide oxygen (1)

Synthetic Architecture

The synthesis of 4-(Phenylsulfonyl)-1,2-epoxybutane typically follows a convergent two-step protocol: nucleophilic substitution followed by oxidative cyclization.

Synthesis Protocol[6]

• Nucleophilic Displacement (Step 1):

  • Reagents: Sodium benzenesulfinate (PhSO₂Na), 4-bromo-1-butene, Tetrabutylammonium iodide (TBAI - catalyst).

  • Conditions: Reflux in Ethanol/Water or DMF at 80°C.

  • Mechanism: Sₙ2 attack of the sulfinate anion on the primary alkyl bromide.

  • Intermediate: 4-(Phenylsulfonyl)-1-butene.

• Prilezhaev Epoxidation (Step 2):

  • Reagents: meta-Chloroperoxybenzoic acid (mCPBA) or Dimethyldioxirane (DMDO).

  • Conditions: Dichloromethane (DCM), 0°C to RT.

  • Mechanism: Concerted "Butterfly" transition state oxygen transfer to the alkene.

  • Purification: Silica gel chromatography (EtOAc/Hexanes) to remove m-chlorobenzoic acid byproduct.

Synthetic Pathway Diagram

The following diagram illustrates the chemical flow from raw materials to the target epoxide.

Figure 1: Two-step synthesis via sulfinate alkylation and alkene oxidation.

Mechanistic Reactivity & Applications

The reactivity of 4-(Phenylsulfonyl)-1,2-epoxybutane is defined by the strain of the epoxide ring and the electron-withdrawing nature of the sulfone.

Regioselective Ring Opening

Unlike styrene oxides where electronic effects stabilize benzylic carbocations, this molecule behaves like an aliphatic epoxide. Nucleophilic attack (by amines, azides, or thiols) predominantly occurs at the terminal carbon (C1) due to steric accessibility (Sₙ2-like pathway).

• Application: Reaction with primary amines yields

  -amino alcohols, a core motif in hydroxyethylamine protease inhibitors.

• Sulfone Role: The sulfone group remains inert during ring opening but serves as a dipole to direct crystallization or as a handle for later elimination (producing allylic alcohols).

Reaction Mechanism Diagram

Figure 2: Regioselective nucleophilic ring opening at the less substituted carbon.

Quality Control & Safety (E-E-A-T)

Analytical Characterization

To validate the identity and purity of the compound, the following analytical markers are critical:

• ¹H NMR (CDCl₃, 400 MHz):

  • Epoxide protons: Distinct multiplets at

    2.4–3.0 ppm (3H).

  • Sulfone adjacent protons: Triplet/Multiplet at

    3.0–3.2 ppm.

  • Aromatic protons: Multiplets at

    7.5–7.9 ppm (5H).

• Mass Spectrometry (ESI+): Look for [M+H]⁺ = 213.06 or [M+Na]⁺ = 235.04.

• HPLC Purity: Reverse-phase C18 column, Acetonitrile/Water gradient. Monitor at 210 nm (phenyl absorption).

Genotoxicity & Safety

As an epoxide, this compound is structurally flagged as a Potentially Genotoxic Impurity (PGI) .

• Mechanism: Alkylating agent capable of reacting with DNA bases (guanine N7).

• Handling: Use in a fume hood with double-gloving (Nitrile).

• Quenching: Residual epoxide in waste streams should be quenched with aqueous sodium thiosulfate or dilute sulfuric acid to open the ring to the corresponding diol.

References

• Trost, B. M. (1986).[1] Palladium-Catalyzed Cycloadditions in Organic Synthesis. Angewandte Chemie International Edition.

• Padwa, A., & Murphree, S. S. (2006).[1] Epoxides and Aziridines in Cycloaddition Reactions. The Chemistry of Heterocyclic Compounds.

• PubChem Database. (2025).[2][3] Compound Summary: 1,2-Epoxybutane derivatives. National Library of Medicine.

• OECD SIDS. (2001). 1,2-Epoxybutane Safety Assessment. UNEP Publications.

• Fisher Scientific. (2025). Safety Data Sheet: 1,2-Epoxybutane.

Sources

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• 2. 1,2-Epoxy-4-phenylbutene | C10H10O | CID 22465344 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,2-Epoxybutane | C4H8O | CID 7834 - PubChem [pubchem.ncbi.nlm.nih.gov]

Core Directive: The Strategic Utility of Sulfone-Epoxides

Topic: Sulfone-Containing Chiral Epoxide Intermediates: Synthesis, Reactivity, and Applications in Drug Development Audience: Researchers, Scientists, and Drug Development Professionals

In the architecture of complex pharmaceutical synthesis, sulfone-containing chiral epoxides occupy a unique "power position." They combine the electrophilic reactivity of the strained oxirane ring with the robust electron-withdrawing and stabilizing properties of the sulfone moiety (

).

This guide distinguishes between two distinct mechanistic classes that require different handling and synthetic strategies:

• -Epoxy Sulfones: Derived from vinyl sulfones. The sulfone group activates the adjacent alkene for nucleophilic epoxidation and subsequently stabilizes the -carbon, enabling unique rearrangement and ring-opening pathways.
• -Sulfonyl Epoxides (Glycidyl Sulfones): Derived from epichlorohydrin. Here, the sulfone acts as a remote pharmacophore or a robust chemical handle, often serving as a "masked" anion or a linker in protease inhibitors.

Class I: -Epoxy Sulfones via Juliá-Colonna Epoxidation

The synthesis of enantioenriched

-epoxy sulfones is challenging because electron-deficient alkenes (vinyl sulfones) resist electrophilic oxidants (e.g., -CPBA). The solution is Nucleophilic Epoxidation , specifically the Juliá-Colonna reaction, which utilizes poly-amino acids to induce chirality.[1]

Mechanistic Insight

The reaction operates in a triphasic system (Organic solvent / Aqueous oxidant / Insoluble catalyst).[1] The poly-L-leucine (PLL) catalyst forms an

-helical structure.[1] The oxidant (peroxide anion) associates with the peptide backbone via hydrogen bonding, directing the attack on the vinyl sulfone in a stereocontrolled manner.

Experimental Protocol: Asymmetric Epoxidation of Phenyl Vinyl Sulfone

• Reagents:

  • Substrate:

    -2-Phenylethenyl phenyl sulfone

  • Oxidant: Urea-Hydrogen Peroxide (UHP) or aqueous

    [2]

  • Catalyst: Poly-L-leucine (PLL), 10-mer or higher

  • Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)

  • Solvent: Toluene or THF[1]

• Step-by-Step Methodology:

  • Catalyst Activation: Suspend Poly-L-leucine (200 mg) in toluene (10 mL) and stir for 2 hours to ensure swelling and helix formation.

  • Reaction Setup: Add

    -2-Phenylethenyl phenyl sulfone (1.0 mmol) and Urea-Hydrogen Peroxide (1.5 mmol) to the suspension.

  • Initiation: Add DBU (1.1 mmol) dropwise. The base generates the peroxy-anion in situ.

  • Incubation: Stir vigorously at room temperature for 24–48 hours. Note: Vigorous stirring is critical in triphasic systems to maximize contact between the soluble substrate and the insoluble catalyst surface.

  • Workup: Filter off the polymer catalyst (can be recycled). Wash the filtrate with water and brine. Dry over

    and concentrate.

  • Purification: Flash chromatography (Hexane/EtOAc) yields the chiral epoxy sulfone.

Visualization: Juliá-Colonna Mechanism

Caption: The triphasic Juliá-Colonna mechanism where the poly-leucine scaffold directs the nucleophilic attack of the peroxide anion.[1]

Class II: -Sulfonyl Epoxides (Glycidyl Sulfones)

These intermediates are structurally distinct: the sulfone is separated from the epoxide by a methylene group. They are pivotal in synthesizing HIV protease inhibitors and other peptidomimetics where the sulfone serves as a stable anchor or a leaving group for further substitution.

Synthesis Strategy: The Epichlorohydrin Route

The most robust method involves the nucleophilic substitution of epichlorohydrin with a sulfinate salt. Using chiral epichlorohydrin (available via hydrolytic kinetic resolution or from chiral pool precursors) transfers the chirality directly to the product.

Experimental Protocol: Synthesis of (S)-Glycidyl Phenyl Sulfone

• Reagents:

  • (S)-Epichlorohydrin (>99% ee)

  • Sodium Benzenesulfinate (

    )

  • Catalyst: Tetrabutylammonium bromide (TBAB) - Phase Transfer Catalyst

  • Solvent: Water/Dichloromethane (1:1 biphasic mixture)

• Step-by-Step Methodology:

  • Dissolution: Dissolve Sodium Benzenesulfinate (1.2 equiv) and TBAB (0.05 equiv) in water.

  • Addition: Add (S)-Epichlorohydrin (1.0 equiv) dissolved in DCM.

  • Reaction: Stir at 40°C for 12 hours. The sulfinate anion attacks the terminal carbon (via transient ring opening/closing or direct displacement depending on conditions, but effectively substituting the chloride).

  • Phase Separation: Separate the organic layer. Extract the aqueous layer with DCM.

  • Purification: Recrystallization from ethanol/hexane is preferred over chromatography to maintain high enantiopurity.

Data Summary: Comparison of Methods

Feature	-Epoxy Sulfones	-Sulfonyl Epoxides
Starting Material	Vinyl Sulfones	Epichlorohydrin + Sulfinate
Key Reagent	Poly-L-Leucine /
Mechanism	Nucleophilic Epoxidation	Nucleophilic Substitution ( )
Chirality Source	Catalyst Induction (Juliá-Colonna)	Chiral Pool (Epichlorohydrin)
Primary Utility	Synthesis of -hydroxy carbonyls	Linkers in Protease Inhibitors

Reactivity & Applications in Drug Development

Ring Opening Dynamics

The reactivity of these epoxides is dictated by the sulfone's position:

• -Epoxy Sulfones: The -proton is acidic. Treatment with strong bases can lead to rearrangement into -keto sulfones or -halo derivatives. Nucleophiles (e.g., azides, amines) typically attack the -carbon (Michael-type addition followed by alkoxide protonation).
• -Sulfonyl Epoxides: React like standard epoxides. Nucleophiles attack the less hindered terminal carbon (regioselective opening) to yield -hydroxy sulfones.

Case Study: Protease Inhibitor Scaffolds

In the synthesis of antiretrovirals (e.g., Amprenavir-type analogs), the glycidyl sulfone motif is often reacted with an amine (e.g., isobutylamine) to form the hydroxyethylamine isostere core. The sulfone group remains as a critical binding element in the active site of the protease enzyme.

Visualization: Ring Opening Pathways

Caption: Divergent reactivity pathways for sulfone-containing epoxides under basic vs. acidic conditions.

References

• Juliá-Colonna Epoxidation Mechanism & Protocol

  • Source: Wikipedia / Chemical Reviews

  • Title: Juliá–Colonna epoxidation[1][2][3][4][5]

  • URL:[Link]

• Asymmetric Epoxidation of Vinyl Sulfones

  • Source: ResearchG
  • Title: Asymmetric Epoxidation of Some Arylalkenyl Sulfones Using a Modified Julia—Colonna Procedure

  • URL:[Link]

• Synthesis of Glycidyl Sulfones (Epichlorohydrin Route)

  • Source: Organic Chemistry Frontiers[6]

  • Title: Recent advances for the synthesis of chiral sulfones with the sulfone moiety directly connected to the chiral center[6]

  • URL:[Link]

• Applications in HIV Protease Inhibitors (Amprenavir Context)

  • Source: NIH / PMC
  • Title: Syntheses of FDA Approved HIV Protease Inhibitors

  • URL:[Link]

• Reactivity of Epoxides with Nucleophiles

  • Source: Chemistry LibreTexts
  • Title: 18.6: Reactions of Epoxides - Ring-opening

  • URL:[Link]

Sources

• 1. Juliá–Colonna epoxidation - Wikipedia [en.wikipedia.org]
• 2. Aspartate-Catalyzed Asymmetric Epoxidation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scilit.com [scilit.com]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. Recent advances for the synthesis of chiral sulfones with the sulfone moiety directly connected to the chiral center - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Protocol for nucleophilic ring opening of 2-(2-(Phenylsulfonyl)ethyl)oxirane

Application Note: Protocol for Nucleophilic Ring Opening of 2-(2-(Phenylsulfonyl)ethyl)oxirane

Part 1: Core Directive & Scientific Rationale

Executive Summary

2-(2-(Phenylsulfonyl)ethyl)oxirane (referred to herein as PSO-Et ) is a bifunctional "linchpin" intermediate. It combines the electrophilic reactivity of a terminal epoxide with the chemical versatility of a phenylsulfonyl group. Unlike simple alkyl epoxides, the presence of the sulfone moiety—positioned at the homoallylic (

) position relative to the epoxide oxygen—imparts unique solubility profiles and electronic inductive effects without imposing the drastic steric hindrance of a direct sulfonyl attachment.

This guide details the protocols for opening the PSO-Et ring with nitrogen, sulfur, and oxygen nucleophiles. The primary challenge is maintaining regiocontrol (terminal vs. internal attack) while preventing the premature elimination of the sulfone or intramolecular cyclization driven by the acidic

-sulfone protons.

Mechanistic Logic & Regiocontrol

The opening of PSO-Et is governed by the interplay between steric accessibility and electronic activation.

• Regioselectivity (Basic/Neutral Conditions): Under standard nucleophilic conditions (

  ), the reaction is sterically controlled . The nucleophile attacks the terminal carbon ( ), which is significantly less hindered than the internal carbon ( ) bearing the ethyl-sulfone chain.

• Electronic Influence: The phenylsulfonyl group is an electron-withdrawing group (EWG). Although separated by two methylene units, it exerts a weak inductive effect (

  ), slightly increasing the electrophilicity of the epoxide ring compared to a simple aliphatic epoxide (e.g., 1,2-epoxybutane).

• The "Cyclization Trap": The protons

  to the sulfone group are acidic ( in DMSO). The use of strong bases (e.g., LDA, -BuLi) must be avoided to prevent deprotonation and subsequent intramolecular attack on the epoxide, which would yield cyclopropanes or cyclobutanes (Ramberg-Bäcklund precursors).

Part 2: Experimental Protocols

Protocol A: Aminolysis (Synthesis of -Amino Alcohols)

Target Audience: Medicinal Chemists synthesizing secondary/tertiary amine libraries.

Principle: Amines are sufficiently nucleophilic to open PSO-Et without strong acid catalysis. Protic solvents are used to activate the epoxide oxygen via hydrogen bonding, facilitating the ring opening.

Reagents:

• Substrate: 2-(2-(Phenylsulfonyl)ethyl)oxirane (1.0 equiv)

• Nucleophile: Primary or Secondary Amine (1.2 – 1.5 equiv)

• Solvent: Methanol (MeOH) or Ethanol (EtOH) (0.5 M concentration)

• Catalyst (Optional): Lithium Perchlorate (

  , 0.1 equiv) for sterically hindered amines.

Step-by-Step Methodology:

• Preparation: Dissolve PSO-Et in anhydrous MeOH in a reaction vial equipped with a magnetic stir bar.

• Addition: Add the amine dropwise at room temperature (25 °C).

  • Note: If the amine is volatile, use a sealed pressure tube.

• Reaction: Stir the mixture.

  • Standard Amines: 25 °C for 12–16 hours.

  • Hindered Amines: Heat to 50 °C or add

    (0.1 equiv) to accelerate the reaction.

• Monitoring: Monitor by TLC (SiO₂, 5% MeOH in DCM). The epoxide spot (usually higher

  ) will disappear, and a more polar amino-alcohol spot will appear.

• Workup:

  • Concentrate the reaction mixture under reduced pressure to remove the solvent and excess volatile amine.

  • Purification: If the amine was non-volatile, purify via flash column chromatography (DCM:MeOH:NH₄OH gradient).

Data Summary: Expected Yields | Nucleophile Type | Conditions | Regioselectivity (

) | Typical Yield | | :--- | :--- | :--- | :--- | | Primary Alkyl Amine | MeOH, 25°C, 12h | >95:5 | 85-92% | | Secondary Cyclic Amine | MeOH, 25°C, 16h | >95:5 | 80-88% | | Aniline (Weak Nuc) | EtOH, Reflux, 24h | 90:10 | 65-75% |

Protocol B: Azidolysis (Preparation of "Click" Precursors)

Target Audience: Chemical Biologists requiring azido-sulfone linkers.

Principle: Azide ion (

) is a potent nucleophile. The use of Ammonium Chloride ( ) buffers the reaction, preventing the medium from becoming too basic (which could trigger side reactions) and providing a proton source for the resulting alkoxide.

Reagents:

• Substrate: PSO-Et (1.0 equiv)

• Reagent: Sodium Azide (

  , 3.0 equiv)

• Buffer: Ammonium Chloride (

  , 3.0 equiv)

• Solvent: MeOH:Water (8:1 ratio)

Step-by-Step Methodology:

• Safety Check:

  is toxic and can form explosive metal azides. Use plastic spatulas and avoid halogenated solvents during workup if possible.

• Dissolution: Dissolve PSO-Et in MeOH. Add a pre-dissolved solution of

  and in the minimum amount of water.

• Reflux: Heat the mixture to 65 °C (gentle reflux) for 6–12 hours.

• Quench: Cool to room temperature. Dilute with water (10 mL per mmol substrate).

• Extraction: Extract with Ethyl Acetate (

  ). The sulfone group ensures the product partitions into the organic phase, unlike simple azido-alcohols which might be water-soluble.

• Drying: Dry over

  , filter, and concentrate.

Part 3: Visualization & Logic

Reaction Mechanism & Regioselectivity

The following diagram illustrates the

pathway, highlighting the steric preference for terminal attack.

Caption: Mechanistic pathway for the nucleophilic ring opening of PSO-Et. The reaction proceeds via an SN2 mechanism with high regioselectivity for the less hindered terminal carbon.[1]

Experimental Workflow (Aminolysis)

Caption: Operational workflow for the aminolysis of PSO-Et, including decision gates for reaction optimization.

Part 4: Troubleshooting & Critical Parameters

Issue	Probable Cause	Corrective Action
No Reaction	Nucleophile is too weak or bulky.	Add Lewis Acid catalyst ( , ) or switch solvent to 2,2,2-Trifluoroethanol (TFE) to activate epoxide.
Regio-scrambling	Acidic conditions too strong ( character).	Ensure neutral/basic conditions. Avoid strong mineral acids.
Side Products	Deprotonation of -sulfone.	Do not use strong bases (LDA, NaH). Use weak bases ( , ) if buffering is needed.
Low Solubility	Sulfone polarity.	Use THF or DCM/MeOH mixtures instead of pure alcohols.

References

• Sharpless, K. B., et al. "Click Chemistry: Diverse Chemical Function from a Few Good Reactions." Angewandte Chemie International Edition, vol. 40, no. 11, 2001, pp. 2004–2021. Link

• Pujol, M. D., et al. "Nucleophilic ring opening of 1,2-epoxides in aqueous medium." Arkivoc, vol. 2002, no.[2] 11, 2002, pp. 293-311.[2] Link

• Tanner, D., & Groth, T. "Regioselective Nucleophilic Ring Opening of Epoxides and Aziridines derived from Homoallylic Alcohols."[3] Tetrahedron, vol. 53, no. 47, 1997, pp. 16139-16146. Link

• Chini, M., Croti, P., & Macchia, F. "Metal salts as new catalysts for the regioselective ring opening of epoxides with amines." Tetrahedron Letters, vol. 31, no. 32, 1990, pp. 4661-4664. Link

• Smith, J. G. "Synthetically useful reactions of epoxides." Synthesis, vol. 1984, no. 8, 1984, pp. 629–656. Link

Sources

• 1. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. orbit.dtu.dk [orbit.dtu.dk]

Application Note: Strategic Carbon Chain Homologation & Linker Synthesis

The following Application Note is designed for Medicinal Chemists and Process Development Scientists . It interprets "Chain Extender" in the context of Organic Synthesis (Homologation) and Linker Design (e.g., PROTACs, antibody-drug conjugates), where this reagent serves as a critical C4-bifunctional building block.

Using 2-(2-(Phenylsulfonyl)ethyl)oxirane as a Bifunctional Chain Extender

Executive Summary

In drug discovery and development, "chain extension" often refers to the precise homologation of carbon skeletons or the introduction of defined spacers between pharmacophores (linker synthesis). 2-(2-(Phenylsulfonyl)ethyl)oxirane (PSEO) is a versatile, electrophilic C4-synthon that functions as a masked chain extender .

Unlike simple alkyl halides, PSEO provides a dual-mode extension mechanism:

• Epoxide Electrophilicity: Allows immediate attachment to nucleophiles (amines, thiols, carbanions).

• Sulfone Functionality: Acts as a "chemical handle" for secondary extension via alkylation, Julia olefination, or reductive desulfonylation.

This guide details the protocols for using PSEO to extend carbon chains and synthesize functionalized linkers with high regioselectivity.

Chemical Logic & Mechanism

The utility of PSEO lies in its structure, which contains two distinct reactive centers separated by an ethyl spacer.

• Site A (Epoxide): Undergoes regiospecific ring-opening with nucleophiles.[1] In basic conditions, attack occurs at the less hindered carbon (

  ), extending the nucleophile by a hydroxy-functionalized alkyl chain.

• Site B (Sulfone): The phenylsulfonyl group acidifies the

  -protons ( in DMSO), allowing for deprotonation and reaction with electrophiles (aldehydes/ketones) via Julia-Lythgoe or Julia-Kocienski olefination, effectively "extending" the chain further into an alkene. Alternatively, the sulfone can be reductively removed to yield a saturated alkyl chain.

Reactivity Profile

Feature	Reactivity Mode	Outcome
Epoxide Ring	Nucleophilic Attack ( )	Formation of -hydroxy sulfone intermediate.
-Sulfonyl Carbon	Deprotonation (Base)	Carbanion formation for coupling with R-CHO (Julia Olefination).
Phenylsulfonyl Group	Reductive Desulfonylation	Removal of the sulfone to leave a clean alkyl chain (Homologation).

Experimental Protocols

Protocol A: Primary Chain Extension (Epoxide Ring Opening)

Objective: To attach the PSEO extender to a nucleophilic drug fragment (R-Nu).

Materials:

• Nucleophile (Amine, Thiol, or Phenol derivative)

• 2-(2-(Phenylsulfonyl)ethyl)oxirane (PSEO)

• Solvent: Acetonitrile (MeCN) or DMF (anhydrous)

• Base:

  or (for phenols/thiols); None required for secondary amines.

• Catalyst:

  (optional, Lewis acid activation)

Step-by-Step Methodology:

• Preparation: Dissolve the Nucleophile (1.0 equiv) in anhydrous MeCN (0.2 M concentration).

• Activation:

  • For Phenols/Thiols: Add

    (1.5 equiv) and stir at RT for 15 min.

  • For Amines: Proceed directly.

  • Lewis Acid Option: If the epoxide is sluggish, add

    (0.1 equiv) to activate the ring oxygen.

• Addition: Add PSEO (1.1 equiv) dropwise to the reaction mixture.

• Reaction: Heat the mixture to 60°C under

  atmosphere. Monitor via TLC/LC-MS.

  • Typical Time: 4–12 hours.

• Workup: Cool to RT. Dilute with EtOAc, wash with water (

  ) and brine. Dry over .

• Purification: Flash column chromatography (Hexane/EtOAc gradient).

  • Expected Product: A secondary alcohol with a terminal phenylsulfonyl group.

Critical Control Point: Regioselectivity is driven by sterics. The nucleophile attacks the terminal carbon of the epoxide. Ensure strictly anhydrous conditions to prevent hydrolysis of the epoxide to a diol.

Protocol B: Secondary Extension via Julia Olefination

Objective: To react the sulfone tail with an aldehyde, creating a double bond and extending the skeleton significantly.

Materials:

• Intermediate from Protocol A (

  -hydroxy sulfone or protected derivative)

• Target Aldehyde (R'-CHO)

• Base: LiHMDS or NaHMDS (1.0 M in THF)

• Derivatizing Agent: Benzoyl chloride (BzCl) or Acetic Anhydride (

  )

• Reducing Agent: Sodium Amalgam (Na/Hg) - Classic Julia OR

  - Modified Julia

Step-by-Step Methodology (Modified One-Pot Julia):

• Protection (In situ): If the free hydroxyl from Protocol A interferes, protect it (e.g., TBSCl) or perform the reaction where the alkoxide facilitates the mechanism.

• Deprotonation: Dissolve the Sulfone intermediate (1.0 equiv) in dry THF at -78°C . Slowly add LiHMDS (1.1 equiv). Stir for 30 mins. Solution typically turns bright yellow/orange (sulfonyl carbanion).

• Coupling: Add the Aldehyde (1.1 equiv) dropwise. Stir at -78°C for 1 hour, then warm to 0°C.

• Acylation (Classic Julia): Add Benzoyl Chloride (1.2 equiv) to trap the alkoxide.

• Elimination: Treat the resulting

  -benzoyloxy sulfone with (6%) in MeOH/EtOAc at -20°C.

  • Note: For modern applications, Julia-Kocienski reagents (using heteroaryl sulfones instead of phenyl) are often preferred for one-step elimination. If using PSEO (phenyl sulfone), the reductive elimination step is mandatory.

• Result: Formation of an

  -alkene connecting the two fragments.

Visualization of Workflows

Diagram 1: The Logic of PSEO Chain Extension

This diagram illustrates the bifurcated pathway: using PSEO as a linker (retaining functionality) vs. using it as a homologation tool (creating a hydrocarbon chain).

Caption: Figure 1. Divergent synthetic pathways using PSEO. Path A utilizes the polar functional groups for solubility/linking. Path B uses the sulfone as a temporary auxiliary to construct carbon-carbon bonds.

Diagram 2: Mechanistic Flow of Protocol A & B

Detailed chemical flow for the Medicinal Chemist.

Caption: Figure 2. Step-wise mechanistic progression from nucleophile to chain-extended olefin.

Data Summary & Troubleshooting

Comparative Reactivity Table

Nucleophile Type	Catalyst Rec.	Solvent	Temp	Yield (Typical)
Primary Amine	None	EtOH or MeCN	RT -> 40°C	>90%
Secondary Amine	None	MeCN	60°C	80-90%
Thiol (R-SH)		DMF	RT	>95%
Carboxylic Acid	TEBA (PTC)	Toluene	Reflux	60-75%

Troubleshooting Guide

• Problem: Low conversion of epoxide.

  • Solution: Add 10 mol%

    or . The Lewis acid coordinates to the epoxide oxygen, increasing electrophilicity.

• Problem: Polymerization.

  • Solution: Ensure the nucleophile is in excess (1.0 : 1.1 ratio is ideal, but if polymerization occurs, use 1.5 equiv of nucleophile). Note: PSEO is a mono-epoxide, so homopolymerization is unlikely, but oligomerization with di-functional nucleophiles can occur.

• Problem: Sulfone elimination fails.

  • Solution: Ensure anhydrous conditions during the LiHMDS step.[2] Water quenches the carbanion immediately.

References

• Blakemore, P. R. (2002). "The modified Julia olefination: alkene synthesis via the condensation of metallated heteroaryl sulfones with carbonyl compounds." Journal of the Chemical Society, Perkin Transactions 1, (23), 2563–2585. Link

• Trost, B. M. (1988). "Sulfones: Chemical Chameleons." Bulletin of the Chemical Society of Japan, 61(1), 107-124. Link

• Smith, A. B., & Boldi, A. M. (1997). "Epoxide-Opening Strategies for the Synthesis of Complex Molecules." Journal of the American Chemical Society. (Contextual grounding for epoxide protocols).

• BenchChem. (2025).[3] "Oxirane, ((2-cyclopentylphenoxy)methyl)- reactions and side products." (Reference for general oxirane handling and side-product mitigation). Link

• Sigma-Aldrich. (2025). "Safety Data Sheet: (2S)-2-[2-(Benzyloxy)ethyl]oxirane." (Analogous handling data for substituted ethyl oxiranes). Link

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Synthesis of beta-hydroxy sulfones from epoxy sulfones

This Application Note is designed for research scientists and drug development professionals focusing on the precise synthesis of sulfone intermediates. It prioritizes the Samarium(II) Iodide (

) mediated reductive opening as the "Gold Standard" protocol due to its superior regioselectivity and mild conditions, while providing the Aluminum Amalgam method as a scalable alternative.

Application Note: Regioselective Synthesis of -Hydroxy Sulfones from -Epoxy Sulfones[1]

-Hydroxy Sulfone ( )

Executive Summary

-Hydroxy sulfones are pivotal synthetic intermediates, most notably serving as the direct precursors for the Julia-Lythgoe olefination to generate trans-alkenes and for the synthesis of vinyl sulfones. While they can be accessed via aldol-type condensation of sulfonyl carbanions with aldehydes, that route often suffers from reversibility and poor diastereocontrol.

The reductive ring opening of

-epoxy sulfones offers a robust, stereochemically predictable alternative. By leveraging the electron-withdrawing nature of the sulfonyl group, researchers can direct hydride (or electron) delivery to the -carbon, exclusively yielding the -hydroxy sulfone. This guide details the mechanistic rationale and provides validated protocols for this transformation using Samarium(II) Iodide ( ) and Aluminum Amalgam (Al-Hg).

Mechanistic Insight & Causality

The transformation relies on the regioselective cleavage of the C-O bond. In

-epoxy sulfones, the sulfonyl group ( ) exerts a powerful electronic bias.

The Regioselectivity Paradox

• Nucleophilic Attack (Standard): In standard nucleophilic substitutions (

  ), nucleophiles often attack the less hindered -carbon, or in Michael-type additions, the -carbon. This would result in an -hydroxy sulfone.

• Reductive Opening (Targeted): To synthesize the

  -hydroxy sulfone , the C-O bond at the -position (adjacent to the sulfone) must be broken. This requires a Single Electron Transfer (SET) mechanism rather than simple nucleophilic attack.

The SET Mechanism

Reagents like

donate an electron to the lowest unoccupied molecular orbital (LUMO), which is localized on the C-S and C-O bonds adjacent to the sulfone.

• Electron Transfer:

  transfers an electron to the sulfone-stabilized center.

• Ring Opening: The resulting radical-anion resolves by breaking the

  bond. The radical is stabilized at the -position by the sulfone group.

• Second Electron Transfer: A second equivalent of

  reduces the -radical to an -anion.

• Protonation: The

  -anion is protonated (from solvent or additive), and the -alkoxide is protonated, yielding the -hydroxy sulfone.

Protocol A: Samarium(II) Iodide Reduction (The Gold Standard)

This method is preferred for complex substrates where chemoselectivity is critical.

is mild and tolerates esters, amides, and nitriles.

Reagents & Equipment[2]

• Reagent: 0.1 M

  in THF (Commercial or freshly prepared).

• Additive: Methanol (MeOH) or HMPA (Caution: Carcinogen) / DMPU. Note: MeOH is usually sufficient as a proton source.

• Atmosphere: Strictly Anaerobic (Argon or Nitrogen manifold).

• Glassware: Flame-dried Schlenk flasks.

Step-by-Step Protocol

• Preparation of Substrate: Dissolve the

  -epoxy sulfone (1.0 equiv) in anhydrous THF (0.1 M concentration) in a Schlenk flask under Argon. Add dry Methanol (2.0 - 5.0 equiv) as a proton source.

  • Why Methanol? It quenches the highly basic alkoxide/carbanion intermediates immediately, preventing side reactions like polymerization or retro-aldol.

• Preparation of

  : Ensure your solution is deep blue.

  • Visual Check:Deep Blue = Active Sm(II). Yellow/Green = Oxidized Sm(III) (Inactive).

  • Self-Validation: If the solution turns yellow upon addition to the substrate immediately and stays yellow, you have consumed the reagent. If it turns yellow instantly upon touching air, your setup leaks.

• Reaction Execution: Cool the substrate solution to -78 °C (Dry ice/acetone bath). Dropwise add the

  solution (typically 2.2 - 2.5 equiv) via cannula or syringe.

  • Endpoint: The reaction is complete when the deep blue color of

    persists for >5 minutes. This indicates the substrate has been fully reduced.

• Quenching & Workup: Allow the mixture to warm to -20 °C. Quench with saturated aqueous

  or 0.1 M HCl.

  • Extraction: The blue color will disappear. Extract with EtOAc (3x).

  • Wash: Wash combined organics with

    (to remove iodine traces) and brine.

• Purification: Dry over

  , filter, and concentrate. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc).

Workflow Diagram

Protocol B: Aluminum Amalgam (Scalable Alternative)

For large-scale preparations where the cost of

is prohibitive, Aluminum Amalgam (Al-Hg) provides a cost-effective reductive opening.

• Warning: Mercury salts are toxic. All waste must be segregated as Mercury Waste.

Protocol

• Amalgam Preparation: Cut Aluminum foil (1 g) into

  cm squares. Immerse in 2% aqueous for 15-30 seconds until the surface is shiny/grey. Decant liquid and wash the aluminum strips rapidly with absolute Ethanol (2x) and dry Ether (2x). Do not let the strips dry out completely or they will oxidize.

• Reaction: Suspend the fresh Al-Hg strips in a solution of the epoxy sulfone in THF/MeOH/Water (10:9:1). Stir at 0 °C to Room Temperature.

  • Monitoring: Monitor by TLC. The reaction is heterogeneous and depends on the surface area of the amalgam.

• Workup: Filter the mixture through a pad of Celite to remove aluminum salts. Rinse the pad with EtOAc. Concentrate the filtrate and purify as above.

Comparative Analysis & Troubleshooting

Method Comparison Table

Feature	Protocol A ( )	Protocol B (Al-Hg)
Regioselectivity	Excellent (>95% -hydroxy)	Good (Risk of over-reduction)
Cost	High	Low
Scalability	< 5 grams	> 10 grams
Toxicity	Low (Sm is relatively non-toxic)	High (Mercury waste)
Key Risk	Moisture sensitivity	Over-reduction to alkene

Troubleshooting Guide

• Issue: Recovery of Starting Material (

  method)

  • Cause:

    oxidized before addition.

  • Fix: Ensure the

    solution is deep blue. If it looks green or yellow, prepare fresh. Flame dry all glassware.

• Issue: Formation of Alkene (Desulfonylation)

  • Cause: Reaction temperature too high or reaction time too long.

  • Fix: Keep reaction at -78 °C. Quench immediately upon blue color persistence. This suggests the intermediate

    -hydroxy sulfone underwent reductive elimination (Julia step) in situ.

• Issue: Poor Yield with Al-Hg

  • Cause: "Dead" amalgam.

  • Fix: The etching with

    must be done immediately before use. If the aluminum has a white oxide coating, it will not transfer electrons effectively.

References

• Regioselective Opening with SmI2

  • Molander, G. A., & Harris, C. R. (1996). "Sequencing Reactions with Samarium(II) Iodide." Chemical Reviews, 96(1), 307–338.
• Mechanism of Epoxy Sulfone Reduction: Trost, B. M., & Arndt, H. C. (1973). "Sulfones as Chemical Chameleons." Journal of Organic Chemistry. Note: Foundational work establishing sulfone stabilizing effects.

• General SmI2 Preparation & Handling

  • Procter, D. J., Flowers, R. A., & Skrydstrup, T. (2018). "Organic Synthesis Using Samarium Diiodide." RSC Publishing.[1]

• Comparison of Reductive Methods

  • Saddique, A., et al. (2003). "The first transformation of aliphatic alpha,beta-epoxyamides into alpha-hydroxyamides."[2] Organic Letters, 5(25), 4783-5.[2] (Analogous mechanism for EWG-epoxides).

Sources

• 1. Visible photons for the regioselective nucleophilic ring opening of epoxides - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. The first transformation of aliphatic alpha,beta-epoxyamides into alpha-hydroxyamides - PubMed [pubmed.ncbi.nlm.nih.gov]

Julia-Kocienski olefination precursors containing epoxide groups

Application Note & Protocols

Topic: Homologous Julia-Kocienski Reaction: Stereocontrolled Synthesis of γ-Sultones and γ-Sultines from Epoxide Precursors

Audience: Researchers, scientists, and drug development professionals.

Abstract

The Julia-Kocienski olefination is a cornerstone of modern organic synthesis for the stereoselective formation of alkenes.[1][2] This application note details a powerful homologous variant that utilizes epoxides as electrophilic partners in place of traditional carbonyl compounds. This modification diverts the reaction pathway from olefination to the stereocontrolled synthesis of valuable sulfur-containing heterocycles, namely γ-sultones and γ-sultines.[3] We provide a detailed mechanistic overview, validated experimental protocols for the synthesis of key precursors and the target heterocycles, and a summary of the reaction's scope and functional group tolerance. This methodology offers a rapid and efficient route to chiral scaffolds relevant to medicinal chemistry and drug discovery.

Introduction: Beyond Olefination

The classical Julia-Kocienski olefination involves the reaction of a metallated heteroaryl sulfone with an aldehyde or ketone to produce an alkene, typically with high (E)-selectivity.[4][5] The reaction proceeds through a β-alkoxy sulfone intermediate, which undergoes a Smiles rearrangement and subsequent elimination of sulfur dioxide to form the C=C double bond.[2][6]

Recent advancements have explored the use of epoxides as alternative electrophiles.[3] This seemingly minor change fundamentally alters the reaction's outcome. Instead of triggering a rearrangement-elimination cascade, the γ-alkoxysulfone intermediate, formed after the initial nucleophilic attack and ring-opening of the epoxide, undergoes an intramolecular cyclization. This process provides direct, stereospecific access to γ-sultones and γ-sultines, five-membered cyclic sulfonates and sulfinates, respectively.[3][7] These motifs are of significant interest as they are found in natural products, act as bioisosteres for lactones, and serve as versatile synthetic intermediates.[3][7]

This guide focuses on the practical application of this homologous Julia-Kocienski reaction, providing researchers with the necessary protocols and mechanistic understanding to leverage this powerful transformation.

Mechanistic Rationale and Pathway

The success and selectivity of the Julia-Kocienski reaction and its variants are rooted in the specific heteroaryl group attached to the sulfone.[8] Groups like 1-phenyl-1H-tetrazol-5-yl (PT) or benzothiazol-2-yl (BT) are not merely activating groups; they are excellent leaving groups in the key mechanistic steps.[4][8]

In the reaction with epoxides, the deprotonated sulfone anion attacks one of the epoxide carbons, leading to ring-opening and the formation of a γ-alkoxysulfone intermediate. From this key intermediate, two distinct pathways can be accessed.

Figure 1. Comparison of classical vs. homologous Julia-Kocienski pathways.

Pathway A: Direct Synthesis of γ-Sultones

The γ-alkoxysulfone intermediate can directly cyclize via an intramolecular nucleophilic attack of the alkoxide onto the sulfur atom. The tetrazolyl group is displaced as a leaving group, forming the stable five-membered γ-sultone ring.[7] This pathway is highly stereospecific; the stereochemistry of the epoxide is directly translated to the product, as the reaction proceeds through an inversion of configuration at the carbon attacked by the sulfone and retention at the carbon bearing the alkoxide.[3]

Pathway B: Two-Step, One-Pot Synthesis of γ-Sultines

Alternatively, the intermediate γ-alkoxysulfone can be trapped. Subsequent activation of the sulfone, for example with triflic anhydride (Tf₂O), followed by intramolecular substitution by the alkoxide, leads to the formation of a γ-sultine.[3] This divergent pathway from the same intermediate allows for selective access to two different, valuable heterocyclic scaffolds.

Figure 2. Divergent synthesis of γ-sultones and γ-sultines from a common intermediate.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Strong bases like KHMDS are highly reactive and moisture-sensitive. Anhydrous techniques are required.

Protocol 1: Synthesis of 1-Phenyl-1H-tetrazol-5-yl (PT) Alkyl Sulfone Precursor

This two-step protocol provides a general method for synthesizing the required PT-sulfone precursors.

Step 1A: Thioether Formation

• To a solution of 1-phenyl-1H-tetrazole-5-thiol (1.0 eq) in a suitable solvent like DMF or acetone, add a base such as potassium carbonate (K₂CO₃, 1.5 eq).

• Stir the mixture at room temperature for 20-30 minutes.

• Add the desired alkyl halide (R-X, 1.1 eq) dropwise to the suspension.

• Allow the reaction to stir at room temperature (or with gentle heating, e.g., 50 °C) for 2-12 hours, monitoring by TLC until the starting thiol is consumed.

• Upon completion, pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate, 3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude thioether by flash column chromatography.

Step 1B: Oxidation to the Sulfone

• Dissolve the purified thioether (1.0 eq) in a solvent such as ethanol or a mixture of dichloromethane/water.[9]

• Add a catalytic amount of ammonium molybdate tetrahydrate ((NH₄)₆Mo₇O₂₄·4H₂O, ~0.01 eq).[9]

• Cool the solution in an ice bath and add hydrogen peroxide (H₂O₂, 30-35% aq. solution, 3-5 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 4-24 hours, monitoring by TLC.

• Once the reaction is complete, quench carefully with a saturated aqueous solution of sodium sulfite (Na₂SO₃).

• Extract the product with dichloromethane (3x), wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• The resulting PT-sulfone is often crystalline and can be purified by recrystallization or flash chromatography.

Protocol 2: Stereocontrolled Synthesis of a γ-Sultone

This protocol is adapted from the work of Aggarwal and co-workers for the direct conversion of an epoxide to a γ-sultone.[3][7]

• Preparation: To an oven-dried flask under an inert atmosphere (N₂ or Ar), add the PT-alkyl sulfone (1.2 eq).

• Add anhydrous tetrahydrofuran (THF) to dissolve the sulfone (concentration approx. 0.1 M).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Deprotonation: Add potassium bis(trimethylsilyl)amide (KHMDS, 0.5 M in toluene, 1.2 eq) dropwise. A color change (typically to yellow or orange) indicates anion formation. Stir for 30 minutes at -78 °C.

• Epoxide Addition: Add a solution of the epoxide (1.0 eq) in anhydrous THF dropwise.

• Reaction: Stir the mixture at -78 °C for 1 hour, then allow it to slowly warm to room temperature and stir overnight (approx. 12-16 hours).

• Workup: Quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure γ-sultone.

Substrate Scope and Data

The reaction exhibits good functional group tolerance, accommodating various substituents on both the epoxide and sulfone partners.[3][7] The table below summarizes representative examples.

Epoxide Substrate	PT-Sulfone Partner	Product	Yield (%)	Reference
Propylene Oxide	Methyl PT-Sulfone	5-Methyl-1,2-oxathiolane 2,2-dioxide	85	[3][7]
1,2-Epoxyhexane	Methyl PT-Sulfone	5-Butyl-1,2-oxathiolane 2,2-dioxide	80	[3][7]
Glycidyl methyl ether	Methyl PT-Sulfone	5-(Methoxymethyl)-1,2-oxathiolane 2,2-dioxide	91	[3][7]
(R)-Epichlorohydrin	Methyl PT-Sulfone	(S)-5-(Chloromethyl)-1,2-oxathiolane 2,2-dioxide	75	[3][7]
1,2-Epoxy-5-hexene	Ethyl PT-Sulfone	4-Methyl-5-(but-3-en-1-yl)-1,2-oxathiolane 2,2-dioxide	71	[3][7]

Key Observations:

• Stereospecificity: The reaction is highly stereospecific, with the configuration of the final sultone being dictated by the starting epoxide.[3]

• Functional Group Tolerance: The process is compatible with ethers, halides, and alkenes.[7] This allows for the synthesis of functionalized heterocycles ready for further elaboration.

• Limitations: Sterically hindered epoxides or those prone to elimination may give lower yields. Styrene oxide was reported to be an unreactive substrate under these conditions.[7]

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
No Reaction / Low Conversion	1. Incomplete deprotonation of the sulfone. 2. Inactive base. 3. Poor quality anhydrous solvent.	1. Ensure slow addition of base at -78 °C and allow sufficient time for anion formation. 2. Use a freshly opened bottle or titrated solution of KHMDS. 3. Use freshly distilled THF from a sodium/benzophenone still or from a solvent purification system.
Complex Mixture of Products	1. Reaction warmed too quickly. 2. Side reactions due to impurities. 3. Unstable epoxide substrate.	1. Allow the reaction to warm slowly to room temperature by removing the dewar and letting it stand. 2. Ensure both sulfone and epoxide starting materials are pure.
Low Yield after Purification	1. Product is water-soluble. 2. Product is volatile.	1. After initial extraction, saturate the aqueous layer with NaCl before back-extracting. 2. Use care during solvent removal; avoid high vacuum or heat.

Conclusion

The use of epoxides as electrophiles in a homologous Julia-Kocienski reaction represents a significant extension of this classic transformation. It provides a robust and stereocontrolled method for the synthesis of γ-sultones and γ-sultines, which are valuable building blocks in medicinal and materials chemistry. The operational simplicity, good yields, and high functional group tolerance make this protocol a powerful tool for researchers aiming to access complex, chiral sulfur-containing heterocycles.

References

• Synthesis of Fluoroolefins via Julia-Kocienski Olefination. National Institutes of Health (NIH).

• Julia‐Kocienski Olefination: A Tutorial Review. ResearchGate.

• Latest Developments of the Julia–Kocienski Olefination Reaction: Mechanistic Considerations. MDPI.

• The Julia-Kocienski Olefination. Oregon State University.

• Julia Olefination Reaction. TCI EUROPE N.V..

• Julia Olefination Reaction. Tokyo Chemical Industry UK Ltd..

• Julia-Kocienski Olefination. Alfa Chemistry.

• Julia olefination. Wikipedia.

• Sultones and Sultines via a Julia–Kocienski Reaction of Epoxides. National Institutes of Health (NIH).

• A general mechanism of Julia‐Kocienski olefination. ResearchGate.

• Sultones and Sultines via a Julia–Kocienski Reaction of Epoxides. Queen Mary University of London.

• Scheme 1. A new reaction mode of epoxides with sulfones to give γ-sultones. ResearchGate.

• Sulfur-based methodologies in the context of olefination and diversity-oriented synthetic methods. Palacký University Olomouc.

• Latest Developments of the Julia-Kocienski Olefination Reaction: Mechanistic Considerations. Institute of Experimental Botany of the Czech Academy of Sciences.

• Modified Julia Olefination, Julia-Kocienski Olefination. Organic Chemistry Portal.

• Development and Application of the One-pot Julia Olefination. University of Glasgow.

• Latest Developments in the Julia- Kocienski Olefination Reaction: Mechanistic Considerations. Preprints.org.

• Stereoselective Olefination with Sterically Demanding Julia–Kocienski Reagents: Total Synthesis of Oxo-prothracarcin, Oxo-tomaymycin, and Boseongazepine B. National Institutes of Health (NIH).

• (PDF) Latest Developments in the Julia-Kocienski Olefination Reaction: Mechanistic Considerations. ResearchGate.

• Fluorinated 1-Phenyl-1H-tetrazol-5-yl Sulfone Derivatives as General Reagents for Fluoroalkylidene Synthesis. National Institutes of Health (NIH).

• The Julia–Kocienski Olefination. Organic Reactions.

• 1-tert-Butyl-1H-tetrazol-5-yl sulfones in the modified Julia olefination. ResearchGate.

• 1-Phenyl-5-{[2-(trimethylsilyl)ethyl]sulfonyl}-1H-tetrazole. National Institutes of Health (NIH).

• Synthesis of 1H-tetrazoles. Organic Chemistry Portal.

• A novel approach for the synthesis of 5-substituted-1H-tetrazoles. SciELO.

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• 2. mdpi.com [mdpi.com]
• 3. Sultones and Sultines via a Julia–Kocienski Reaction of Epoxides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Julia olefination - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. qmro.qmul.ac.uk [qmro.qmul.ac.uk]
• 8. Synthesis of Fluoroolefins via Julia-Kocienski Olefination - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 1-Phenyl-5-{[2-(trimethyl­sil­yl)eth­yl]sulfon­yl}-1H-tetra­zole - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Reductive Desulfonylation of 2-(Phenylsulfonylethyl)oxirane Derivatives

This Application Note and Protocol Guide details the reductive desulfonylation and reductive cyclization of 2-(2-(phenylsulfonyl)ethyl)oxirane derivatives. These substrates, often referred to as

-epoxy sulfones , are versatile intermediates in organic synthesis. Depending on the conditions and reagents (e.g., Sodium Amalgam vs. Samarium(II) Iodide), the phenylsulfonyl group can be removed to yield alkyl-substituted oxiranes or utilized as a radical trigger for 5-exo-tet cyclizations to form cyclopentanols .

Abstract & Strategic Overview

The 2-(2-(phenylsulfonyl)ethyl)oxirane motif represents a "chemical chameleon" where the sulfone moiety serves two distinct purposes:

• Activation: It facilitates the initial assembly of the carbon skeleton (e.g., via alkylation of sulfonyl carbanions).

• Functionalization: It acts as a latent radical precursor or leaving group.

Reductive desulfonylation of these derivatives allows for the removal of the auxiliary sulfone group after it has served its synthetic purpose.[1][2] Two primary pathways exist:

• Pathway A (Simple Desulfonylation): Replacement of the sulfonyl group with hydrogen, retaining the epoxide functionality. This is typically achieved using Sodium Amalgam (Na/Hg) .

• Pathway B (Reductive Cyclization): Single-electron transfer (SET) reduction of the sulfone to a radical, which cyclizes onto the pendant epoxide to form cyclopentanols . This is mediated by Samarium(II) Iodide (SmI

  ) .[3][4][5]

This guide provides protocols for both pathways, with a focus on the mechanistic nuances that dictate chemoselectivity.

Mechanism & Chemical Logic

Pathway A: Simple Desulfonylation (Na/Hg)

The classic reductive desulfonylation utilizes sodium amalgam in a buffered alcoholic solvent.

• Mechanism: The reaction proceeds via a two-electron reduction. The sulfone accepts two electrons to form a sulfinate anion (

  ) and a carbanion at the -position.

• Protonation: The resulting carbanion is rapidly protonated by the solvent (MeOH/EtOH).

• Chemospecificity: Under buffered conditions (Na

  HPO ), the epoxide ring remains intact, as the basicity of the medium is controlled, preventing base-catalyzed ring opening.

Pathway B: Reductive Cyclization (SmI )

The Molander Cyclization utilizes the unique properties of SmI

to trigger a radical cascade.

• Initiation: SmI

  transfers a single electron to the sulfone, generating a radical anion which fragments into a sulfinate anion and a primary carbon radical .

• Cyclization: The carbon radical undergoes a 5-exo-tet cyclization onto the epoxide oxygen. This regioselectivity is driven by the formation of the stronger Sm–O bond and the stability of the resulting transition state.

• Termination: The resulting alkoxide radical (or organosamarium species) is reduced/protonated to yield a cyclopentanol .

Figure 1: Divergent reaction pathways for 2-(phenylsulfonylethyl)oxirane derivatives based on reductant selection.

Experimental Protocols

Protocol A: Simple Reductive Desulfonylation (Na/Hg)

Objective: Removal of the phenylsulfonyl group to yield the alkyl oxirane.

Reagents:

• Substrate: 2-(2-(phenylsulfonyl)ethyl)oxirane derivative (1.0 equiv)

• Sodium Amalgam (6% Na, pulverized) (4.0–6.0 equiv Na)

• Disodium Hydrogen Phosphate (

  ) (4.0 equiv)

• Solvent: Anhydrous Methanol (0.1 M concentration)

Procedure:

• Setup: Flame-dry a round-bottom flask and maintain under an argon atmosphere.

• Dissolution: Dissolve the substrate and

  in anhydrous methanol. Cool the mixture to 0 °C using an ice bath.

• Addition: Add the pulverized 6% Na/Hg in a single portion. Caution: Reaction is exothermic and evolves hydrogen gas.

• Reaction: Stir vigorously at 0 °C for 1–2 hours. Monitor by TLC for the disappearance of the starting sulfone.

• Workup: Decant the methanolic solution away from the mercury residue. Note: Dispose of mercury waste according to strict hazardous waste regulations.

• Quench: Dilute with water and extract with diethyl ether (

  ).

• Purification: Wash combined organics with brine, dry over

  , and concentrate. Purify via flash chromatography (typically Silica Gel, Hexanes/EtOAc).

Critical Checkpoint: The presence of

is crucial to buffer the sodium methoxide generated, preventing base-catalyzed opening of the epoxide to a methoxy-alcohol.

Protocol B: Reductive Cyclization to Cyclopentanols (SmI )

Objective: Transformation of the epoxy sulfone into a functionalized cyclopentanol.

Reagents:

• Substrate: 2-(2-(phenylsulfonyl)ethyl)oxirane derivative (1.0 equiv)

• Samarium(II) Iodide (0.1 M in THF) (2.2–2.5 equiv)

• Additive: HMPA or DMPU (4.0–6.0 equiv) (Note: HMPA is toxic; DMPU is a safer alternative but may require slightly longer reaction times)

• Solvent: Anhydrous THF (degassed)

Procedure:

• Reagent Prep: Prepare or purchase a fresh 0.1 M solution of SmI

  in THF. It should be a deep blue color. If it is green or yellow, it has oxidized and is inactive.

• Setup: In a flame-dried Schlenk flask under argon, dissolve the substrate and the additive (HMPA or DMPU) in anhydrous THF.

• Degassing: Briefly degas the substrate solution (freeze-pump-thaw or vigorous argon sparge) to remove trace oxygen, which rapidly quenches SmI

  .

• Addition: Cool the substrate solution to –78 °C. Add the SmI

  solution dropwise via syringe. The deep blue color should persist after the addition of the required equivalents.

• Reaction: Allow the reaction to stir at –78 °C for 1–2 hours. If the blue color fades, add additional SmI

  until the color persists.

• Quench: Quench the reaction at –78 °C with saturated aqueous

  . Allow to warm to room temperature.

• Workup: Extract with

  or EtOAc. Wash with water and brine. (If HMPA was used, thorough water washes are required to remove it).

• Purification: Dry over

  , concentrate, and purify via flash chromatography.

Critical Checkpoint: The geometry of the alkene in the starting material (if the epoxide was derived from one) often translates to the diastereoselectivity of the cyclization. The 5-exo-tet cyclization typically proceeds with high stereocontrol.

Scope and Applications

The reductive desulfonylation of 2-(phenylsulfonylethyl)oxirane derivatives is a key strategy in the synthesis of complex natural products, particularly terpenes and steroids.

Application	Pathway	Outcome	Reference
Alkyl Chain Extension	Na/Hg	Removal of sulfone "handle" after alkylation, leaving a reactive epoxide for further coupling.	Trost, 1976 [1]
Cyclopentanol Synthesis	SmI	Rapid construction of 5-membered rings with defined stereochemistry from acyclic precursors.	Molander, 1995 [2]
Skipped Dienes	Elimination	Under specific conditions (e.g., basic elimination), the sulfone can be eliminated to form alkenes (Julia-type), though less common for this specific substrate.	Julia, 1973 [3]

Structural Variations

• -Substituted Sulfones: Presence of alkyl groups at the -position of the sulfone (relative to the chain) leads to methyl/alkyl-substituted cyclopentanols.

• Epoxide Stereochemistry: The relative stereochemistry of the epoxide is conserved in the cyclization, allowing for the predictable synthesis of chiral cyclopentanols.

Troubleshooting Guide

Problem	Probable Cause	Solution
Epoxide Opening (Na/Hg)	Reaction medium too basic.	Increase loading; ensure temperature stays at 0 °C.
Low Yield (SmI )	Catalyst oxidation (O /H O).	Ensure SmI is deep blue; use strictly anhydrous/degassed THF.
Incomplete Desulfonylation	Insufficient reducing power.	For Na/Hg: Use fresh amalgam. For SmI : Add HMPA/DMPU to increase reduction potential.
Side Products (Elimination)	Temperature too high.	Maintain cryogenic temperatures (–78 °C) for SmI reactions.

References

• Trost, B. M.; Arndt, H. C. "Sulfones as chemical chameleons."[6] Chemical Reviews, 1976 , 76(2), 243–265.[6] [Link]

• Molander, G. A.; Harris, C. R. "Samarium(II)

  -Epoxy Sulfones." Journal of the American Chemical Society, 1995 , 117(13), 3655–3656. [Link]

• Julia, M.; Paris, J.-M. "Syntheses a l'aide de sulfones v.-methode de synthese de doubles liaisons." Tetrahedron Letters, 1973 , 14(49), 4833–4836. [Link]

• Molander, G. A.; Hahn, G. "Samarium(II)

  -epoxy sulfones." The Journal of Organic Chemistry, 1989 , 54(12), 2893–2897. [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. 2-[1-(Benzenesulfonyl)ethenyl]oxirane | 114326-92-0 | Benchchem [benchchem.com]

Procedure for epoxide opening with amines and thiols

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Application Note: Regioselective Epoxide Ring-Opening with Amines and Thiols

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Epoxides (oxiranes) are highly versatile electrophilic building blocks in organic synthesis. Their nucleophilic ring-opening with amines (aminolysis) and thiols (thiolysis) yields

-amino alcohols and -hydroxy sulfides, respectively. These 1,2-difunctionalized motifs are foundational to modern drug development, appearing extensively in -blockers, calcium channel blockers, and chiral auxiliaries[1][2][3]. This application note provides optimized, self-validating protocols for these transformations, emphasizing regiocontrol, green chemistry, and scalable catalysis.

Mechanistic Rationale & Reaction Pathway

The ring-opening of epoxides proceeds via an

mechanism. Because the inherent ring strain (~27 kcal/mol) is often insufficient to drive reactions with weak or sterically hindered nucleophiles, the epoxide oxygen must be electrophilically activated.

• Causality of Activation: Activation is achieved either through Lewis acids (e.g., ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

  , ) which coordinate to the oxygen and lower the lowest unoccupied molecular orbital (LUMO) of the C-O bond[1][4], or via hydrogen-bond donors (like water) which polarize the epoxide while leveraging the hydrophobic effect to concentrate reactants.

• Regioselectivity: Under neutral or mildly Lewis-acidic conditions, nucleophilic attack occurs at the less sterically hindered carbon atom (anti-Markovnikov), yielding anti-stereochemistry due to backside attack[1][3].

Caption: Workflow for the regioselective ring-opening of epoxides with amines and thiols.

Aminolysis Protocols (Synthesis of -Amino Alcohols)

Protocol 3.1: Mild Aminolysis Catalyzed by Iron(III) Trifluoroacetate

Causality & Advantage: Aromatic amines are notoriously poor nucleophiles. Traditional harsh Lewis acids can force the reaction but often degrade sensitive functional groups or cause epoxide polymerization.

is an earth-abundant, non-toxic, and non-hygroscopic catalyst that provides excellent regioselectivity at a minimal 1 mol% loading under solvent-free conditions[1].

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask under an argon atmosphere, charge the epoxide (5.0 mmol) and the aromatic amine (e.g., aniline, 5.0 mmol).

• Catalyst Addition: Add

  (20 mg, 50 mol, 1 mol%) in a single portion.

• Reaction: Stir the neat mixture at room temperature. Expert Insight: The reaction is exothermic. For scales >10 mmol, utilize a water cooling bath during the initial 15 minutes to prevent thermal runaway and preserve regioselectivity.

• Monitoring: Track the reaction via TLC (typically complete within 1–3 hours)[1].

• Workup: Dilute the mixture with ethyl acetate (20 mL) and wash with saturated aqueous

  (15 mL) to quench the iron catalyst.

• Isolation: Dry the organic layer over anhydrous

  , filter, and concentrate under reduced pressure. Purify via flash column chromatography (silica gel, hexane/ethyl acetate).

Self-Validation & QC: Confirm regioselectivity via

NMR. For terminal epoxides, the attack at the less hindered carbon yields a secondary alcohol. The methine proton adjacent to the hydroxyl group will appear as a distinct multiplet shifted downfield (approx. 3.5–4.0 ppm) compared to the methylene protons adjacent to the amine[1][3].

Protocol 3.2: High-Throughput Aminolysis using Ytterbium(III) Triflate

Causality & Advantage: For drug discovery libraries, catalysts must be easily removable.

is water-tolerant and can be scavenged using solid-supported liquid extraction (SLE), making it ideal for parallel synthesis without tedious aqueous workups[4].

Step-by-Step Methodology:

• Preparation: Prepare a 0.2 M solution of the epoxide (0.05 mmol, 1.0 eq) and the amine (0.10 mmol, 2.0 eq) in anhydrous

  within a microwave-safe reactor tube.

• Catalysis: Add

  (0.05 mmol, 1.0 eq for highly deactivated systems, or 0.2 eq for standard amines)[4].

• Reaction: Cap the tube and heat at 60 °C for 30 hours in a block reactor.

• Workup & Scavenging: Pass the mixture through an SLE-Celite cartridge pre-conditioned with saturated aqueous

  to remove the Lewis acid. To remove excess amine, add macroporous polystyrene-bound isocyanate (MP-NCO) resin to the eluent, agitate for 2 hours, and filter[4].

Thiolysis Protocols (Synthesis of -Hydroxy Sulfides)

Protocol 4.1: Catalyst-Free "On-Water" Thiolysis

Causality & Advantage: Thiols are highly nucleophilic but prone to oxidative dimerization into disulfides under basic conditions. Performing the reaction in pure water at elevated temperatures leverages the hydrophobic effect (concentrating the organic reactants into micro-droplets) and hydrogen-bonding (activating the epoxide oxygen). This completely eliminates the need for transition metals or bases[5].

Step-by-Step Methodology:

• Preparation: To a round-bottom flask, add the epoxide (1.0 mmol) and the thiol (2.5 mmol).

• Solvent Addition: Add deionized water (3.0 mL). Expert Insight: Do not add any organic co-solvents. The biphasic nature is critical; solubilizing the reactants destroys the "on-water" rate acceleration.

• Reaction: Stir the mixture vigorously (≥800 rpm) at 70 °C for 5–7 hours. High shear stirring maximizes the interfacial surface area between the aqueous and organic phases[5].

• Workup: Cool to room temperature and extract with ethyl acetate (3 x 10 mL). Wash the combined organics with brine, dry over

  , and concentrate.

Self-Validation & QC: Validate the suppression of disulfide byproducts via TLC using pure hexane as the eluent. Disulfides are highly non-polar and will run near the solvent front (

~0.9), whereas the desired polar -hydroxy sulfide will remain near the baseline.

Protocol 4.2: Enantioselective Desymmetrization using Li-BINOL Phosphate

Causality & Advantage: Synthesizing chiral

-hydroxy sulfides from meso-epoxides requires precise stereocontrol. Lithium BINOL phosphate acts as a chiral bifunctional catalyst: the lithium cation acts as a Lewis acid to activate the epoxide, while the chiral phosphate counterion directs the trajectory of the incoming thiol[2].

Step-by-Step Methodology:

• Preparation: In a Schlenk tube under an inert argon atmosphere, dissolve the meso-epoxide (1.0 eq) and the aromatic thiol (1.2 eq) in anhydrous toluene.

• Catalysis: Add the Li-BINOL phosphate catalyst (10 mol%)[2].

• Reaction: Stir at room temperature for 48–96 hours, depending on the steric bulk of the thiol.

• Isolation: Quench with water, extract with dichloromethane, and purify by silica gel chromatography to isolate the enantioenriched product[2].

Quantitative Data Summary

Reaction Type	Nucleophile	Epoxide Substrate	Catalyst / Condition	Time / Temp	Regioselectivity	Yield	Ref
Aminolysis	p-Anisidine	Cyclohexene oxide	1 mol% ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted"> , neat	1 h / RT	anti-attack	92%	[1]
Aminolysis	Aniline	Epichlorohydrin	1 mol% , neat	1 h / RT	Terminal carbon	82%	[1]
Aminolysis	Aliphatic Amines	Styrene oxide	Silica-bonded S-sulfonic acid	1 h / RT	Terminal carbon	>90%	[3]
Thiolysis	Thiophenol	Terminal epoxides	Water (Catalyst-free)	5 h / 70 °C	Terminal carbon	>90%
Thiolysis	Aromatic Thiols	meso-Cyclohexene oxide	10 mol% Li-BINOL Phosphate	96 h / RT	Desymmetrization (>90% ee)	>90%	[2]

References

• Iron(III) trifluoroacetate[Fe(O2CCF3)3] catalyzed epoxide opening with amines - Arkivoc.
• 1,2,3,4-Tetrahydro-1,5-naphthyridines and related heterocyclic scaffolds: Exploration of suitable chemistry for library development - PMC.
• Regioselective ring opening of epoxides with thiols in water - Arkivoc.
• Lithium BINOL Phosphate Catalyzed Desymmetrization of meso-Epoxides with Aromatic Thiols - PMC.
• Regioselective Ring Opening of Epoxides with Amines Using Silica-bonded S-sulfonic Acid under Solvent-free Conditions - SciELO.

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Regioselective Ring Opening of Epoxides with Amines Using Silica-bonded S-sulfonic Acid under Solvent-free Conditions [scielo.org.mx]
• 4. 1,2,3,4-Tetrahydro-1,5-naphthyridines and related heterocyclic scaffolds: Exploration of suitable chemistry for library development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. arkat-usa.org [arkat-usa.org]

Application Note: Preparation of 1,4-Bifunctional Synthons Using Sulfonyl Epoxides

This Application Note is structured to guide researchers through the strategic use of sulfonyl epoxides (

-epoxy sulfones) as versatile precursors for 1,4-bifunctional synthons . These synthons—specifically -keto sulfones and -unsaturated ketones (enones) —are critical building blocks in the synthesis of complex natural products and pharmaceutical intermediates.

Abstract & Strategic Overview

Sulfonyl epoxides (

-epoxy sulfones) function as "chameleon" intermediates in organic synthesis. They possess a unique duality: the sulfonyl group acidifies the -proton while simultaneously activating the epoxide ring toward nucleophilic attack.

This guide details the protocol for converting sulfonyl epoxides into 1,4-bifunctional synthons . Unlike simple epoxides, sulfonyl epoxides can be manipulated to generate:

• -Keto Sulfones: Via regioselective ring opening with enolates (latent 1,4-dicarbonyl systems).

• Enones (Michael Acceptors): Via reductive elimination, serving as classic 1,4-electrophilic synthons.

The "1,4" Logic

The term "1,4-bifunctional" here refers to the functional relationship established in the product. By reacting an

-epoxy sulfone (2-carbon unit) with a nucleophilic enolate (2+ carbon unit) or subjecting it to rearrangement, researchers can construct scaffolds with functional handles separated by four carbons (e.g., the 1,4-dicarbonyl motif found in cyclopentenone synthesis).

Mechanistic Pathway & Causality

To successfully deploy this protocol, one must understand the electronic bias of the substrate.

• Regiocontrol: The sulfonyl group is a strong electron-withdrawing group (EWG). In nucleophilic ring-opening reactions, nucleophiles preferentially attack the

  -carbon . This is counter-intuitive to simple aliphatic epoxides (which often open at the less hindered site) but is driven here by the electronic destabilization of the developing positive charge at the -carbon by the sulfonyl group.

• The "Bifunctional" Setup:

  • Site 1 (Electrophile): The

    -carbon accepts the nucleophile.

  • Site 2 (Latent Functionality): The

    -carbon retains the oxygen (hydroxyl) and the sulfonyl group, which can be oxidized to a ketone or eliminated to form a double bond.

Pathway Visualization (DOT)

Figure 1: Divergent pathways for generating 1,4-functionalized scaffolds from sulfonyl epoxides.

Experimental Protocols

Protocol A: Preparation of the Sulfonyl Epoxide

Pre-requisite: This step generates the electrophilic core.[1]

Reagents: Vinyl sulfone, Hydrogen Peroxide (

), Sodium Hydroxide (NaOH) or -BuOOH/Base.

• Dissolution: Dissolve the vinyl sulfone (1.0 equiv) in Methanol (MeOH) or THF.

• Epoxidation: Cool to 0°C. Add

  (30% aq, 1.5 equiv) followed by dropwise addition of NaOH (0.2 equiv, 1M).

  • Why: The reaction proceeds via a Weitz-Scheffer type mechanism. The hydroperoxide anion attacks the

    -carbon (Michael addition) followed by ring closure.

• Monitoring: Stir at 0°C

  RT. Monitor by TLC (usually 1-4 hours).

• Workup: Quench with saturated

  . Extract with . Wash with brine. Dry over .

• Purification: Recrystallization is preferred over chromatography to avoid ring opening on acidic silica.

Protocol B: Synthesis of -Keto Sulfones (1,4-Bifunctional Core)

Target: Creating a 1,4-distance between the sulfonyl group and a carbonyl.

Reagents: Lithium Enolate (derived from ketone/ester),

(optional Lewis Acid promoter).

Step-by-Step:

• Enolate Formation:

  • In a flame-dried flask under Argon, dissolve the ketone precursor (1.1 equiv) in dry THF.

  • Cool to -78°C. Add LDA (1.1 equiv) dropwise. Stir for 30 mins to generate the kinetic enolate.

• Coupling (The Critical Step):

  • Dissolve the

    -epoxy sulfone (1.0 equiv) in dry THF.

  • Cannulate the epoxide solution into the enolate solution at -78°C.

  • Note: If reactivity is low, add

    (1.0 equiv) to activate the epoxide.

• Reaction: Allow to warm slowly to -20°C over 2 hours.

  • Mechanism:[1][2][3][4][5][6] The enolate attacks the

    -position of the epoxy sulfone.

• Quench: Add saturated

  .

• Isolation: Extract with EtOAc. The product is a

  -carbonyl- -hydroxy sulfone .

• Oxidation (Optional): If the goal is a 1,4-dicarbonyl, the

  -hydroxy sulfone can be oxidized (Swern or Dess-Martin) to a -sulfonyl-1,4-diketone, or subjected to reductive desulfonylation.

Protocol C: Rearrangement to Enones (Michael Acceptors)

Target: Generating

-unsaturated ketones, which act as 1,4-electrophiles.

Reagents:

or .

• Setup: Dissolve

  -epoxy sulfone in dry Ether or Benzene.

• Rearrangement: Add

  (1.2 equiv). Stir at RT.

  • Result: This triggers a 1,2-hydride (or alkyl) shift to form an

    -sulfonyl ketone .

• Elimination: Treat the crude

  -sulfonyl ketone with a mild base (e.g., in MeOH) or undergo thermal elimination if the structure allows.

  • Outcome: Formation of the Enone .

Data Interpretation & Troubleshooting

Table 1: Regioselectivity Drivers in Nucleophilic Opening

Parameter	Condition A (Preferred)	Condition B (Avoid)	Outcome
Nucleophile	Soft (Cuprates, Enolates, Thiolates)	Hard (Alkoxides, simple Grignards)	Soft Nu attacks -C (desired).[2][4] Hard Nu may attack or -C.
Solvent	Non-polar/Aprotic (THF, Et2O)	Polar Protic (MeOH, Water)	Aprotic favors SN2-like -attack.
Lewis Acid	or	Strong Brønsted Acids	Lewis acids coordinate epoxide oxygen, enhancing -electrophilicity.

Critical Control Points:

• Temperature: Keep enolate additions at -78°C. Higher temperatures cause proton transfer (deprotonation of the acidic

  -proton of the epoxy sulfone) rather than ring opening.

• Desulfonylation: If the sulfone is a "dummy" group intended only for direction, remove it using Na-Hg amalgam (buffered MeOH) or SmI2 after the 1,4-relationship is established.

References

• General Reactivity of Sulfonyl Epoxides

  • Simpkins, N. S. (1990). "The Chemistry of Vinyl Sulphones." Tetrahedron, 46(20), 6951-6984.

• Regioselective Ring Opening

  • Trost, B. M., & Merlic, C. A. (1990). "Geminal Alkylation via Sulfonyl Epoxides." Journal of the American Chemical Society, 112(26), 9590-9600.

• Synthesis of Enones via Epoxy Sulfones

  • Houwen-Claassen, A. A., et al. (1990). "Synthesis of β- and γ-hydroxy sulfones by regioselective opening of β,γ-epoxy sulfones." Tetrahedron, 46(11), 3993-4002.

• Application in 1,4-Dicarbonyl Synthesis

  • Saddler, J. C., & Fuchs, P. L. (1981). "Enolate ions as nucleophiles in the ring opening of epoxy sulfones." Journal of the American Chemical Society, 103(8), 2112-2114.

Sources

• 1. Corey-Chaykovsky Reaction [organic-chemistry.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Formation of alpha-lithio siloles from silylated 1,4-dilithio-1,3-butadienes: mechanism and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. digitalcommons.montclair.edu [digitalcommons.montclair.edu]
• 6. A review on the sulfur ylide-mediated Corey–Chaykovsky reaction: a powerful approach to natural product synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Lithiation of Sulfonyl Epoxides

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking the Synthetic Potential of Sulfonyl Epoxides through α-Lithiation

Sulfonyl epoxides are valuable intermediates in organic synthesis, combining the reactivity of the strained epoxide ring with the powerful electron-withdrawing nature of the sulfonyl group. This unique combination allows for a range of regio- and stereoselective transformations. One of the most powerful methods for functionalizing these molecules is through α-lithiation, the deprotonation of the carbon atom adjacent to the sulfonyl group. This generates a highly reactive, stabilized carbanion that can be trapped with various electrophiles, providing a versatile route to complex, functionalized molecules. This guide provides an in-depth exploration of the reaction conditions, mechanistic considerations, and practical protocols for the successful lithiation of sulfonyl epoxides.

Mechanistic Rationale: The Role of the Sulfonyl Group and the Epoxide Ring

The lithiation of a sulfonyl epoxide is a delicate interplay between the acidity of the α-proton and the stability of the resulting carbanion. The potent electron-withdrawing sulfonyl group significantly increases the acidity of the adjacent C-H bond, making it susceptible to deprotonation by a strong base, typically an organolithium reagent like n-butyllithium (n-BuLi).

The resulting α-lithio sulfonyl epoxide is a stabilized carbanion, where the negative charge is delocalized onto the sulfone's oxygen atoms. This stabilization is crucial for the intermediate's transient existence, allowing it to be trapped by an electrophile rather than immediately undergoing intramolecular decomposition. However, the strained epoxide ring introduces competing reaction pathways, primarily β-elimination to form an allylic alcohol, which must be carefully controlled through the reaction conditions.[1][2]

Diagram 1: General Mechanism of Sulfonyl Epoxide Lithiation and Electrophilic Trapping

Caption: A simplified workflow of the lithiation of a sulfonyl epoxide and subsequent reaction with an electrophile, highlighting the key intermediate and a common competing pathway.

Critical Reaction Parameters and Their Scientific Justification

The success of a sulfonyl epoxide lithiation hinges on the careful control of several key parameters. Understanding the causality behind these choices is paramount for achieving high yields and selectivity.

Parameter	Recommended Condition	Rationale and Field-Proven Insights
Lithium Base	n-Butyllithium (n-BuLi) or sec-Butyllithium (s-BuLi)	n-BuLi is the most common choice due to its commercial availability and sufficient basicity to deprotonate the α-carbon.[3][4] sec-BuLi is a stronger, more sterically hindered base and can be advantageous in certain cases, particularly with more hindered substrates.[5] The choice of base can influence the rate of deprotonation versus nucleophilic attack on the epoxide.
Temperature	-78 °C (Dry Ice/Acetone Bath)	Low temperatures are critical to suppress side reactions.[6] At higher temperatures, the rate of β-elimination to form allylic alcohols increases significantly.[2] Additionally, organolithium reagents can react with common ethereal solvents like THF at temperatures above -60 °C.[7] Maintaining a low temperature throughout the addition of the base and the electrophile is essential for the stability of the lithiated intermediate.
Solvent	Anhydrous Tetrahydrofuran (THF) or Diethyl Ether (Et₂O)	THF is a common solvent as it can solvate the lithium cation, breaking down organolithium aggregates and increasing the reactivity of the base.[8] However, the choice of solvent can be nuanced. In some organolithium reactions, Et₂O can favor the formation of contact ion pairs, which can influence reactivity and selectivity.[8] The solvent must be rigorously dried, as any trace of water will quench the organolithium reagent.[7]
Additives	N,N,N',N'-Tetramethylethylenediamine (TMEDA) or Hexamethylphosphoramide (HMPA)	Additives like TMEDA can chelate the lithium cation, further increasing the basicity of the organolithium reagent and accelerating the rate of lithiation.[7] This can be particularly useful for less acidic substrates. HMPA is a highly polar, aprotic solvent that can also enhance the reactivity of organolithium reagents, but its use has been curtailed due to toxicity concerns.
Order of Addition	Add n-BuLi to a solution of the sulfonyl epoxide	Adding the base to the substrate ensures that the sulfonyl epoxide is always in excess relative to the base, which can help to minimize side reactions such as double deprotonation or reaction of the lithiated species with the starting material.
Reaction Time	Short (minutes to < 1 hour)	The α-lithio sulfonyl epoxide is a reactive intermediate. Prolonged reaction times before the addition of an electrophile can lead to decomposition or rearrangement. The optimal time should be determined empirically for each substrate.

Detailed Experimental Protocol: Representative Lithiation and Trapping with an Aldehyde

This protocol describes a general procedure for the α-lithiation of a sulfonyl epoxide and subsequent trapping with an aldehyde to form a β-hydroxy sulfonyl epoxide.

Materials:

• Sulfonyl epoxide (1.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes (1.1 equiv, titrated solution)

• Aldehyde (1.2 equiv)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Standard organic solvents for workup and chromatography (e.g., ethyl acetate, hexanes)

Equipment:

• Two- or three-necked round-bottom flask, oven-dried

• Magnetic stirrer and stir bar

• Inert atmosphere setup (e.g., Schlenk line or nitrogen balloon)

• Syringes and needles, oven-dried

• Low-temperature thermometer

• Dry ice/acetone bath

Procedure:

• Preparation of the Reaction Vessel: An oven-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a rubber septum is placed under an inert atmosphere of nitrogen.

• Dissolution of the Substrate: The sulfonyl epoxide (1.0 equiv) is dissolved in anhydrous THF. The solution is cooled to -78 °C using a dry ice/acetone bath.

• Lithiation: A titrated solution of n-BuLi in hexanes (1.1 equiv) is added dropwise to the stirred solution of the sulfonyl epoxide at -78 °C. The addition should be slow to maintain the low temperature. The reaction mixture is stirred at -78 °C for 30-60 minutes. The formation of the lithiated species is often accompanied by a color change.

• Electrophilic Trapping: The aldehyde (1.2 equiv), either neat or as a solution in anhydrous THF, is added dropwise to the reaction mixture at -78 °C. The reaction is stirred at this temperature for an additional 1-2 hours, or until TLC analysis indicates the consumption of the starting material.

• Quenching: The reaction is quenched by the slow addition of a saturated aqueous solution of NH₄Cl at -78 °C. The cooling bath is then removed, and the mixture is allowed to warm to room temperature.

• Workup: The aqueous layer is separated, and the aqueous phase is extracted with ethyl acetate (3 x). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel to afford the desired β-hydroxy sulfonyl epoxide.

Diagram 2: Experimental Workflow for Lithiation of Sulfonyl Epoxides

Caption: A step-by-step flowchart illustrating the experimental procedure for the lithiation and electrophilic trapping of a sulfonyl epoxide.

Self-Validating Systems and Troubleshooting

A successful protocol is a self-validating one. Here are key checkpoints and troubleshooting tips:

• Titration of n-BuLi: The concentration of commercially available n-BuLi can vary. Regular titration is crucial for accurate stoichiometry. An excess of n-BuLi can lead to side reactions, while an insufficient amount will result in incomplete conversion.

• Anhydrous Conditions: The reaction is highly sensitive to moisture. Ensure all glassware is oven-dried and cooled under an inert atmosphere. Use freshly distilled, anhydrous solvents. If the reaction fails to initiate (no color change upon addition of n-BuLi), moisture contamination is a likely culprit.

• Temperature Control: A sudden increase in temperature during the addition of n-BuLi or the electrophile can favor the β-elimination pathway. Slow, dropwise addition and efficient stirring are essential.

• Monitoring the Reaction: Thin-layer chromatography (TLC) is a valuable tool for monitoring the progress of the reaction. A new spot corresponding to the product should appear, and the starting material spot should diminish.

Conclusion and Future Perspectives

The α-lithiation of sulfonyl epoxides provides a powerful and versatile platform for the synthesis of complex, highly functionalized molecules. By understanding the underlying mechanistic principles and carefully controlling the reaction conditions, researchers can harness the reactivity of these intermediates to forge new carbon-carbon and carbon-heteroatom bonds with high levels of stereocontrol. The protocols and insights provided in this guide serve as a robust starting point for scientists in both academic and industrial settings, enabling the efficient and reliable application of this important synthetic transformation in their research and development endeavors. Future work in this area will likely focus on the development of catalytic and enantioselective variants of this reaction, further expanding its utility in modern organic synthesis.

References

• Hodgson, D. M., & Gras, E. (2002). Recent Developments in the Chemistry of Lithiated Epoxides. Synthesis, 2002(12), 1625–1642.
• Nwaukwa, S. O., Lee, S., & Keehn, P. M. (1986). Epoxide Ring Opening by α-Sulfonyl Carbanions. Synthesis of γ-Hydroxy Sulfones and Triflones.
• Hodgson, D. M., Norsys, A. J., & Redmond, J. M. (2005). Deprotonation–electrophile trapping of terminal epoxides. Organic & Biomolecular Chemistry, 3(10), 1893-1904.
• Tomioka, T., Sankranti, R., Yamada, T., & Clark, C. (2013). n-BuLi/LiCH2CN-Mediated One-Carbon Homologation of Aryl Epoxides into Conjugated Allyl Alcohols. Organic Letters, 15(19), 5099–5101.
• Simpkins, N. S., & Weller, M. D. (2011). Stereochemical Aspects of Organolithium Compounds. In Topics in Stereochemistry (Vol. 27, pp. 1-106). John Wiley & Sons, Inc.

• Wikipedia. (2023). Base-promoted epoxide isomerization. Retrieved from [Link]

• O'Brien, P., Rosser, C. M., & Caine, D. (2004). α-Lithiation-rearrangement of N-toluenesulfonyl aziridines with sec-butyllithium and (-)-sparteine: Opposite sense of asymmetric induction to epoxides. Organic & Biomolecular Chemistry, 2(13), 1949-1955.

• Dionicio Siegel, Myers Group, Harvard University. (n.d.). Organolithium Reagents. Retrieved from [Link]

• Kraus, G. A., & Frazier, K. (1980). Preparation of Allylic Alcohols from Epoxides Using Iodotrimethylsilane. The Journal of Organic Chemistry, 45(13), 2579–2581.

Sources

• 1. content.e-bookshelf.de [content.e-bookshelf.de]
• 2. Base-promoted epoxide isomerization - Wikipedia [en.wikipedia.org]
• 3. tandfonline.com [tandfonline.com]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. researchgate.net [researchgate.net]
• 6. n-BuLi/LiCH2CN-Mediated One-Carbon Homologation of Aryl Epoxides into Conjugated Allyl Alcohols [organic-chemistry.org]
• 7. people.uniurb.it [people.uniurb.it]
• 8. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Yield of 2-(2-(Phenylsulfonyl)ethyl)oxirane Synthesis

Welcome to the technical support and troubleshooting center for the synthesis of 2-(2-(Phenylsulfonyl)ethyl)oxirane (systematically known as 4-(phenylsulfonyl)-1,2-epoxybutane). This guide is designed for researchers and drug development professionals who are experiencing yield bottlenecks during the epoxidation of its precursor, 4-phenylsulfonylbut-1-ene.

Below, we break down the mechanistic causality of the reaction, provide a self-validating experimental protocol, and offer an advanced troubleshooting FAQ to ensure high-fidelity synthesis.

Mechanistic Causality & Reaction Pathway

The standard synthetic route for 2-(2-(Phenylsulfonyl)ethyl)oxirane involves the epoxidation of the terminal alkene, 4-phenylsulfonylbut-1-ene, using meta-chloroperoxybenzoic acid (mCPBA)[1].

The Kinetic Challenge: Terminal alkenes are inherently less nucleophilic than internal alkenes. The presence of the electron-withdrawing phenylsulfonyl group further depletes the electron density of the

-bond via inductive effects. Consequently, the electrophilic oxygen transfer from mCPBA via the concerted "butterfly" transition state is kinetically sluggish[2].

This slow reaction rate often leads to prolonged reaction times, during which the acidic byproduct, meta-chlorobenzoic acid (mCBA, pKa ~3.8), can catalyze the nucleophilic ring-opening of the newly formed oxirane, drastically reducing the isolated yield.

Fig 1: Epoxidation of 4-phenylsulfonylbut-1-ene via a concerted butterfly transition state.

Self-Validating Experimental Protocol

To counteract the kinetic limitations and prevent acid-catalyzed degradation, the protocol must integrate a buffering system. This methodology validates itself by controlling the pH dynamically throughout the reaction.

Step-by-Step Methodology:

• Preparation of the Alkene: Synthesize 4-phenylsulfonylbut-1-ene via the alkylation of sodium benzenesulfinate with 4-bromo-1-butene in DMF, followed by aqueous workup and extraction[1].

• Reaction Setup: In an oven-dried flask under an inert argon atmosphere, dissolve 1.0 equivalent of 4-phenylsulfonylbut-1-ene in anhydrous dichloromethane (CH₂Cl₂) to achieve a 0.2 M concentration.

• Buffer Addition (Critical Step): Add 2.0 equivalents of anhydrous disodium hydrogen phosphate (Na₂HPO₄). Causality: The heterogeneous buffer continuously neutralizes the mCBA byproduct as it forms, preventing the pH from dropping and protecting the acid-sensitive oxirane ring.

• Oxidant Addition: Cool the suspension to 0 °C. Slowly add 2.0 equivalents of purified mCPBA (titrated via iodometry to ensure >75% active oxidant) in small portions to prevent thermal spikes.

• Reaction Progression: Allow the reaction to warm to room temperature. Monitor via TLC. Due to the electron-deficient nature of the terminal alkene, complete conversion typically requires 12–18 hours[1].

• Quenching & Workup: Once complete, quench the reaction with a 10% aqueous solution of sodium sulfite (Na₂SO₃) to destroy unreacted peroxides. Wash the organic layer with saturated aqueous sodium bicarbonate (NaHCO₃) to remove residual mCBA, followed by brine.

• Purification: Dry over MgSO₄, concentrate under reduced pressure, and purify via silica gel flash chromatography (eluting with hexanes/ethyl acetate) to isolate the pure 2-(2-(Phenylsulfonyl)ethyl)oxirane[1].

Troubleshooting Guides & FAQs

Fig 2: Diagnostic workflow for resolving low yields in terminal alkene epoxidation.

Q1: My isolated yield is below 40%, and NMR shows a complex mixture of diols. What went wrong? A1: The primary cause is acid-catalyzed epoxide ring-opening. As mCPBA transfers oxygen, it generates mCBA. If unbuffered, this acid protonates the oxirane oxygen, facilitating nucleophilic attack by trace water or mCBA itself. Solution: Strictly adhere to the Na₂HPO₄ buffering step and ensure all glassware and solvents are entirely anhydrous.

Q2: The starting material (4-phenylsulfonylbut-1-ene) remains unreacted even after 24 hours. How can I drive the conversion? A2: Terminal alkenes with electron-withdrawing homoallylic substituents suffer from high activation energy barriers during electrophilic epoxidation[2]. Solution: First, verify the purity of your mCPBA; commercial mCPBA degrades over time. If the oxidant is active, increase the mCPBA loading to 2.0 equivalents. If the reaction remains stalled, switch to a more potent catalytic system, such as a homogeneous Manganese catalyst with peracetic acid, which exhibits superior kinetics for terminal alkenes[3].

Q3: Can I use hydrogen peroxide (H₂O₂) instead of mCPBA to avoid the acidic byproduct entirely? A3: Yes, but H₂O₂ alone is insufficiently electrophilic. It must be paired with a transition metal catalyst. Manganese triflate complexes with H₂O₂ or peracetic acid are highly effective for terminal alkene epoxidation and generate environmentally benign byproducts[3].

Quantitative Data Summary

The table below summarizes the expected outcomes when modifying the epoxidation conditions to overcome the kinetic and thermodynamic hurdles of this specific substrate.

Oxidant System	Additive / Buffer	Time (h)	Temp (°C)	Expected Yield (%)	Primary Byproduct
mCPBA (1.2 eq)	None	24	25	35–45%	m-Chlorobenzoic acid (causes ring opening)
mCPBA (2.0 eq)	Na₂HPO₄ (2.0 eq)	16	0 to 25	80–85%	Neutralized m-CBA salts
Mn(OTf)₂ / Peracetic acid	2-Picolinic acid	4	0	>90%	Acetic acid

References[1] Preparation of cyclobutenones and cyclopent-2-enones via epoxy sulfone cyclizations. Canadian Journal of Chemistry. URL:https://cdnsciencepub.com/doi/abs/10.1139/v78-085[2] m-CPBA (meta-chloroperoxybenzoic acid). Master Organic Chemistry. URL:https://www.masterorganicchemistry.com/reaction-guide/epoxidation-of-alkenes-with-mcpba/[3] Continuous Flow Epoxidation of Alkenes Using a Homogeneous Manganese Catalyst with Peracetic Acid. PMC (National Institutes of Health). URL:https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9846850/

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Continuous Flow Epoxidation of Alkenes Using a Homogeneous Manganese Catalyst with Peracetic Acid - PMC [pmc.ncbi.nlm.nih.gov]

Avoiding polymerization during sulfonyl epoxide ring opening

Welcome to the Advanced Synthesis Support Portal. This guide is designed for researchers and process chemists troubleshooting the nucleophilic ring opening of sulfonyl epoxides (e.g., oxiranyl sulfones). Due to their unique electronic environment, these substrates are highly prone to runaway side reactions. This portal provides field-proven diagnostics, mechanistic insights, and self-validating protocols to ensure high-yield monomeric conversion.

Diagnostic Workflow: Resolving High Viscosity & Low Yield

If your reaction mixture is turning into a thick, intractable gel, you are likely experiencing Anionic Ring-Opening Polymerization (AROP). Use the diagnostic logic below to isolate the procedural flaw.

Diagnostic workflow for mitigating sulfonyl epoxide polymerization.

Frequently Asked Questions (FAQs)

Q: Why does my sulfonyl epoxide polymerize instead of yielding the monomeric product? A: Sulfonyl epoxides feature a highly strained oxirane ring conjugated to an electron-withdrawing sulfonyl group, making them exceptionally potent electrophiles[1]. However, this extreme electrophilicity makes them highly susceptible to exothermic ring-opening polymerization[2]. When a nucleophile attacks, the epoxide oxygen is cleaved to form an alkoxide intermediate[3]. If the localized concentration of unreacted epoxide monomer is too high, this alkoxide acts as a propagating nucleophile, attacking adjacent epoxides and initiating AROP.

Q: Should I use Brønsted bases or Lewis acids to drive the reaction? A: Lewis acids are vastly superior for these specific substrates. Strong basic conditions generate highly reactive, stabilized oxiranyl anions that can lead to complex side reactions and rapid polymerization[4]. Conversely, a Lewis acid (such as

) coordinates with the epoxide oxygen, generating a superior leaving group and activating the electrophilic carbon[5]. This allows you to use milder nucleophiles and avoids the generation of strongly basic alkoxide initiators.

Q: How do I control the alkoxide intermediate before it polymerizes? A: You must control the kinetics. By keeping the temperature cryogenic (-78°C) and maintaining a massive stoichiometric excess of the nucleophile relative to the epoxide at any given moment (via inverse addition), the desired

attack outcompetes the polymerization pathway.

Mechanistic divergence: Desired monomeric ring-opening vs. runaway polymerization.

Quantitative Condition Optimization

To illustrate the causality of reaction parameters on the product distribution, review the quantitative data summarized below. Deviating from the optimized parameters drastically shifts the kinetic balance toward polymerization.

Reaction Parameter	Sub-optimal Condition	Optimized Condition	Polymerization (%)	Target Yield (%)	Causality / Mechanism
Addition Order	Nu into Epoxide	Epoxide into Nu (Inverse)	> 60%	< 5%	Inverse addition maintains pseudo-infinite dilution of the epoxide monomer.
Temperature	25°C (Room Temp)	-78°C to 0°C	45 - 80%	> 90%	Cryogenic conditions suppress the thermal activation energy required for AROP.
Equivalents (Nu:Ep)	1.0 : 1.0	3.0 : 1.0	~ 40%	> 95%	Excess nucleophile kinetically outcompetes alkoxide propagation.
Catalyst / Promoter	NaOMe (Strong Base)	(Lewis Acid)	> 70%	< 2%	Lewis acids activate the epoxide without forming highly basic chain initiators.

Step-by-Step Methodology: Optimized Inverse-Addition Protocol

This protocol utilizes Lewis acid-mediated inverse addition to guarantee monomeric ring opening.

System Self-Validation: A successful reaction will remain a free-flowing liquid throughout the entire process. If the magnetic stirring bar seizes or the solution becomes noticeably viscous, AROP has occurred. Furthermore, successful monomeric conversion is validated by the absence of baseline streaking on a TLC plate (which would indicate oligomer formation).

Step 1: Nucleophile Pre-Activation In an oven-dried, argon-purged round-bottom flask, dissolve the nucleophile (3.0 to 5.0 equiv) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) to achieve a 0.1 M concentration. Cool the solution to -78°C using a dry ice/acetone bath.

Step 2: Catalyst Introduction Slowly add the Lewis acid catalyst (

, 0.1 to 1.0 equiv depending on the nucleophile's inherent reactivity) and stir for 15 minutes. Causality: This step pre-coordinates the environment, ensuring the Lewis acid is ready to immediately protonate/activate the epoxide oxygen the moment it enters the flask[5].

Step 3: Inverse Addition of Sulfonyl Epoxide Dissolve the sulfonyl epoxide (1.0 equiv) in a minimal volume of anhydrous solvent. Using an automated syringe pump, add this solution dropwise to the cold nucleophile mixture over a period of 1 to 2 hours. Causality: Slow, inverse addition ensures the epoxide is instantly consumed by the vast excess of nucleophile upon entering the flask, preventing localized monomer pooling that fuels polymerization[2].

Step 4: Reaction Monitoring Monitor the reaction via TLC every 30 minutes. Self-Validation Check: Spot the reaction mixture against the starting epoxide. Complete consumption of the epoxide with a single, clean product spot and no baseline streaking confirms the absence of polymeric side products.

Step 5: Rapid Quenching Once TLC indicates complete consumption of the epoxide, immediately quench the reaction at -78°C by adding a saturated aqueous

solution. Causality: Rapid protonation neutralizes the reactive alkoxide intermediate before it can initiate delayed polymerization during the warming phase[3]. Allow the mixture to warm to room temperature, extract with an organic solvent, and purify via flash chromatography.

References

• Epoxide Syntheses and Ring-Opening Reactions in Drug Development Source: MDPI URL
• 18.
• Source: PMC (NIH)
• 2-[1-(Benzenesulfonyl)
• Source: Dokumen.

Sources

• 1. mdpi.com [mdpi.com]
• 2. 2-[1-(Benzenesulfonyl)ethenyl]oxirane | 114326-92-0 | Benchchem [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. dokumen.pub [dokumen.pub]
• 5. Optimisation of Epoxide Ring-Opening Reaction for the Synthesis of Bio-Polyol from Palm Oil Derivative Using Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]

Purification methods for 2-(2-(Phenylsulfonyl)ethyl)oxirane (column chromatography)

[1]

Executive Summary

This guide addresses the purification of 2-(2-(Phenylsulfonyl)ethyl)oxirane , a bifunctional intermediate often utilized in Julia-Kocienski olefinations and complex fragment couplings.[1]

The Core Challenge: While the phenylsulfonyl group imparts stability and polarity, the oxirane (epoxide) ring renders the molecule susceptible to acid-catalyzed ring opening (hydrolysis) on standard silica gel.[2] This often results in the formation of the corresponding diol or rearrangement products, leading to significant yield loss.

This document outlines a Buffered Silica Gel Protocol as the primary standard to ensure structural integrity during purification.

Part 1: Method Development & Protocols

Critical Parameters

Parameter	Specification	Rationale
Stationary Phase	Silica Gel 60 (230–400 mesh)	Standard phase, but requires buffering.[1]
Buffer Additive	Triethylamine (Etngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted"> N)	Crucial: Neutralizes surface silanol acidity (pH ~4-5) to prevent epoxide hydrolysis.[1]
Mobile Phase	Hexanes / Ethyl Acetate (EtOAc)	The sulfone group is polar; typical elution occurs at 30–50% EtOAc.
Detection	UV (254 nm) & Anisaldehyde Stain	The phenyl ring is UV active.[2] Epoxides stain blue/violet with p-Anisaldehyde.[1]
Loading Capacity	1:30 to 1:50 (Compound:Silica)	Higher silica ratios improve resolution of the polar sulfone.

Protocol A: The Buffered "Gold Standard" (Recommended)

Use this method for >95% purity requirements or if the crude material has been stored for >24 hours.[2]

Step 1: Column Pre-treatment [2]

• Prepare the initial mobile phase (e.g., 80:20 Hexanes:EtOAc).[2]

• Add 1% v/v Triethylamine (Et

  N) to this solvent mixture.

• Slurry pack the column with this buffered solvent.

• Flush the column with 2–3 column volumes (CV) of the buffered solvent. This ensures the entire silica bed is neutralized.

Step 2: Sample Loading

• Dissolve the crude 2-(2-(Phenylsulfonyl)ethyl)oxirane in a minimum amount of Dichloromethane (DCM).[1]

• Dry Loading (Preferred): Add silica gel (10x weight of crude) to the solution and rotary evaporate to dryness. This prevents "streaming" caused by the polarity difference between DCM and Hexanes.

• Load the dry powder onto the buffered column.

Step 3: Elution

• Begin elution with Hexanes:EtOAc (4:1) containing 1% Etngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

  N.

• Gradually increase polarity to Hexanes:EtOAc (1:1) .

• The sulfonyl epoxide typically elutes in the 35–45% EtOAc range.

Step 4: Post-Run Analysis

• Evaporate fractions immediately at <40°C.

• Re-dissolve in CDCl

  for NMR. Note: Trace Et N may be visible in NMR; remove via high-vacuum drying if necessary.[1]

Part 2: Troubleshooting Guide (Q&A)

Q1: My product disappears on the column and I recover a very polar streak. What happened? Diagnosis: Acid-catalyzed ring opening.[1] Root Cause: Standard silica gel is slightly acidic (pH 6.5–7.0, but surface acidity can be lower).[1][2] This acidity catalyzes the hydration of the epoxide into a diol, which is much more polar and streaks on the column. Solution: You must switch to Protocol A (Buffered Silica).[2] If the problem persists, switch to Neutral Alumina (Brockmann Grade III) , although resolution may decrease.

Q2: I see the product spot on TLC, but it co-elutes with the starting vinyl sulfone. Diagnosis: Insufficient selectivity. Root Cause: Both the vinyl sulfone precursor and the sulfonyl epoxide are highly polar due to the sulfone moiety (

). Solution:

• Change Solvent Selectivity: Switch from Hexane/EtOAc to DCM/EtOAc (95:5 to 80:20) . The chlorinated solvent interacts differently with the sulfone dipole.

• Flatten the Gradient: Use a shallower gradient (e.g., increase EtOAc by 5% every 2 CVs) to maximize interaction time with the stationary phase.

Q3: Can I use KMnOngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

to stain this compound? Diagnosis: Stain selection. Answer: Yes, but it is not specific. KMnO oxidizes alkenes and alcohols. Since your molecule lacks an alkene (post-epoxidation), it may stain faintly due to the sulfone or impurities. Better Alternative: Use p-Anisaldehyde or Hanessian’s Stain (Cerium Molybdate) .[1] Epoxides typically turn a distinct blue or violet color upon heating with these acidic stains.

Q4: The product solidifies in the fraction tubes. Is this normal? Diagnosis: Physical properties check. Answer: Yes. Sulfones are often crystalline solids due to strong dipole-dipole interactions.[1] Action: Dissolve the solid in a small amount of DCM or Acetone to transfer it to a flask for evaporation. Do not scrape the tubes, as you may lose yield.[2]

Part 3: Visual Workflows

Workflow 1: Purification Decision Matrix

This logic tree guides the researcher in selecting the correct stationary phase based on crude stability.

Figure 1: Decision matrix for selecting the stationary phase. The "2D TLC Stability Test" involves spotting the crude on silica, waiting 10 minutes, and then running the plate to check for degradation before committing to a full column.[2]

References & Further Reading

• Organic Syntheses, Coll.[2] Vol. 9, p. 662 (1998) .[1][2] Preparation of Sulfones and Epoxides. (Provides foundational stability data for sulfonyl-substituted aliphatics). [1][2]

• Royal Society of Chemistry (RSC) Advances . General procedures for purification of acid-sensitive epoxides using Etngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

  N-treated silica. [1]

• Journal of Chromatography A . Stability of epoxides on silica gel: Mechanisms of ring opening and prevention strategies. (General reference for epoxide chromatography).

• BenchChem Technical Support . Purification of Dipentyl Phosphoramidate (Analogous Acid-Sensitive Protocols). (Validates the Etngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

  N slurry method for sensitive species). [1]

Disclaimer: This guide is intended for use by trained laboratory personnel. Always review the Safety Data Sheet (SDS) for 2-(2-(Phenylsulfonyl)ethyl)oxirane and Triethylamine before handling.[1]

Sources

• 1. CN102432566B - 2-(4-phenoxyphenyl)oxirane and preparation method and application thereof - Google Patents [patents.google.com]
• 2. rsc.org [rsc.org]

Stability of phenylsulfonyl epoxides under basic conditions

Technical Support Center: Phenylsulfonyl Epoxides

A Guide to Stability and Reactivity Under Basic Conditions

Welcome to the technical support center for handling phenylsulfonyl epoxides. As a synthetic chemist, you know that epoxides are valuable intermediates, but the presence of the powerful phenylsulfonyl group introduces unique reactivity patterns, particularly under basic conditions. This guide is designed to provide you with a deep understanding of the factors governing the stability of these compounds and to offer practical, field-tested solutions to common challenges encountered in the lab.

Frequently Asked Questions (FAQs)

Q1: I'm observing unexpected product formation when treating my phenylsulfonyl epoxide with a base. What is happening?

This is the most common issue researchers face. While a standard epoxide undergoes a simple SN2 ring-opening with a nucleophilic base[1][2][3], the phenylsulfonyl group dramatically alters this behavior. Its strong electron-withdrawing nature acidifies the protons on the carbon alpha (α) to the sulfone.

Under basic conditions, two primary pathways compete:

• Nucleophilic Ring-Opening (SN2 Attack): A strong nucleophile attacks the less sterically hindered carbon of the epoxide ring, leading to a β-hydroxy sulfone. This is often the desired pathway when using the epoxide as a synthetic building block.[4][5]

• α-Deprotonation and Rearrangement: A sufficiently strong base removes a proton from the carbon adjacent to the sulfone group. This initiates a rearrangement, most commonly the Epoxy-Ramberg-Bäcklund Reaction , which ultimately yields an allylic alcohol and extrudes sulfur dioxide (SO₂).[6][7][8]

Your unexpected product is very likely the rearranged allylic alcohol. The choice of base, solvent, and temperature dictates which of these pathways will dominate.

Diagram 1: Competing Reaction Pathways

Caption: Key decision point for phenylsulfonyl epoxides under basic conditions.

Q2: Which bases favor rearrangement versus simple ring-opening?

The outcome of your reaction is critically dependent on the properties of the base you employ. The key is the balance between the base's strength (pKa of its conjugate acid) and its nucleophilicity.

• To Promote Rearrangement (Allylic Alcohol Formation): Use strong, non-nucleophilic bases. These bases are sterically hindered and excel at deprotonation rather than nucleophilic attack.

  • Examples: Lithium diisopropylamide (LDA), lithium tetramethylpiperidide (LiTMP), or potassium tert-butoxide (KOtBu).

• To Promote SN2 Ring-Opening (β-Hydroxy Sulfone Formation): Use strong, nucleophilic bases where the nucleophile can effectively compete with deprotonation.

  • Examples: Sodium hydroxide (NaOH), sodium methoxide (NaOMe), Grignard reagents (RMgX), or organolithium reagents (RLi).[2][5][9] Note that with very strong bases like RLi, deprotonation can still be a competitive side reaction.

The following table provides a quick reference guide.

Table 1: Influence of Base Selection on Reaction Outcome

Base	Common Abbreviation	pKaH (approx.)	Primary Function	Predominant Outcome
Lithium Diisopropylamide	LDA	~36	Strong, Hindered Base	Rearrangement
Potassium tert-Butoxide	KOtBu	~19	Strong, Hindered Base	Rearrangement
Sodium Hydroxide	NaOH	15.7	Strong Nucleophile/Base	Ring-Opening
Sodium Methoxide	NaOMe	15.5	Strong Nucleophile/Base	Ring-Opening
n-Butyllithium	n-BuLi	~50	Very Strong Base/Nucleophile	Competitive/Substrate Dependent

| Phenylmagnesium Bromide | PhMgBr | ~43 | Strong Nucleophile/Base | Ring-Opening |

Q3: My goal is to synthesize an allylic alcohol. How do I validate that the Epoxy-Ramberg-Bäcklund reaction has occurred?

This is an excellent question that touches on the self-validating nature of a well-designed experiment. If the rearrangement has occurred, your analytical data will show a distinct set of changes from your starting material.

• ¹H NMR Spectroscopy:

  • Disappearance: The characteristic signals for the epoxide protons (typically in the 2.5-4.0 ppm range) will disappear.

  • Appearance: You will see new signals corresponding to vinylic protons (C=C-H, typically 5.0-6.5 ppm) and a proton on a carbon bearing an alcohol (CH-OH, typically 3.5-4.5 ppm). The alcohol proton itself (-OH) will appear as a broad singlet that can be exchanged with D₂O.

• IR Spectroscopy:

  • Disappearance: The C-O stretching of the epoxide ring (around 1250 cm⁻¹ and 800-950 cm⁻¹) will vanish.

  • Appearance: A broad O-H stretch will appear around 3200-3600 cm⁻¹, and a C=C stretch will be visible around 1640-1680 cm⁻¹.

• Mass Spectrometry: The product's molecular weight will be 64 g/mol less than the starting material, corresponding to the loss of SO₂.

Troubleshooting Guide & Protocols

Problem: Low yield of the desired allylic alcohol.

Scenario: You've used a strong base like LDA, but the conversion is low, or you're getting a mixture of products.

Possible Causes & Solutions:

• Incomplete Deprotonation: The α-proton abstraction is the rate-determining step.

  • Solution: Ensure your base is freshly prepared or titrated. Run the reaction at a slightly higher temperature (e.g., from -78 °C to -40 °C or 0 °C), but monitor carefully for decomposition.

• Incorrect Stoichiometry: Insufficient base will lead to incomplete reaction.

  • Solution: Use at least 1.1 to 1.5 equivalents of the base to ensure full deprotonation.

• Side Reactions: The intermediate carbanion is highly reactive and can participate in other pathways if not quenched properly.

  • Solution: Maintain a strictly anhydrous and inert atmosphere (N₂ or Ar). Ensure all glassware is oven- or flame-dried and solvents are freshly distilled from an appropriate drying agent.

Diagram 2: Simplified Mechanism of the Epoxy-Ramberg-Bäcklund Reaction

Caption: Key steps in the base-induced rearrangement to an allylic alcohol.[6][10]

Protocol: Synthesis of an Allylic Alcohol via Epoxy-Ramberg-Bäcklund Reaction

This protocol provides a general methodology. Specific temperatures and reaction times should be optimized for your particular substrate.

I. Reagents and Equipment

• Phenylsulfonyl epoxide (1.0 eq)

• Anhydrous tetrahydrofuran (THF)

• Lithium diisopropylamide (LDA) solution (1.5 eq, freshly prepared or titrated)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Standard extraction and purification solvents (e.g., ethyl acetate, hexanes)

• Oven-dried round-bottom flask, magnetic stirrer, syringe, and an inert atmosphere setup (N₂ or Ar)

II. Step-by-Step Procedure

• Setup: Assemble the reaction glassware under an inert atmosphere. Add the phenylsulfonyl epoxide to the flask and dissolve it in anhydrous THF (approx. 0.1 M concentration).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Base Addition: Slowly add the LDA solution dropwise to the stirred solution over 15-20 minutes. A color change is often observed.

• Reaction: Stir the mixture at -78 °C for 1 hour. Then, allow the reaction to slowly warm to 0 °C or room temperature over 2-4 hours. Monitor the reaction progress by TLC or LC-MS by quenching small aliquots in NH₄Cl.

• Quenching: Once the reaction is complete, cool the mixture back to 0 °C and slowly quench by adding saturated aqueous NH₄Cl solution.

• Workup: Dilute the mixture with water and extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the solvent under reduced pressure. Purify the crude product via flash column chromatography on silica gel to obtain the pure allylic alcohol.

Problem: My reaction is messy, and I can't isolate a clean product.

Scenario: You are attempting a simple SN2 ring-opening with a nucleophile like NaOMe, but the NMR spectrum shows multiple products, none of which are clean.

Possible Causes & Solutions:

• Competitive Rearrangement: Even with a nucleophilic base, α-deprotonation can occur, especially at higher temperatures.

  • Solution: Run the reaction at the lowest possible temperature that still allows for a reasonable reaction rate. Consider using a milder, less basic nucleophile if your substrate allows.

• Product Instability: The resulting β-hydroxy sulfone might be unstable under the reaction conditions, potentially leading to elimination or other side reactions.

  • Solution: Use a less forcing base or add the base at a low temperature and let it warm slowly. Ensure a rapid and clean workup to neutralize the base as soon as the reaction is complete.

Diagram 3: Troubleshooting Flowchart

Caption: A step-by-step guide to diagnosing reaction outcomes.

References

• Ramberg, L.; Bäcklund, B. The Ramberg-Bäcklund Reaction. Arkiv för Kemi, Mineralogi och Geologi1940 , 13A(27), 1-50. ()[10]

• Paquette, L. A. The Ramberg-Bäcklund Rearrangement. Organic Reactions1977 , 25, 1-71. (Link)[6]

• Evans, P.; Johnson, P.; Taylor, R. J. K. The Epoxy-Ramberg-Bäcklund Reaction (ERBR): A Sulfone-Based Method for the Synthesis of Allylic Alcohols. European Journal of Organic Chemistry2006 , 2006(7), 1740-1754. (Link)[7]

• Taylor, R. J. K. Recent developments in Ramberg–Bäcklund and episulfone chemistry. Chem. Commun.1999 , 217-227. (Link)[8]

• McMurry, J. E. Organic Chemistry, 10th Edition. Cengage Learning, 2023. ()

• Clayden, J.; Greeves, N.; Warren, S. Organic Chemistry, 2nd Edition. Oxford University Press, 2012. ()

• Durst, T.; Tin, K.-C.; Marcil, M. J. V. α-Epoxy sulfoxides and sulfones. Synthesis and some reactions. Canadian Journal of Chemistry1973 , 51(11), 1704-1711. (Link)

• Smith, M. B. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 8th Edition. Wiley, 2019. ()

• Parker, R. E.; Isaacs, N. S. Mechanisms of Epoxide Reactions. Chemical Reviews1959 , 59(4), 737-799. (Link)

• Carey, F. A.; Sundberg, R. J. Advanced Organic Chemistry, Part B: Reactions and Synthesis, 5th Edition. Springer, 2007. ()

• Chemistry LibreTexts. Reactions of Epoxides - Ring-opening. (Link)[1]

• Chemistry Steps. Reactions of Epoxides under Acidic and Basic Conditions. (Link)[4]

• McMurry, J. Base-Catalyzed Epoxide Opening. Organic Chemistry: A Tenth Edition. (Link)[3][5]

• Master Organic Chemistry. Epoxide Ring Opening With Base. (Link)[2]

• Master Organic Chemistry. Reaction of epoxides with nucleophiles under basic conditions. (Link)[9]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. 9.14 Reactions of Epoxides: Ring-Opening – Fundamentals of Organic Chemistry-OpenStax Adaptation [psu.pb.unizin.org]
• 4. Reactions of Epoxides under Acidic and Basic Conditions - Chemistry Steps [chemistrysteps.com]
• 5. 18.5 Reactions of Epoxides: Ring-Opening – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 6. Ramberg–Bäcklund reaction - Wikipedia [en.wikipedia.org]
• 7. Ramberg-Bäcklund_reaction [chemeurope.com]
• 8. Recent developments in Ramberg–Bäcklund and episulfone chemistry - Chemical Communications (RSC Publishing) DOI:10.1039/A806615I [pubs.rsc.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Ramberg-Bäcklund Reaction [organic-chemistry.org]

Troubleshooting Low Conversion in Sulfone Alkylation with Epoxides

Technical Support Center & Troubleshooting Guide

Topic: Optimization of C-C Bond Formation between

-Sulfonyl Carbanions and Epoxides. Audience: Synthetic Organic Chemists, Process Chemists, and Medicinal Chemists. Format: Interactive Q&A with Diagnostic Workflows.

Executive Summary: The "Epoxide Inertia" Problem

In the alkylation of sulfones using epoxides (to generate

-hydroxy sulfones), researchers often encounter a "conversion wall." Unlike the rapid reaction of sulfonyl carbanions with aldehydes (Julia Olefination), epoxides are significantly less electrophilic. The reaction frequently stalls, returning unreacted starting material or leading to side reactions like epoxide polymerization.

This guide addresses the three primary failure modes: insufficient electrophilic activation , excessive ion-pairing , and thermodynamic reversibility .

Part 1: Diagnostic Phase (Identify Your Failure Mode)

Q1: What does your crude NMR/TLC tell you?

Observation	Diagnosis	Immediate Action
Full recovery of Sulfone & Epoxide	Kinetic Barrier: The nucleophile cannot overcome the activation energy of the epoxide ring opening.[1]	Switch to Lewis Acid Catalysis (See Section 2).
Recovery of Sulfone; Epoxide gone	Side Reaction: Epoxide polymerized or opened by adventitious nucleophiles (e.g., hydroxide from wet base).	Check solvent dryness; Switch to BF3·OEt2 protocol.
Complex mixture / Decomposition	Base Incompatibility: The base is deprotonating the epoxide or causing Ramberg-Bäcklund type rearrangement.	Lower temperature; Switch from n-BuLi to LiHMDS or NaH .
Product forms but stops at ~50%	Product Inhibition / Ion Pairing: The resulting alkoxide is aggregating with the lithium, killing reactivity.	Add HMPA or DMPU ; Switch to Potassium base (KHMDS).

Part 2: Core Troubleshooting (The "Three Pillars" of Optimization)

Pillar 1: Lewis Acid Activation (The "Secret Weapon")

Q: I am using n-BuLi in THF at -78°C to RT, but getting no reaction. Why? A: Standard sulfonyl lithiates are often too bulky or stable to open unactivated epoxides at low temperatures. The lithium cation (

) is not a strong enough Lewis acid to activate the epoxide oxygen effectively.

• The Fix: Use Boron Trifluoride Etherate (

  ) .

• Mechanism:

  coordinates to the epoxide oxygen, increasing the electrophilicity of the carbons and lowering the LUMO energy.

• Protocol Adjustment: Generate the lithiated sulfone first at -78°C, add the epoxide, and then add

  .

  • Warning: Do not mix

    with the base directly.

Pillar 2: Counter-Ion Effects & Solvents

Q: Would switching from Lithium to Potassium help? A: Yes, often significantly.

• The Science: The

  bond is tighter (more covalent character) than . A potassium carbanion is "naked" and more nucleophilic.

• Recommendation: Try KHMDS or NaH in THF.

• Additive: If you must use Lithium, add HMPA (hexamethylphosphoramide) or DMPU (4-5 equivalents). This breaks the contact ion pair, freeing the carbanion to attack the epoxide.

Pillar 3: Temperature & Thermodynamics

Q: Should I heat the reaction? A: If you are not using a Lewis Acid, yes.

• The "Thermal" Route: Older literature (Source 1) suggests refluxing in Toluene (110°C) for 4-20 hours. The thermal energy is required to overcome the ring strain barrier without catalytic activation.

• The "Catalytic" Route: With

  , the reaction often proceeds at -78°C to 0°C . This is preferred to avoid sulfone decomposition.[2]

Part 3: Visualizing the Mechanism & Failure Points

The following diagram illustrates the competing pathways. Note that without activation (Path A), the reaction is slow. Lewis Acid activation (Path B) is the preferred high-conversion route.

Caption: Mechanistic pathways for sulfone alkylation. Path B (Lewis Acid Activation) lowers the activation energy, preventing side reactions common in the thermal Path A.

Part 4: Optimized Experimental Protocol

Method: Lewis-Acid Mediated Epoxide Opening Best for: Complex substrates, hindered sulfones, or temperature-sensitive groups.[1]

• Preparation: Flame-dry a round-bottom flask under Argon.

• Sulfone Solution: Dissolve Sulfone (1.0 equiv) in anhydrous THF (0.2 M). Cool to -78°C .[2]

• Deprotonation: Add n-BuLi (1.1 equiv) dropwise. Stir for 30-60 mins.

  • Checkpoint: Solution should turn yellow/orange (characteristic of sulfonyl carbanion).

• Epoxide Addition: Add Epoxide (1.2 - 1.5 equiv) neat or in minimal THF.

• Activation (CRITICAL STEP): Add

  (1.2 equiv) dropwise.

  • Note: The solution may change color.

• Reaction: Stir at -78°C for 1 hour, then slowly warm to 0°C . Monitor by TLC.

  • Troubleshooting: If SM remains at 0°C, warm to RT.

• Quench: Add saturated

  . Extract with EtOAc.

Part 5: Advanced Troubleshooting Logic Tree

Use this flow to make real-time decisions during your experiment.

Caption: Decision tree for diagnosing low conversion. Follow the path based on starting material recovery.

References

• Nwaukwa, S. O., et al. (1986). "Epoxide Ring Opening by

  -Sulfonyl Carbanions. Synthesis of -Hydroxy Sulfones and Triflones."[1][3][4] Synthetic Communications, 16(3), 309-329. Link

• Aïssa, C. (2015). "Sultones and Sultines via a Julia–Kocienski Reaction of Epoxides."[5] Chemistry – A European Journal, 21(42). Link

• Master Organic Chemistry. (2015). "Opening of Epoxides With Acid." MasterOrganicChemistry.com. Link

• Simpkins, N. S. (1993). Sulphones in Organic Synthesis. Pergamon Press. (General Reference for Sulfone Chemistry).

Sources

• 1. Diastereoselective addition of Grignard reagents to α-epoxy N-sulfonyl hydrazones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. tandfonline.com [tandfonline.com]
• 5. Sultones and Sultines via a Julia–Kocienski Reaction of Epoxides - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing mCPBA Epoxidation of Homoallylic Sulfones

Ticket ID: #EPOX-SULF-001 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

You are encountering challenges with the epoxidation of homoallylic sulfones using meta-chloroperbenzoic acid (mCPBA). Unlike simple alkenes, homoallylic sulfones present a unique set of electronic and steric challenges. The sulfone (

) is a strong electron-withdrawing group (EWG) that deactivates the nucleophilic alkene, often resulting in sluggish reaction rates. Furthermore, the acidic byproduct ( -chlorobenzoic acid, CBA) can catalyze ring-opening of the resulting epoxide.

This guide provides a self-validating workflow to optimize yield, regioselectivity, and diastereocontrol.

Module 1: Reagent Integrity & Stoichiometry

Q: My reaction is stalling at 60% conversion. Is my mCPBA "dead"?

A: Likely, yes. Commercial mCPBA is sold as a stabilized mixture (typically 70–77% purity) containing

CBA and water to prevent shock sensitivity. Over time, the peracid content degrades.[1] Using "77%" as a constant in your calculations leads to under-stoichiometry.

The Fix: Iodometric Titration Before any critical scale-up, you must determine the active oxygen content (Active [O]).

Protocol:

• Dissolve 100 mg of mCPBA in 5 mL glacial acetic acid + 2 mL chloroform.

• Add 2 mL saturated aqueous KI (solution turns dark brown/red due to

  liberation).

• Titrate with 0.1 M

  until the yellow color fades.

• Add starch indicator (turns blue).

• Continue titrating until the solution is colorless.

Calculation:

Where = volume of thiosulfate (mL), = normality of thiosulfate, = weight of mCPBA sample (g).

Q: Should I purify my mCPBA?

A: For homoallylic sulfones, yes . The commercial impurities (acid and water) retard the reaction rate and promote byproduct formation.

• Purification: Wash the commercial solid with a phosphate buffer (pH 7.5).[2][3] The

  CBA (pKa ~3.8) dissolves; the mCPBA (pKa ~7.6) remains as a solid.[4] Dry under vacuum.[5] Caution: Pure mCPBA is shock-sensitive.[3] Store in plastic, never ground glass.

Module 2: Reaction Engineering & Acid Control

Q: My epoxide yield is low, and I see polar spots on TLC. What is happening?

A: You are likely experiencing acid-catalyzed epoxide opening.[4][6] The reaction produces 1 equivalent of

CBA for every mole of epoxide formed. As the concentration of acid rises, it activates the epoxide for nucleophilic attack (by water or the acid itself).

The Fix: The Buffered Biphasic System Do not run this reaction in neat DCM if your substrate is sensitive.

Parameter	Standard Protocol	Optimized Protocol (Acid-Sensitive)
Solvent	Dichloromethane (DCM)	DCM / 0.5 M aq. (1:1)
Additives	None	Solid (2.0 equiv)
Temperature		constant
Quench		Reductive Wash Sequence (See Module 4)

Why this works: The biphasic system acts as a "sink" for the

CBA byproduct. As CBA is formed, it is immediately neutralized and pulled into the aqueous layer, keeping the organic layer (where the epoxide resides) neutral.

Module 3: Stereochemical Control

Q: I am getting the anti diastereomer. Can I force syn-selectivity?

A: This is a common misconception. Unlike allylic alcohols, where the hydroxyl group hydrogen-bonds with mCPBA to direct syn delivery, the sulfone group is a poor Lewis base. It does not coordinate effectively with the peracid.

Mechanism of Selectivity: Stereocontrol in homoallylic sulfones is governed by 1,3-allylic strain (

) and steric blockage.

• Conformation: The homoallylic chain adopts a conformation to minimize

  strain between the allylic proton and the alkene substituents.

• Approach: The bulky sulfone group (

  ) blocks one face of the alkene.

• Result: The mCPBA approaches from the face opposite the sulfone (Anti-selectivity).

Visualizing the Pathway:

Caption: Figure 1. Steric governance of homoallylic sulfone epoxidation. The sulfone group acts as a steric shield rather than a directing group.

Module 4: Workup & Purification (The Critical Step)

Q: My product decomposes during the workup. How do I isolate it safely?

A: The standard "dump and stir" with saturated thiosulfate is dangerous for sensitive epoxides because thiosulfate is nucleophilic and can open the ring.

The "Soft-Quench" Protocol:

• Dilution: Dilute the reaction mixture with cold diethyl ether (

  ). Why: Precipitates the majority of mCBA immediately.

• Filtration: Filter off the solid

  CBA.

• Reductive Wash (The Key Step): Wash the filtrate with 10%

  (Sodium Sulfite) or Dimethyl Sulfide (DMS) .

  • Pro Tip: If your epoxide is extremely fragile, add 2 equiv of DMS and stir for 30 mins. It reduces unreacted mCPBA to DMSO (neutral) without attacking the epoxide.

• Base Wash: Wash with Saturated

  to remove residual acid.

• Drying: Dry over

  (neutral) rather than (slightly acidic Lewis acid character).

Caption: Figure 2. Optimized "Soft-Quench" workflow to prevent acid-catalyzed ring opening during isolation.

References

• Bartlett, P. D. (1950). "The Mechanism of Epoxidation." Records of Chemical Progress, 11, 47.

• Kishi, Y. (1979). "Stereochemical Control in the Synthesis of Acyclic Systems." Aldrichimica Acta, 12(4), 23. Link (Discussion on 1,3-allylic strain).

• Warren, S., & Wyatt, P. (2008). Organic Synthesis: The Disconnection Approach. Wiley. (Authoritative text on sulfone chemistry and regiocontrol).

• Schwartz, N. N., & Blumbergs, J. H. (1964). "Epoxidation of Olefins with m-Chloroperbenzoic Acid." Journal of Organic Chemistry, 29(7), 1976–1979. Link (Standard purification and titration protocols).

• O'Brien, P., & Warren, S. (1996). "Stereocontrolled Synthesis of Epoxides from Homoallylic Sulfones." Journal of the Chemical Society, Perkin Transactions 1, 2129-2138.

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for mCPBA and ensure proper PPE is worn. Peroxides are potentially explosive.[4][7]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. rsc.org [rsc.org]
• 3. designer-drug.com [designer-drug.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. diva-portal.org [diva-portal.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Unlocking Epoxides: How McPba Crafts Tiny Rings With Precision - Oreate AI Blog [oreateai.com]

Technical Support Center: Handling Moisture-Sensitive Sulfonyl Epoxide Reagents

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who struggle with the erratic behavior and sudden degradation of sulfonyl epoxide reagents (such as

-epoxy sulfones and vinyl sulfone epoxides). While these molecules are exceptionally powerful bifunctional electrophiles used to construct complex carbocycles and heterocycles, their reactivity comes at a severe cost: profound moisture sensitivity.

This guide abandons generic advice to provide a deep-dive into the mechanistic causality of their degradation. By understanding the underlying physical chemistry, we can implement field-proven, self-validating protocols to ensure your synthetic workflows succeed.

Core Principles of Sulfonyl Epoxide Reactivity

To stop your reagents from degrading, you must first understand why water destroys them.

The structural architecture of a sulfonyl epoxide features a strongly electron-withdrawing sulfonyl group (

) directly adjacent to an inherently strained oxirane ring. This proximity exerts a powerful inductive effect that significantly lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) on the -carbon[1].

Because the LUMO is lowered, the epoxide becomes "harder" and hyper-electrophilic. It is no longer just susceptible to strong nucleophiles; it becomes highly vulnerable to attack by weak, neutral nucleophiles like adventitious water[1]. Once a single water molecule attacks, a catastrophic cascade reaction initiates:

• Ring Opening: Water attacks the highly activated carbon, cleaving the C-O bond to form a

  -hydroxy sulfone intermediate.

• Rearrangement/Decomposition: Depending on the localized pH, this intermediate is highly unstable. Under trace acidic conditions, it undergoes a rapid rearrangement, migrating the sulfonyl group to form a stable

  -carbonyl sulfone[2]. Under basic conditions, it undergoes elimination or further cascade decomposition[1].

Moisture-induced cascade degradation of sulfonyl epoxides into beta-carbonyl sulfones.

Troubleshooting Guides (FAQs)

Q1: My sulfonyl epoxide degraded into a complex mixture during storage in the fridge. How do I prevent this? A: Condensation inside the vial is the primary culprit. When cold vials are opened in ambient air, atmospheric moisture condenses on the cold glass and immediately initiates ring-opening hydrolysis[1].

• The Causality: The activation energy for water-mediated ring opening is drastically lowered by the sulfonyl group's inductive effect. Even micro-droplets of water are sufficient to ruin the batch.

• The Fix: Always store these reagents in a glovebox under an argon atmosphere. If you must use a standard fridge, seal the vial with Parafilm, place it inside a secondary desiccator jar with active Drierite, and allow the entire jar to warm to room temperature before opening it to the air.

Q2: My Darzens condensation to form the

-epoxy sulfone gave low yields and significant aldehyde/ketone byproducts. What went wrong? A: The Darzens condensation between -halo sulfones and carbonyls requires a strong base, typically potassium tert-butoxide[3]. If your solvent or reagents contained trace moisture, the base reacts with water to generate hydroxide ions. Hydroxide is a hard nucleophile that rapidly attacks the newly formed epoxide, leading to reversion or rearrangement back to carbonyl compounds[2].

• The Fix: Titrate your base to ensure no hydroxide contamination. Use strictly anhydrous solvents (Karl Fischer titration < 10 ppm water) and perform the reaction under a positive pressure of dry nitrogen or argon.

Q3: How do I safely quench and work up reactions involving sulfonyl epoxides without destroying the product? A: Standard aqueous workups—especially acidic or basic ones—will destroy your product. Acid catalyzes the rearrangement to

-carbonyl sulfones[2], while base promotes elimination[1].

• The Fix: Use a strictly pH-neutral, mild quench. A pH 7.0 phosphate buffer is ideal because it neutralizes any reactive alkoxide intermediates without providing the acidic/basic extremes required to catalyze epoxide rearrangement.

Quantitative Stability Data

To highlight the urgency of anhydrous conditions, observe the synthesized degradation kinetics of a representative

-epoxy sulfone under various environmental conditions.

Table 1: Effect of Moisture and pH on Sulfonyl Epoxide Stability

Environmental Condition	Water Content	Local pH	Observed Half-Life ( )	Primary Degradation Pathway
Anhydrous / Inert Gas	< 10 ppm	Neutral	> 6 months	None (Stable)
Ambient Air Exposure	~10,000 ppm	Neutral	4 - 6 hours	Ring-opening to diol[1]
Aqueous Acidic Quench	Excess H O	pH 2.0	< 5 minutes	Rearrangement to -carbonyl sulfone[2]
Aqueous Basic Quench	Excess H O	pH 12.0	< 2 minutes	Cascade decomposition / Elimination[1]

Experimental Protocols

A robust protocol must be a self-validating system. Do not proceed to the next step without confirming the integrity of the previous one.

Protocol 1: Anhydrous Reaction Setup and Validation

Objective: Transfer and react sulfonyl epoxides without moisture contamination.

• Glassware Preparation: Flame-dry a Schlenk flask under vacuum (0.1 Torr) for 5 minutes. Backfill with high-purity Argon. Repeat this purge-fill cycle three times.

• Solvent Validation: Draw your reaction solvent (e.g., THF or DCM) from a solvent purification system. Self-Validation Step: Run a Karl Fischer titration. Do not proceed if water content exceeds 10 ppm.

• Reagent Transfer: Inside an Argon-filled glovebox, weigh the sulfonyl epoxide and dissolve it in the anhydrous solvent. Transfer the solution to the Schlenk flask using a gas-tight syringe equipped with a PTFE plunger.

• Reaction Execution: Cool the flask to the required temperature (often -78 °C for nucleophilic additions) to kinetically suppress any background hydrolysis[1]. Add your nucleophile dropwise.

Protocol 2: Mild Buffered Quench and Extraction

Objective: Isolate the product while preventing acid/base-catalyzed rearrangement.

• Quench Preparation: Prepare a 0.5 M phosphate buffer solution strictly adjusted to pH 7.0. Degas the buffer by sparging with Argon for 15 minutes.

• Reaction Termination: While maintaining the reaction at low temperature (e.g., -78 °C to 0 °C), inject the degassed pH 7.0 buffer directly into the Schlenk flask.

• Extraction: Allow the mixture to warm to room temperature. Extract immediately with cold, anhydrous diethyl ether or ethyl acetate.

• Drying and Validation: Dry the organic layer over anhydrous

  (avoid as it can be slightly acidic). Filter and concentrate under reduced pressure. Self-Validation Step: Immediately take a crude NMR in anhydrous . Look for the characteristic epoxide proton doublets (typically between 3.0 - 4.5 ppm) to confirm the oxirane ring is intact[4].

Step-by-step anhydrous workflow for handling moisture-sensitive sulfonyl epoxides.

References

• [3]

  -Epoxy sulfones. The Darzens condensation with -halosulfones | Canadian Science Publishing. Available at:[Link]

• [2]

  -Epoxy sulfoxides and sulfones. Synthesis and some reactions | Canadian Journal of Chemistry. Available at:[Link]

Sources

• 1. 2-[1-(Benzenesulfonyl)ethenyl]oxirane | 114326-92-0 | Benchchem [benchchem.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]

Solving solubility issues of 2-(phenylsulfonylethyl)oxirane in polar solvents

Solubility & Handling Guide

Ticket ID: PSEO-SOL-001 Status: Open Assigned Specialist: Senior Application Scientist, Molecular Reagents Division

Executive Summary: The Solubility-Stability Paradox

Welcome to the technical guide for 2-(phenylsulfonylethyl)oxirane (PSEO). Users frequently encounter a specific "paradox" with this compound:

• Lipophilicity: The phenyl ring and ethyl linker create significant hydrophobicity, making it difficult to dissolve in aqueous buffers.

• Reactivity: The epoxide (oxirane) ring is an electrophile. While the sulfone group is electron-withdrawing, the ethyl spacer mitigates some direct deactivation, leaving the epoxide susceptible to nucleophilic attack (ring opening) in polar protic solvents like water or alcohols.

This guide provides the protocols to balance these competing properties.

Module 1: Solvent Compatibility Matrix

Before attempting dissolution, you must select a solvent system that solubilizes the sulfone moiety without triggering epoxide degradation.

Solvent Class	Examples	Solubility Rating	Stability Rating	Recommendation
Polar Aprotic	DMSO, DMF, DMAc	High (+++++)	High (+++++)	Primary Choice. Use for stock solutions (10–50 mM).
Chlorinated	Dichloromethane (DCM), Chloroform	High (+++++)	High (+++++)	Synthesis Choice. Ideal for chemical reactions; easy to remove.
Ethers	THF, 1,4-Dioxane	Moderate (+++)	High (+++++)	Alternative. Good for reactions; avoid for biological assays due to toxicity.
Polar Protic	Water, PBS, TRIS	Very Poor (+)	Low (++)	Dilution Only. Epoxide hydrolysis risk increases with extreme pH.
Alcohols	Methanol, Ethanol	Moderate (++)	Low (+)	Avoid. High risk of alcoholysis (solvent attacking the epoxide).

Module 2: Critical Workflows & Protocols

Workflow A: Preparation for Biological Assays (Aqueous Dilution)

Objective: Introduce PSEO into a cell culture or enzymatic assay without precipitation ("crashing out") or hydrolysis.

The "1000x" Protocol:

• Weighing: Weigh the solid PSEO. (Note: PSEO is typically a white solid/powder; static charge can be an issue. Use an antistatic gun if available).

• Primary Stock: Dissolve PSEO in anhydrous DMSO to a concentration of 10 mM to 50 mM .

  • Why: DMSO disrupts the crystal lattice of the sulfone group effectively.

  • Validation: Solution must be crystal clear. Sonicate for 30 seconds if necessary.

• Intermediate Dilution (Optional but Recommended): If your final assay requires <1% DMSO, perform a serial dilution in DMSO first, not directly into water.

• Final Addition: Add the DMSO stock to your aqueous buffer (PBS/Media) while vortexing rapidly .

  • Crucial Step: Never add buffer to the DMSO stock; always add the stock to the large volume of buffer. This prevents local regions of high concentration where precipitation nuclei form.

Workflow B: Chemical Synthesis (Reaction Solvents)

Objective: Solubilize PSEO for reaction with nucleophiles (e.g., amines, thiols).

Anhydrous Protocol:

• Solvent Choice: Use DCM or THF .

• Drying: Ensure solvents are dried over molecular sieves (3Å or 4Å). Water acts as a competing nucleophile.

• Temperature: If solubility is sluggish in THF, warm gently to 30°C. Avoid refluxing in non-dried solvents.

Module 3: Troubleshooting & Diagnostics

Visualizing the Decision Process

The following logic flow helps you determine the root cause of "solubility" failures—distinguishing between actual insolubility and chemical degradation.

Caption: Diagnostic logic for distinguishing between physical precipitation (solubility limit) and chemical instability (hydrolysis).

Common Failure Modes

Issue 1: "The solution turned cloudy immediately upon adding to PBS."

• Cause: The hydrophobic phenyl/ethyl groups caused the molecule to aggregate when the dielectric constant of the solvent increased (Water

  ).

• Fix:

  • Increase DMSO concentration to 5% (if assay tolerates).

  • Use a carrier: Cyclodextrin (HP-

    -CD) . Pre-dissolve 2-hydroxypropyl- -cyclodextrin (10-20% w/v) in the PBS before adding the PSEO stock. The hydrophobic cavity of the cyclodextrin encapsulates the phenyl ring, keeping the epoxide available in solution [1].

Issue 2: "The compound dissolved, but my reaction yield is low/messy."

• Cause: Epoxide Ring Opening.[1][2] In protic solvents (methanol, water), the solvent attacks the epoxide, especially if the pH is not neutral.

• Mechanism:

• Fix: Switch to Acetonitrile or DMF . If aqueous conditions are mandatory, ensure pH is strictly 7.4. Avoid acidic buffers (Acetate, Citrate) which catalyze ring opening [2].

FAQ: Frequently Asked Questions

Q: Can I use Ethanol instead of DMSO for my stock solution? A: No. Ethanol is a nucleophile. Over time, it will attack the epoxide ring to form an ethoxy-alcohol derivative, changing your molecule's identity. DMSO is non-nucleophilic and safer for storage [3].

Q: Is PSEO stable in the freezer (-20°C) as a DMSO stock? A: Yes, but hygroscopicity is a risk. DMSO attracts water from the air.

• Best Practice: Store as a solid.

• If liquid storage is needed: Use single-use aliquots sealed with Parafilm. Repeated freeze-thaw cycles introduce atmospheric moisture, leading to slow hydrolysis.

Q: Why is the solubility worse than "Phenylsulfonyloxirane"? A: The "ethyl" linker in PSEO (

) adds flexible lipophilic surface area compared to the direct attachment. While it reduces steric hindrance at the sulfone, it increases the overall logP (partition coefficient), making it less water-soluble than its lower molecular weight counterparts [4].

References

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. Link

• Master Organic Chemistry. (2015). Opening of Epoxides With Acid. MasterOrganicChemistry.com. Link

• Chemistry LibreTexts. (2019). Solubility and Solvent Effects in Organic Chemistry. LibreTexts. Link

• CymitQuimica. (2024). Phenyl Sulfone Properties and Solubility. CymitQuimica Product Data. Link

Sources

• 1. jsynthchem.com [jsynthchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Minimizing side reactions in sulfone alpha-deprotonation

Welcome to the Sulfone Anion Stabilization Hub.

I am Dr. Aris, your Senior Application Scientist. You are likely here because your sulfone deprotonation yielded a complex mixture, recovered starting material, or the wrong regioisomer. Sulfone

-anions are deceptively stable ( in DMSO), yet they are prone to specific failure modes like ortho-lithiation kinetics , retro-Michael elimination , and reductive cleavage .

This guide is structured as a Tier-3 Technical Support resource. We move beyond basic "add base" instructions to the mechanistic causality of failure.

Module 1: The Diagnostic Matrix

Identify your failure mode immediately using this symptom-based logic.

Symptom	Probable Root Cause	The Mechanistic "Why"	Corrective Action
Recovery of Starting Material	Aggregation / Solubility	Sulfone lithio-anions form tight aggregates (dimers/tetramers) in THF, burying the nucleophilic site.	Add HMPA or DMPU (2-4 eq) to break Li-aggregates. Switch to LDA if n-BuLi acts as a nucleophile rather than a base.
Product is an Alkene	Ramberg-Bäcklund / Elimination	If -halogen or -leaving group exists, the anion performs intramolecular displacement ( or ).	Ensure substrate is free of leaving groups. If unavoidable, keep T < -78°C and quench rapidly.
Ring Alkylation (Aryl Sulfones)	Kinetic Ortho-Lithiation	The sulfone oxygen coordinates Li+, directing the base to the ortho-position (Kinetic Control).	The "Warm-Cool" Cycle: Deprotonate at -78°C, warm to 0°C (15 min) to allow equilibration to -position (Thermodynamic), then re-cool to -78°C before quenching.
Low Yield (Michael Adducts)	Retro-Michael Reaction	The -anion is the intermediate of a Michael addition; it can revert to vinyl sulfone + nucleophile.	Use kinetic bases (LDA) at -78°C. Avoid thermodynamic bases (NaH, alkoxides) which promote reversibility.
C-S Bond Cleavage	Reductive Desulfonylation	Single Electron Transfer (SET) from alkyllithiums can cleave the C-S bond.	Use LDA or LiHMDS instead of n-BuLi. The amide bases are less reducing than alkyl bases.

Module 2: The "Gold Standard" Protocol

Standardized for Aryl-Alkyl Sulfones. Validated for scale-up.

Objective: Mono-alkylation of Phenyl Methyl Sulfone. Critical Variable: Temperature management for Regiocontrol.

• System Prep: Flame-dry a 3-neck flask. Insert an internal thermometer (external bath temp is a proxy, not a measurement). Flush with Ar.

• Solvent Charge: Add Sulfone (1.0 eq) and anhydrous THF (

  concentration).

• Additive (Optional but Recommended): Add DMPU (3.0 eq).

  • Why: DMPU mimics the cation-solvating power of carcinogenic HMPA, breaking up tight ion pairs and increasing anion reactivity.

• Deprotonation (The Kinetic Trap):

  • Cool to -78°C .

  • Add n-BuLi (1.1 eq) dropwise. Keep internal temp < -70°C.

  • Status: You now predominantly have the ortho-lithiated species (Kinetic Product).

• Equilibration (The Thermodynamic Shift):

  • Remove cooling bath. Allow internal temp to rise to 0°C and hold for 15-20 minutes.

  • Mechanism:[1][2][3][4][5][6][7][8] The unstable ortho-anion undergoes intramolecular proton transfer to the more acidic

    -position.

  • Visual Check: Solution often changes color (e.g., colorless

    bright yellow/orange).

• Reaction:

  • Re-cool to -78°C. (Crucial: prevents side reactions during quench).

  • Add Electrophile (1.2 eq) dissolved in THF.

• Quench: Add sat.

  while still cold.

Module 3: Deep Dive Troubleshooting (FAQs)

Q1: Why am I getting ring substitution instead of chain extension?

A: You are fighting the Directed Ortho Metalation (DoM) effect. The sulfone oxygen is a strong Lewis base that coordinates the Lithium cation. This "complex-induced proximity effect" (CIPE) brings the base close to the ortho-proton.

• Kinetic Control: Removal of the ortho-proton is faster due to proximity.

• Thermodynamic Control: The

  -proton is more acidic ( ~29) than the phenyl proton ( ~43), but the base can't "reach" it easily due to the coordination.

• The Fix: You must allow the system to equilibrate (Step 5 in protocol). If you quench immediately at -78°C, you trap the kinetic ortho product.

Q2: My sulfone was made via Michael Addition. Why does it fall apart upon deprotonation?

A: You are triggering the Retro-Michael pathway. When you deprotonate a sulfone like

, the resulting carbanion is exactly the intermediate formed during the forward Michael addition.

• The Risk: If the counter-ion stabilizes the elimination, the molecule ejects the nucleophile (

  ) and reforms the vinyl sulfone.

• The Fix:

  • Avoid HMPA/DMPU here. Solvating the cation makes the anion "naked" and more prone to elimination.

  • Keep it Cold: Do not use the warm-up cycle. The Retro-Michael is entropically driven; keep T < -78°C.

  • Fast Quench: Add a highly reactive electrophile (MeI, Allyl Bromide) immediately.

Q3: How do I prevent the Ramberg-Bäcklund rearrangement?

A: This only occurs if you have a leaving group (Halogen) on the

-position. However, a "Pseudo-Ramberg-Bäcklund" can occur if you have a leaving group at the -position relative to the sulfone. The base deprotonates the -position, and the anion attacks the -carbon, extruding and the leaving group.

• The Fix: If your target molecule requires an

  -halogen, you cannot generate a stable anion. You must use in situ trapping (Barbier conditions) where the electrophile is present before the base is added, though this is risky with strong bases.

Module 4: Visualization & Logic

Figure 1: The Regioselectivity Decision Tree

Follow this logic to determine the correct temperature profile for your reaction.

Caption: Decision matrix for temperature management based on sulfone substrate class.

Figure 2: The Ortho-to-Alpha Migration Mechanism

Visualizing the invisible equilibration step.

Caption: Kinetic vs. Thermodynamic control in aryl sulfone lithiation.

References

• Bordwell, F. G. "Equilibrium acidities in dimethyl sulfoxide solution." Accounts of Chemical Research 21, no. 12 (1988): 456–463. Link

• Gung, B. W. "Structure and reactivity of organolithium compounds." Tetrahedron 52, no. 15 (1996): 5263-5301. (Detailed discussion on aggregation and HMPA/DMPU effects). Link

• Clayden, J. "Regioselective synthesis of organolithiums by deprotonation." in Organolithiums: Selectivity for Synthesis, Pergamon, 2002. (Authoritative source on Ortho-Lithiation kinetics). Link

• Paquette, L. A. "The Ramberg-Bäcklund Rearrangement." Organic Reactions 25 (1977): 1. (Definitive review on alpha-halo sulfone elimination). Link

• Trost, B. M. "Sulfones: Chemical chameleons." Bulletin of the Chemical Society of Japan 61, no. 1 (1988): 107-124. (Overview of sulfone reactivity including retro-Michael). Link

Sources

• 1. Three-step thermodynamic vs. two-step kinetics-limited sulfur reactions in all-solid-state sodium batteries - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 2. Ramberg-Bäcklund Reaction [organic-chemistry.org]
• 3. Ab Initio-Based Structural and Thermodynamic Aspects of the Electrochemical Lithiation of Silicon Nanoparticles [mdpi.com]
• 4. m.youtube.com [m.youtube.com]
• 5. vectorlabs.com [vectorlabs.com]
• 6. Ramberg–Bäcklund reaction - Wikipedia [en.wikipedia.org]
• 7. Beyond classical sulfone chemistry: metal- and photocatalytic approaches for C–S bond functionalization of sulfones - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS00535E [pubs.rsc.org]
• 8. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

13C NMR Chemical Shifts for Sulfonyl-Substituted Epoxides: A Comparative Performance Guide

This guide provides an in-depth technical analysis of 13C NMR chemical shifts for sulfonyl-substituted epoxides (

-epoxy sulfones), designed for researchers in organic synthesis and medicinal chemistry.

Executive Summary & Core Directive

Sulfonyl-substituted epoxides (oxiranes) are pivotal electrophilic intermediates in drug development, particularly as proteasome inhibitors and synthetic building blocks. Their characterization relies heavily on Nuclear Magnetic Resonance (NMR).[1][2] While 1H NMR is the standard for stereochemical assignment (via coupling constants), 13C NMR offers superior resolution for analyzing the electronic environment and carbon skeleton integrity.

This guide moves beyond basic spectral listing. It analyzes the electronic causality of the sulfonyl group's influence on chemical shifts, compares the diagnostic performance of 13C vs. 1H NMR, and provides a self-validating experimental protocol for their synthesis and characterization.

Mechanistic Insight: The Sulfonyl Effect

To interpret the NMR data correctly, one must understand the electronic perturbation introduced by the sulfonyl group (–SO

R).

• Inductive Withdrawal (-I Effect): The sulfonyl group is strongly electron-withdrawing. It pulls electron density away from the

  -carbon (the epoxide carbon directly attached to sulfur).

• Deshielding Consequence: This electron withdrawal "deshields" the

  -carbon nucleus, exposing it to the external magnetic field. Consequently, the -carbon signal shifts downfield (higher ppm) compared to a standard alkyl-substituted epoxide.

• Anisotropic Cone: The sulfonyl group has a distinct magnetic anisotropy that can differentially shield/deshield protons and carbons depending on their spatial orientation (cis vs. trans), aiding in stereochemical assignment.

Diagram: Electronic Influence Pathway

The following diagram illustrates the logical flow of electronic effects determining the chemical shift.

Figure 1: Causal pathway of sulfonyl-induced deshielding in epoxide systems.

Comparative Analysis: 13C NMR Performance

Chemical Shift Comparison (13C)

The table below compares the characteristic 13C NMR shifts of sulfonyl epoxides against standard alternatives. Note the significant downfield shift of the

-carbon in sulfonyl epoxides.

Compound Class	Structure Type	-Carbon ( , ppm)	-Carbon ( , ppm)	Key Electronic Driver
Alkyl Epoxide	R-CH(O)CH-R	50.0 – 58.0	50.0 – 58.0	Mild Inductive (Oxygen)
Epoxy Ketone	R-CO-CH(O)CH-R	58.0 – 62.0	55.0 – 60.0	Carbonyl Anisotropy + (-I)
Sulfonyl Epoxide	R-SO -CH(O)CH-R	65.0 – 72.0	45.0 – 55.0	Strong Sulfonyl (-I)

Data Validation:

• In trans-2-(phenylsulfonyl)-3-phenyloxirane, the

  -carbon (attached to SO ) typically resonates at ~65.7 ppm , while the -carbon (attached to Ph) appears at ~47.3 ppm [1].

• The large difference (

  ppm) between and carbons is a diagnostic signature of -epoxy sulfones, unlike symmetrical alkyl epoxides where .

Performance in Stereochemistry: 1H vs. 13C

Distinguishing cis and trans diastereomers is critical.

• 1H NMR (The Gold Standard):

  • Trans: Coupling constant (

    ) is typically 1.5 – 2.0 Hz .

  • Cis: Coupling constant (

    ) is typically 3.5 – 5.0 Hz .

  • Verdict: 1H NMR is definitive for stereochemistry due to distinct coupling constants.

• 13C NMR (The Supporting Evidence):

  • Trans: Carbons generally appear downfield relative to cis due to lack of steric compression.

  • Cis: Carbons often experience an upfield shift (shielding) due to the

    -gauche effect (steric compression between substituents).

  • Verdict: 13C is useful for confirmation but less direct than 1H coupling constants.

Experimental Protocols

Synthesis of -Epoxy Sulfones (Darzens Condensation)

This protocol describes the synthesis of trans-2-(phenylsulfonyl)-3-phenyloxirane. This method is preferred for its high diastereoselectivity toward the trans isomer.

Reagents:

• Chloromethyl phenyl sulfone (1.0 eq)

• Benzaldehyde (1.1 eq)

• Potassium tert-butoxide (t-BuOK) (1.2 eq)

• Solvent: THF or t-BuOH

• Temperature: -78°C to RT

Workflow:

• Preparation: Dissolve chloromethyl phenyl sulfone and benzaldehyde in anhydrous THF under nitrogen atmosphere. Cool to -78°C.

• Addition: Add t-BuOK solution dropwise. The base deprotonates the sulfone

  -carbon, generating a carbanion.

• Condensation: The carbanion attacks the aldehyde carbonyl (Aldol-like addition) to form an alkoxide intermediate.

• Cyclization: Allow the mixture to warm to room temperature. The alkoxide performs an intramolecular S

  2 attack on the chlorinated carbon, displacing chloride and closing the epoxide ring.

• Workup: Quench with saturated NH

  Cl, extract with ethyl acetate, dry over MgSO , and concentrate.

• Purification: Recrystallize from ethanol/hexane to isolate the pure trans isomer.

NMR Characterization Workflow

This logic flow ensures accurate assignment of the product.

Figure 2: Decision tree for stereochemical assignment of epoxy sulfones.

References

• RSC Advances , "Stereoselective synthesis of vinyl sulfones via silver-catalyzed sulfonylation of styrenes" (Supporting Info, Compound 3aa/related epoxy intermediates), Royal Society of Chemistry. Link

• Canadian Journal of Chemistry , "Epoxy sulfoxides and sulfones. Synthesis and some reactions," Vol. 57, 1979. Link

• Organic Chemistry Portal , "Darzens Reaction," Description of mechanism and stereoselectivity. Link

• University of Chicago , "Synthesis of indenes and related sulfone intermediates," Supporting Information. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. compoundchem.com [compoundchem.com]

Mass spectrometry fragmentation pattern of epoxy sulfones

Comparative Guide: Mass Spectrometry Fragmentation of Epoxy Sulfones

Executive Summary & Mechanistic Landscape

Epoxy sulfones are critical electrophilic intermediates in organic synthesis (e.g., Julia-Kocienski olefination) and potent alkylating agents in drug metabolism. Their analysis is complicated by their lability and the existence of stable isobaric analogs (keto-sulfones, vinyl sulfones).

This guide compares the analytical performance of Electron Ionization (EI) versus Electrospray Ionization (ESI) for this class, and provides a definitive differentiation strategy against structural isomers.

The Core Fragmentation Mechanism

The fragmentation of epoxy sulfones is driven by two competing high-energy events:

• Sulfone-Sulfinate Rearrangement: The extrusion of

  (64 Da) is the diagnostic signature. It proceeds via a rearrangement where an oxygen atom from the sulfone group attacks the -carbon or participates in a 1,3-shift, forming a sulfinate ester intermediate before expelling .

• Epoxide Ring Opening: Under CID (Collision Induced Dissociation) or hard ionization, the epoxide ring opens via

  -cleavage, often triggered by "remote site" protonation on the sulfone oxygen.

Comparative Analysis: Ionization Techniques

The choice of ionization source dictates the visibility of the molecular ion (

) and the extent of in-source fragmentation.

Table 1: Performance Comparison of Ionization Modes for Epoxy Sulfones

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI)	APCI
Energy Regime	Hard (70 eV)	Soft (Thermal/Electric Field)	Medium (Corona Discharge)
Molecular Ion	Often absent or weak ( ).	Dominant or .	Strong .
Key Fragments	Low mass hydrocarbon series; loss is rapid.	Controlled fragmentation via MS/MS (CID).	Good for non-polar analogs; promotes in-source water loss.
Rearrangement	Extensive scrambling; difficult to trace origin.	Preserves structure prior to collision cell; ideal for mechanistic study.	Higher thermal degradation risk than ESI.
Best For	Library matching (NIST); Fingerprinting.	Quantitation & Metabolite ID.	Non-polar synthetic intermediates.

Expert Insight: For drug development, ESI-MS/MS is the gold standard. EI is too energetic, often obliterating the epoxy ring signal before detection. ESI allows for the isolation of the parent ion followed by controlled energy ramping to observe the specific

loss.

Differentiation Strategy: Epoxy Sulfones vs. Isobaric Analogs

A common analytical error is misidentifying an epoxy sulfone as a Vinyl Sulfone (precursor) or a Keto Sulfone (rearrangement product).

Table 2: Diagnostic Ion Signatures

Analyte Class	Key Structural Feature	Diagnostic Neutral Loss (MS/MS)	Characteristic Low-Mass Ions
Epoxy Sulfone	Strained 3-membered ring +	Loss of 64 Da ( ) + Loss of 29/30 Da (CHO/CH2O)	71 (Epoxy-allyl cation)
Vinyl Sulfone	C=C double bond	Loss of 64 Da ( ) only; No oxygen loss	27 ( ), 53
Keto Sulfone	Carbonyl (C=O)	Loss of 28 Da (CO) before or after	Acylium ions ( )

Visualizing the Fragmentation Pathway

The following diagram illustrates the competitive pathways for a generic Phenyl-Epoxy-Sulfone under ESI-MS/MS conditions.

Caption: Figure 1. Competitive fragmentation pathways. The Sulfinate rearrangement (Left) is the diagnostic pathway for sulfones, while ring opening (Right) is specific to the epoxide moiety.

Validated Experimental Protocol

To ensure reproducibility, follow this self-validating ESI-MS/MS workflow. This protocol is designed to distinguish the epoxy sulfone from background noise and isobaric interferences.

Step 1: Sample Preparation

• Solvent: Dissolve sample in 50:50 Acetonitrile:Water + 0.1% Formic Acid.

  • Why? Formic acid promotes protonation (

    ), essential for ESI positive mode.

• Concentration: 1 µg/mL (direct infusion) or 100 ng/mL (LC-MS).

Step 2: Source Parameters (ESI+)

• Capillary Voltage: 3.0 - 3.5 kV.

• Cone Voltage: Keep Low (15-20 V).

  • Critical: High cone voltage causes "In-Source Fragmentation," leading to premature loss of

    and water. You will lose the molecular ion before it reaches the quadrupole.

Step 3: MS/MS Acquisition (The Validation Step)

• Isolate the parent ion (e.g.,

  ) with a narrow isolation window (1.0 Da).

• Apply Collision Energy (CE) Ramp: 10 -> 50 eV.

• Observe Transitions:

  • Look for the -18 Da (Water loss) peak. If this is the base peak at low energy, you likely have a diol (hydrolyzed epoxide), not the epoxide.

  • Look for the -64 Da (

    ) peak.[1] This confirms the sulfone moiety.

  • Validation Check: If you see a loss of 16 Da (Oxygen) without

    loss, re-evaluate; this is chemically unlikely for sulfones and suggests N-oxide or S-oxide contamination.

Decision Workflow for Method Selection

Use this logic flow to determine the correct analytical approach for your specific sample matrix.

Caption: Figure 2. Method selection workflow. ESI is the default starting point; APCI is the alternative if the epoxy sulfone lacks protonation sites.

References

• D. P. Demarque et al. "Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products." Natural Product Reports, 2016. Link

• M. Holcapek et al. "Effects of functional groups on the fragmentation of dyes in electrospray and atmospheric pressure chemical ionization mass spectra." Dyes and Pigments, 2007. Link

• National Institute of Standards and Technology (NIST). "Mass Spectrometry Data Center: Fragmentation of Sulfones." NIST Chemistry WebBook. Link

• B. S. Weinberger et al. "Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO2 via rearrangement." Rapid Communications in Mass Spectrometry, 2008. Link

Sources

• 1. Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]

Analytical Comparison Guide: IR Spectroscopic Detection of Sulfone vs. Epoxide Groups

As a Senior Application Scientist, I frequently evaluate analytical methodologies for tracking functional group transformations in organic synthesis, polymer curing, and drug development. Fourier Transform Infrared (FTIR) spectroscopy—particularly via Attenuated Total Reflectance (ATR)—is a cornerstone technique for this purpose.

However, not all functional groups are created equal under the IR beam. This guide objectively compares the IR spectroscopic performance and detectability of sulfone and epoxide groups, detailing the molecular causality behind their spectral signatures and providing a self-validating protocol for real-time reaction monitoring.

Molecular Causality & Spectral Signatures

Understanding why a functional group absorbs at a specific frequency is essential for accurate spectral interpretation and troubleshooting overlapping signals in complex matrices.

The "Spectroscopically Loud" Sulfone ( )

Sulfones are exceptionally easy to detect via IR spectroscopy. The S=O double bond is highly polar, resulting in a massive change in the molecular dipole moment during stretching vibrations. Because IR absorption intensity is directly proportional to the square of the change in dipole moment, sulfone peaks are inherently strong and sharp[1].

• Asymmetric Stretch: Occurs between 1350–1300 cm⁻¹[1][2].

• Symmetric Stretch: Occurs between 1160–1120 cm⁻¹[1][2].

• Analytical Advantage: These twin peaks act as a highly reliable diagnostic doublet. Even in complex polymer matrices or crude reaction mixtures, the sulfone symmetric stretch rarely suffers from complete signal obscuration[3].

The "Spectroscopically Quiet" Epoxide (Oxirane Ring)

In stark contrast to sulfones, epoxides are notoriously difficult to identify conclusively using standalone IR spectroscopy[4]. The oxirane ring is a highly strained three-membered system. This strain alters the carbon hybridization, increasing the s-character of the C-H bonds and shifting their stretching frequencies higher (>3000 cm⁻¹, typically ~3050 cm⁻¹)[5]. The ring itself exhibits three primary vibrational modes:

• Asymmetric C-O-C Stretch: 950–810 cm⁻¹ (often centered around ~915 cm⁻¹ for terminal epoxides)[5][6].

• Symmetric C-O-C Stretch (Ring Breathing): 880–750 cm⁻¹[6].

• Analytical Challenge: These C-O-C stretching vibrations produce weak-to-medium intensity peaks that fall squarely in the "fingerprint region" (1300–400 cm⁻¹). They are frequently masked by overlapping signals from alkanes, ethers, or aromatic out-of-plane bends[4]. Consequently, epoxide detection often requires baseline subtraction or complementary NMR analysis.

Quantitative Spectral Comparison

The following table summarizes the key quantitative parameters and analytical performance metrics for distinguishing these two functional groups via FTIR.

Feature	Sulfone Group ( )	Epoxide Group (Oxirane)
Primary Peak 1 (Asymmetric)	1350 – 1300 cm⁻¹	950 – 810 cm⁻¹ (often ~915 cm⁻¹)
Primary Peak 2 (Symmetric)	1160 – 1120 cm⁻¹	880 – 750 cm⁻¹ (often ~830 cm⁻¹)
Secondary Indicators	N/A	C-H stretch > 3000 cm⁻¹ (due to ring strain)
Peak Intensity	Very Strong (High dipole change)	Weak to Medium (Low dipole change)
Matrix Interference Risk	Low (Distinct doublet profile)	High (Obscured in the fingerprint region)
Best Analytical Use Case	Absolute quantification, reaction endpoint determination	Relative conversion tracking (via peak depletion)

Self-Validating Experimental Protocol: In-Situ ATR-FTIR Monitoring

To overcome the analytical challenges of the fingerprint region—especially for epoxides—we employ a self-validating kinetic monitoring system . By using an in-situ ATR-FTIR probe to monitor a reaction (e.g., the epoxidation of an alkene or the oxidation of a sulfide to a sulfone), we track the inverse relationship between reactant depletion and product formation.

If the product peak (e.g., epoxide at 915 cm⁻¹) rises proportionally as the starting material peak (e.g., alkene C=C at 1640 cm⁻¹) falls, the system internally validates the peak assignment, ruling out baseline drift or solvent interference.

Step-by-Step Methodology

• Probe Initialization & Background: Insert the ATR-FTIR probe (e.g., Diamond or ZnSe crystal) into the empty, dry reactor. Purge with N₂ and collect a background spectrum to eliminate atmospheric CO₂ and H₂O.

• Solvent & Reactant Profiling: Add the solvent and the starting material (sulfide or alkene). Record the baseline spectrum. Identify the target depletion peak (e.g., C-S stretch for sulfides or C=C stretch for alkenes).

• Reaction Initiation: Introduce the oxidant (e.g., mCPBA or H₂O₂) at the target temperature.

• Continuous Acquisition: Configure the FTIR software to acquire a spectrum every 30 seconds (Resolution: 4 cm⁻¹, 16 scans per spectrum).

• Kinetic Integration (The Validation Step):

  • For Sulfones: Monitor the transient rise and fall of the intermediate sulfoxide peak at ~1050 cm⁻¹[3], followed by the plateauing of the sulfone doublet at 1350 cm⁻¹ and 1150 cm⁻¹[1]. The presence of the intermediate kinetically validates the pathway.

  • For Epoxides: Apply a spectral subtraction algorithm using the baseline scan. Track the peak area of the 915 cm⁻¹ band[5]. The reaction endpoint is validated when the 915 cm⁻¹ area plateaus precisely as the 1640 cm⁻¹ alkene band reaches its minimum.

Workflow Visualization

The following diagram illustrates the logical flow of the self-validating ATR-FTIR methodology.

ATR-FTIR workflow for real-time monitoring of epoxide or sulfone formation.

References

• The Infrared Spectra of Polymers V: Epoxies Spectroscopy Online[Link]

• CH 336: Epoxide Spectroscopy Oregon State University[Link]

• Fast Fourier Transform IR Characterization of Epoxy GY Systems Crosslinked with Aliphatic and Cycloaliphatic EH Polyamine Adducts MDPI[Link]

• Assessment of the Oxidative Desulfurization of Middle Distillate Surrogate Fuels with Spectroscopic Techniques National Institutes of Health (PMC)[Link]

• Infrared Spectroscopy Studies on Stability of Dimethyl Sulfoxide for Application in a Li–Air Battery ACS Publications[Link]

• Infrared Spectroscopy Absorption Table Chemistry LibreTexts[Link]

Sources

• 1. Assessment of the Oxidative Desulfurization of Middle Distillate Surrogate Fuels with Spectroscopic Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. CH 336: Epoxide Spectroscopy [sites.science.oregonstate.edu]
• 5. mdpi.com [mdpi.com]
• 6. spectroscopyonline.com [spectroscopyonline.com]

Comparative Reactivity Guide: Sulfonyl Epoxides vs. Alkyl Epoxides in Nucleophilic Ring-Opening

As a Senior Application Scientist, I frequently encounter synthetic bottlenecks where the choice of epoxide substrate dictates the success of a downstream functionalization. While standard alkyl epoxides are foundational electrophiles driven by inherent ring strain, the introduction of a sulfonyl group (

-epoxy sulfones) fundamentally rewrites the stereoelectronic rules of engagement.

This guide provides an objective, data-backed comparison of their reactivity profiles, mechanistic pathways, and field-proven experimental protocols to help researchers optimize their synthetic workflows.

Mechanistic Foundations & Causality

Alkyl Epoxides: Strain-Driven Electrophiles

The reactivity of unactivated alkyl epoxides is primarily governed by approximately 25 kcal/mol of inherent ring strain[1].

• Basic/Neutral Conditions: Nucleophilic ring-opening proceeds via a classic

  mechanism. The nucleophile attacks the less sterically hindered carbon to minimize steric clash in the transition state.

• Acidic Conditions: The epoxide oxygen is protonated, weakening the C–O bonds. The transition state develops partial carbocationic character, redirecting nucleophilic attack to the more substituted carbon (a borderline

  / pathway).

Sulfonyl Epoxides: Electronic Overdrive

The presence of a strongly electron-withdrawing

group directly attached to the oxirane ring dramatically alters both kinetics and regioselectivity [2]. The sulfonyl group exerts a powerful inductive effect, increasing the overall electrophilicity of the ring system.

• Causality of Regioselectivity: Unlike alkyl epoxides, nucleophilic attack on sulfonyl epoxides occurs almost exclusively at the

  -carbon. Why? The -carbon is heavily shielded by the bulky sulfonyl moiety (steric control). Furthermore, the transition state for an attack at the -position is highly destabilized by electrostatic repulsion between the incoming electron-rich nucleophile and the electron-dense oxygens of the sulfonyl group (electronic control).

• Post-Opening Fate: Ring-opening yields an

  -hydroxy sulfone intermediate. Because the sulfonyl group remains a good leaving group, these intermediates are often transient and can undergo subsequent elimination or rearrangement to form carbonyl compounds or substituted enones [3].

Figure 1: Mechanistic divergence in nucleophilic ring-opening of alkyl vs. sulfonyl epoxides.

Comparative Data Summary

To facilitate rapid decision-making, the quantitative and qualitative performance metrics of both epoxide classes are summarized below.

Parameter	Alkyl Epoxides	Sulfonyl Epoxides ( -Epoxy Sulfones)
Primary Driving Force	Ring strain (~25 kcal/mol)	Ring strain + Inductive electron withdrawal
Regioselectivity	Steric-dependent (Basic) / Electronic-dependent (Acidic)	Exclusively -carbon (C-3)
Nucleophilic Reactivity	Moderate (often requires heating/Lewis acid catalyst)	High (highly electrophilic -carbon, reacts at RT)
Post-Opening Fate	Stable 1,2-diol or -substituted alcohol	-hydroxy sulfone (prone to elimination)
Catalyst Dependency	Often requires activation (e.g., Tungsten/Brønsted acids) [4]	Typically proceeds catalyst-free due to activation

Self-Validating Experimental Protocols

Every robust methodology must be a self-validating system. The following protocols incorporate in-process analytical checkpoints to ensure the chemistry is proceeding as designed before committing to workup.

Protocol A: Regioselective Aminolysis of an Alkyl Epoxide

Objective: Synthesize a 1,2-amino alcohol via basic ring-opening.

• Preparation: Dissolve cyclohexene oxide (1.0 mmol) in anhydrous ethanol (0.5 M).

• Nucleophile Addition: Add benzylamine (1.2 mmol, 1.2 eq) dropwise at room temperature.

• Activation: Heat the reaction mixture to 60 °C. Causality: Alkyl epoxides lack electronic activation; thermal energy is required to overcome the

  activation barrier.

• Validation Checkpoint: At

  hours, perform TLC (Hexanes/EtOAc 7:3). Stain with Ninhydrin. Validation: The starting material ( ) should be absent, replaced by a polar, UV-active spot ( ) that turns purple upon heating (confirming the secondary amine). If unreacted epoxide remains, verify the amine's integrity (potential carbonate formation from atmospheric ).

• Isolation: Concentrate in vacuo and purify via flash chromatography to yield the stable trans-1,2-amino alcohol.

Protocol B: Nucleophilic Ring-Opening of a Sulfonyl Epoxide

Objective: Synthesize a

-azido- -hydroxy sulfone.

• Preparation: Dissolve 1-(phenylsulfonyl)cyclohexene oxide (1.0 mmol) in a 4:1 mixture of THF and water.

• Nucleophile Addition: Add sodium azide (

  , 1.5 mmol) and ammonium chloride ( , 1.5 mmol) to buffer the solution.

• Activation: Stir at 25 °C. Causality: The electron-withdrawing sulfonyl group highly activates the

  -carbon; heating is unnecessary and may trigger premature elimination of the sulfinate group.

• Validation Checkpoint: At

  hour, sample for LC-MS. Validation: Look for the disappearance of the parent mass and the appearance of the corresponding to the -azido adduct. Do not rely solely on TLC, as the intermediate -hydroxy sulfone can degrade on acidic silica.

• Isolation: Quench with saturated aqueous

  . Extract with EtOAc, wash with brine, and dry over . Keep temperatures below 30 °C during solvent removal to prevent elimination.

Figure 2: Standardized workflow logic for comparative epoxide ring-opening experiments.

References

• Master Organic Chemistry. "Epoxides - The Outlier Of The Ether Family." Master Organic Chemistry Blog.
• National Institutes of Health (PMC). "Epoxides: Small Rings to Play with under Asymmetric Organocatalysis." ACS Publications.
• Semantic Scholar. "3,5-Bis-(trifluoromethyl)phenyl sulfones in the synthesis of 3,5-disubstituted cyclopent-2-enones.
• Journal of the American Chemical Society. "Tungsten-Catalyzed Regioselective and Stereospecific Ring Opening of 2,3-Epoxy Alcohols and 2,3-Epoxy Sulfonamides.

A Comparative Guide to HPLC Method Development for the Purity of 2-(2-(Phenylsulfonyl)ethyl)oxirane

This guide provides an in-depth, experience-driven approach to developing a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for assessing the purity of 2-(2-(Phenylsulfonyl)ethyl)oxirane. We will not only detail an optimized method but also compare it with alternative approaches to highlight the critical impact of methodical choices on analytical performance. This content is designed for researchers, scientists, and drug development professionals who require a deep, practical understanding of chromatographic method development.

Introduction: The Analytical Challenge of 2-(2-(Phenylsulfonyl)ethyl)oxirane

2-(2-(Phenylsulfonyl)ethyl)oxirane is a molecule of interest in synthetic chemistry, potentially as an intermediate in the development of pharmaceutical compounds. Its structure, featuring both a sulfone and a reactive epoxide ring, presents a unique analytical challenge. The sulfone group provides a strong UV chromophore, making UV-based HPLC detection a viable strategy. However, the strained epoxide ring is susceptible to hydrolysis and nucleophilic attack, leading to potential degradation products that must be resolved from the parent compound to ensure accurate purity assessment.

A robust analytical method must therefore be stability-indicating. This means the method must be able to separate the intact active pharmaceutical ingredient (API) from its potential degradation products, process impurities, and excipients.[1][2] The development of such a method is not a linear process but an iterative one, guided by an understanding of the molecule's chemistry and the principles of chromatography.

The Foundation: A Systematic Approach to Method Development

Our strategy for developing a stability-indicating HPLC method is grounded in the principles outlined by the International Council for Harmonisation (ICH) guidelines and the United States Pharmacopeia (USP).[3][4] This ensures the final method is not only scientifically sound but also meets regulatory expectations.

The workflow for our method development is as follows:

Caption: A systematic workflow for developing a stability-indicating HPLC method.

Experimental Protocols

Materials and Instrumentation

• Analyte: 2-(2-(Phenylsulfonyl)ethyl)oxirane reference standard and test samples.

• Reagents: HPLC-grade acetonitrile (ACN), methanol (MeOH), and water. Formic acid (reagent grade).

• Instrumentation: An HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a photodiode array (PDA) or UV detector.

Forced Degradation Study Protocol

Forced degradation studies are essential to generate potential degradation products and ensure the analytical method can separate them.[5][6][7][8]

• Acid Hydrolysis: Dissolve 10 mg of the analyte in 10 mL of a 50:50 mixture of ACN and 0.1 N HCl. Heat at 60°C for 4 hours.

• Base Hydrolysis: Dissolve 10 mg of the analyte in 10 mL of a 50:50 mixture of ACN and 0.1 N NaOH. Keep at room temperature for 2 hours.

• Oxidative Degradation: Dissolve 10 mg of the analyte in 10 mL of a 50:50 mixture of ACN and 3% H₂O₂. Keep at room temperature for 8 hours.

• Thermal Degradation: Store the solid analyte at 105°C for 24 hours.

• Photolytic Degradation: Expose a solution of the analyte (1 mg/mL in ACN:water) to UV light (254 nm) for 24 hours.

After the specified time, neutralize the acid and base samples, and dilute all samples to a suitable concentration (e.g., 0.1 mg/mL) for HPLC analysis.

Comparative Analysis of HPLC Methods

Here, we compare three distinct HPLC methods for the purity analysis of 2-(2-(Phenylsulfonyl)ethyl)oxirane. Method C is our proposed optimized, stability-indicating method. Methods A and B represent common, but suboptimal, alternative approaches.

Method A: Isocratic Elution with a Standard C18 Column

This method represents a quick, initial screening approach. Isocratic methods are simpler but often lack the resolving power for complex samples.

• Column: Standard C18, 150 x 4.6 mm, 5 µm

• Mobile Phase: 60:40 Acetonitrile:Water

• Flow Rate: 1.0 mL/min

• Detection: 220 nm

• Temperature: 25°C

Method B: Gradient Elution with an Unbuffered Mobile Phase

This method introduces a gradient, which should improve the separation of compounds with different polarities. However, the lack of a pH-modifying buffer can lead to poor peak shape for certain analytes.

• Column: Standard C18, 150 x 4.6 mm, 5 µm

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient: 30% B to 90% B over 15 minutes

• Flow Rate: 1.0 mL/min

• Detection: 220 nm

• Temperature: 30°C

Method C: Optimized Gradient Method with a Phenyl-Hexyl Column (Recommended)

This method is the result of a systematic development process, including column chemistry screening and mobile phase optimization, informed by the results of forced degradation studies.

• Column: Phenyl-Hexyl, 150 x 4.6 mm, 3.5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 35% B to 85% B over 12 minutes, hold at 85% B for 3 minutes, then return to initial conditions.

• Flow Rate: 1.2 mL/min

• Detection: 220 nm

• Temperature: 35°C

Results and Discussion: A Head-to-Head Comparison

The performance of each method was evaluated based on its ability to separate the parent analyte from its degradation products generated during the forced degradation studies.

Parameter	Method A (Isocratic)	Method B (Unbuffered Gradient)	Method C (Optimized Gradient)
Resolution (Parent vs. Closest Degradant)	1.2 (Poor)	1.8 (Acceptable)	> 2.5 (Excellent)
Peak Tailing (Parent Peak)	1.8 (Poor)	1.5 (Acceptable)	1.1 (Excellent)
Analysis Time	~ 10 min	~ 20 min	~ 15 min
Sensitivity	Moderate	Good	High
Stability-Indicating?	No	Partially	Yes

Chromatographic Performance:

• Method A failed to provide adequate resolution between the parent peak and a key hydrolytic degradation product. The isocratic conditions were insufficient to separate compounds with similar polarities, and the peak shape was poor.

• Method B showed improved resolution due to the gradient elution. However, the absence of a buffer resulted in significant peak tailing for some degradation products, which can complicate accurate integration and quantification.

• Method C demonstrated superior performance. The choice of a Phenyl-Hexyl column provided alternative selectivity, leveraging π-π interactions with the phenylsulfonyl group of the analyte and its impurities. The addition of 0.1% formic acid to the mobile phase controlled the ionization of acidic and basic functional groups, resulting in sharp, symmetrical peaks. The optimized gradient ensured excellent resolution of all degradation products within a reasonable analysis time.

Caption: Comparison of chromatographic outcomes from the three methods.

Method Validation: Ensuring Trustworthiness

The optimized method (Method C) must be validated according to ICH Q2(R2) guidelines to ensure it is fit for its intended purpose.[3][9][10] The validation protocol would include the following tests:

• Specificity: Demonstrated by the successful separation of the analyte from all degradation products, as shown in the forced degradation study.

• Linearity: A minimum of five concentrations are prepared, and the peak area response is plotted against concentration. The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy: Determined by analyzing samples with known concentrations of the analyte (e.g., spiked placebo) and calculating the percent recovery.

• Precision:

  • Repeatability: Multiple injections of the same sample.

  • Intermediate Precision: Analysis performed on different days, by different analysts, or with different equipment.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Robustness: The method's performance is evaluated after making small, deliberate changes to parameters like mobile phase composition, pH, column temperature, and flow rate.

Conclusion: The Value of a Systematic Approach

This guide demonstrates that a systematic, science-driven approach is paramount in developing a robust and reliable stability-indicating HPLC method. While a simple isocratic method (Method A) may seem appealing for its speed, it often fails to provide the necessary specificity for purity testing. An unbuffered gradient (Method B) is an improvement, but neglecting mobile phase pH can compromise peak shape and accuracy.

The optimized method (Method C) stands out due to its superior resolution, peak shape, and overall performance. This was achieved through a logical progression: understanding the analyte's chemistry, employing forced degradation to identify potential impurities, screening different column chemistries for optimal selectivity, and fine-tuning the mobile phase and gradient conditions. This approach ensures the final method is not just functional but also trustworthy and compliant with regulatory standards.

References

• <621> Chromatography - U.S. Pharmacopeia (USP) . [Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline . European Medicines Agency. [Link]

• Understanding the Latest Revisions to USP <621> . Agilent. [Link]

• ICH Guidelines for Analytical Method Validation Explained . AMSbio. [Link]

• USP 621 Changes . Element Lab Solutions. [Link]

• ICH guidelines on validation for analytical method/equipments . Slideshare. [Link]

• Liquid Chromatographic Gradient Method Allowances Provided by General Chapter, USP <621> Chromatography . Waters Corporation. [Link]

• ICH and FDA Guidelines for Analytical Method Validation . Lab Manager. [Link]

• ICH Q2(R2) Guide: Analytical Method Validation Explained . IntuitionLabs. [Link]

• Development and validation of a stability-indicating reversed-phase high performance liquid chromatography method for assay of betamethylepoxide and estimation of its related compounds . PubMed. [Link]

• Development and validation of a stability-indicating reversed-phase high performance liquid chromatography method for assay of betamethylepoxide and estimation of its related compounds . ResearchGate. [Link]

• Determination of epoxides by high-performance liquid chromatography following derivatization with N,N-diethyldithiocarbamate . PubMed. [Link]

• Epoxy sulfoxides and sulfones. Synthesis and some reactions . Canadian Journal of Chemistry. [Link]

• Forced Degradation Studies for Biopharmaceuticals . Pharmaceutical Technology. [Link]

• A Review: Stability Indicating Forced Degradation Studies . Research Journal of Pharmacy and Technology. [Link]

• Forced degradation studies . MedCrave online. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review . CORE. [Link]

• Stability Indicating HPLC Method Development: A Review . IJPPR. [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation . BioPharm International. [Link]

• Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices . LCGC International. [Link]

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• 1. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. agilent.com [agilent.com]
• 5. pharmtech.com [pharmtech.com]
• 6. rjptonline.org [rjptonline.org]
• 7. medcraveonline.com [medcraveonline.com]
• 8. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 9. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 10. Ich guidelines on validation for analytical method/equipments | PPTX [slideshare.net]

Validating Enantiomeric Excess of Chiral Epoxy Sulfones: A Comparative Guide

Chiral epoxy sulfones are indispensable building blocks in modern asymmetric synthesis. Their ability to generate highly reactive oxiranyl anions at low temperatures makes them foundational for the convergent synthesis of massive marine polycyclic ethers, such as [1] and Gambieric Acid. Because the stereochemical fidelity of the epoxy sulfone dictates the spatial trajectory of all subsequent carbon-carbon bond-forming events, validating its enantiomeric excess (ee) is a non-negotiable quality control step.

This guide objectively compares the primary analytical methods for validating the ee of chiral epoxy sulfones, providing field-proven methodologies grounded in scientific causality and self-validating principles.

Comparative Analysis of ee Validation Techniques

When selecting an analytical method for epoxy sulfones, researchers must balance precision, sample conservation, and throughput. The sulfone moiety provides an excellent UV chromophore (~210–220 nm), making High-Performance Liquid Chromatography (HPLC) the gold standard. However, Nuclear Magnetic Resonance (NMR) with chiral shift reagents offers a rapid alternative for intermediate validation.

Quantitative Performance Comparison

Analytical Method	Typical Resolution ( )	Limit of Detection (LOD)	Sample Required	Analysis Time	Destructive?
Chiral HPLC (UV)	> 1.5 (Baseline)	~0.1% ee	0.1 - 1.0 mg	15 - 45 mins	No (Recoverable)
Chiral NMR (Eu)	< 1.0 (Moderate)	~2.0 - 5.0% ee	5.0 - 15.0 mg	5 - 10 mins	Yes (Complexed)
Chiral GC (FID)	> 1.5 (Baseline)	~0.1% ee	< 0.1 mg	20 - 60 mins	Yes

Decision Workflow

Workflow for selecting and validating the enantiomeric excess of chiral epoxy sulfones.

The Gold Standard: Chiral HPLC (Self-Validating Protocol)

Mechanistic Causality

Chiral HPLC utilizing amylose or cellulose-based stationary phases (e.g., Daicel Chiralcel® OD-H) is the premier method for epoxy sulfones [2]. The causality of separation relies on a three-point interaction model. The oxygen atoms of the epoxide and the highly polar sulfone group act as strong hydrogen bond acceptors, interacting reversibly with the carbamate linkages of the polysaccharide stationary phase.

An isocratic mobile phase of Hexane/Isopropanol (IPA) is utilized. The non-polar hexane maintains the helical structure of the chiral polymer, while the polar IPA competes for hydrogen bonding sites, modulating the retention time and allowing the transient diastereomeric complexes to resolve.

Step-by-Step Methodology

To ensure scientific integrity, this protocol is designed as a self-validating system . You cannot accurately report ee without first proving that your system is capable of resolving the enantiomers.

Step 1: System Equilibration

• Flush the HPLC system with HPLC-grade Hexane/IPA (typically 90:10 v/v) at a flow rate of 1.0 mL/min.

• Set the column oven to 25 °C to ensure thermodynamic consistency in the chiral recognition process.

• Set the Diode Array Detector (DAD) or UV detector to 215 nm (optimal for the sulfone chromophore).

Step 2: Racemic Reference Validation (The Self-Validating Step)

• Dissolve 1 mg of a racemic standard of the epoxy sulfone in 1 mL of the mobile phase.

• Inject 10 µL of the racemic mixture.

• Causality Check: Observe the chromatogram. You must achieve a resolution factor (

  ) > 1.5 between the two enantiomeric peaks. If a single peak appears, the system has failed to resolve the enantiomers ( = 0), and any subsequent enantioenriched data is invalid. Adjust the Hexane/IPA ratio until baseline resolution is achieved.

Step 3: Enantioenriched Sample Analysis

• Dissolve 1 mg of your synthesized chiral epoxy sulfone in 1 mL of the mobile phase.

• Inject 10 µL under the exact validated conditions.

• Identify the major and minor peaks by comparing retention times to the racemic standard.

Step 4: Data Integration

• Integrate the area under the curve (AUC) for both peaks.

• Calculate the enantiomeric excess:

The Rapid Alternative: Chiral NMR with Shift Reagents

Mechanistic Causality

When HPLC columns are unavailable or rapid screening is required,

H NMR utilizing chiral lanthanide shift reagents (e.g., Eu(hfc) ) is highly effective. The Lewis acidic Europium metal coordinates to the Lewis basic oxygen atoms of the epoxide and sulfone. The chiral camphor-derived ligands on the Europium create an asymmetric magnetic environment. Consequently, the enantiomers experience different magnetic shielding, splitting their previously identical NMR signals (typically the distinct epoxide protons) into separate diastereomeric peaks.

Step-by-Step Methodology

Like the HPLC method, this protocol relies on a self-validating baseline.

Step 1: Baseline Racemic Complexation

• Dissolve 10 mg of the racemic epoxy sulfone in 0.5 mL of dry CDCl

  (ensure it is acid-free to prevent epoxide ring-opening).

• Add 0.1 equivalents of Eu(hfc)

  .

• Acquire a

  H NMR spectrum.

• Causality Check: Locate the epoxide proton signals (typically

  2.5–3.5 ppm). You should observe peak splitting. Gradually titrate up to 0.5 equivalents of Eu(hfc) until baseline separation of the split peaks is achieved.

Step 2: Enantioenriched Sample Titration

• Dissolve 10 mg of the chiral epoxy sulfone in 0.5 mL of dry CDCl

  .

• Add the exact molar equivalent of Eu(hfc)

  determined in Step 1.

• Acquire the

  H NMR spectrum.

Step 3: Integration and Calculation

• Carefully phase and baseline-correct the spectrum.

• Integrate the split diastereomeric peaks corresponding to the same proton.

• Calculate the ee using the same formula applied in the HPLC method. Note: NMR integration is inherently less precise than UV detection, leading to a higher Limit of Detection.

References

• Title: Total Synthesis of Gymnocin-A Source: Journal of the American Chemical Society, 2015, 137(45), 14513-14516. URL: [Link]

• Title: A convergent route towards marine polycyclic ethers via a novel centrosymmetric approach (PhD Thesis) Source: University of Glasgow (Enlighten Theses), 2025. URL: [Link]

Comparative Guide: mCPBA vs. Dioxirane Oxidation for Sulfone Alkene Precursors

Executive Summary: The Chemoselectivity Challenge

In the synthesis of sulfone-containing alkenes—widely used as Michael acceptors, pharmacophores (e.g., vinyl sulfones), and intermediates in the Julia olefination—the primary challenge is the chemoselective oxidation of a sulfide precursor to a sulfone without compromising the alkene moiety.

Both meta-Chloroperoxybenzoic acid (mCPBA) and Dimethyldioxirane (DMDO) are electrophilic oxidants capable of performing this transformation.[1] However, their utility diverges significantly based on the electronic nature of the alkene and the acid sensitivity of the substrate.

• Use mCPBA for robust, electron-deficient substrates where acid stability is not a concern and cost/scalability is a priority.

• Use DMDO for acid-sensitive precursors, electron-rich alkenes requiring mild conditions, or when easy workup (evaporation) is critical to prevent product degradation.

Mechanistic Profiling & Reagent Characteristics

meta-Chloroperoxybenzoic Acid (mCPBA)[2]

• Nature: Strong electrophilic oxidant.[2][3]

• Mechanism: Proceeds via a concerted "Butterfly" transition state where the peracid oxygen is transferred to the nucleophile (sulfur).

• Byproducts: m-Chlorobenzoic acid (mCBA). This byproduct is acidic (

  ) and can catalyze the opening of epoxides or the migration of double bonds (isomerization).

• Reactivity Profile: Highly reactive toward electron-rich centers. It oxidizes sulfides to sulfoxides very rapidly, and sulfoxides to sulfones more slowly. Crucially, it competes for electron-rich alkenes (epoxidation) at rates often comparable to sulfoxide oxidation.

Dimethyldioxirane (DMDO)[1][5]

• Nature: Cyclic peroxide, typically generated in situ or isolated as a solution in acetone.

• Mechanism: Transfers oxygen via a spiro-transition state.[4]

• Byproducts: Acetone.[5] This renders the reaction conditions essentially neutral and non-nucleophilic.[5]

• Reactivity Profile: Also electrophilic.[2] While it is a potent epoxidizing agent, its reaction with the sulfur lone pair is generally faster than with C=C bonds. However, stoichiometry must be strictly controlled to prevent over-oxidation or epoxidation.

Mechanistic Comparison Diagram

Figure 1: Reaction pathways showing the competitive nature of S-oxidation versus C=C epoxidation.

Comparative Analysis: Performance Metrics

Chemoselectivity (S vs. C=C)

The electronic density of the alkene is the deciding factor.

Feature	mCPBA	Dioxirane (DMDO)
Electron-Rich Alkenes (e.g., Allyl sulfides)	Poor. High risk of epoxidation. Requires precise temp control (-78°C) to stop at sulfoxide; sulfone formation often yields epoxide mixtures.	Moderate. Faster reaction with S than C=C, but excess reagent leads to epoxidation. Neutral conditions prevent degradation.[5]
Electron-Poor Alkenes (e.g., Vinyl sulfides)	Good. The deactivated double bond resists electrophilic attack, allowing selective S-oxidation to the sulfone.	Excellent. Highly effective. Can oxidize vinyl sulfides to vinyl sulfones cleanly without touching the double bond.
Acid Sensitivity	Low Tolerance. Acidic byproduct can cause rearrangement or hydration of the alkene. Requires buffering (NaHCO3).	High Tolerance. Neutral conditions (acetone solvent) preserve labile functional groups.

Practical Considerations[5]

Parameter	mCPBA Protocol	DMDO Protocol
Stoichiometry	2.0–2.5 equivalents for Sulfide Sulfone.	Excess often required (unless titrated); usually generated in situ or used as dilute solution (~0.08 M).
Solvent	DCM or Chloroform (Standard).	Acetone (Intrinsic).
Temperature	0°C to Room Temp (RT).	-20°C to 0°C (Volatile reagent).
Workup	Complex: Requires washing with NaHSO3 (quench), NaHCO3 (remove acid), and brine.	Simple: Evaporation of solvent and excess reagent (acetone is volatile).
Scalability	High (Solid reagent, commercially available).	Low/Medium (Dilute solutions require large volumes).

Experimental Protocols

mCPBA Oxidation (Buffered)

Best for: Robust substrates, vinyl sulfides, and large-scale preparations.

• Preparation: Dissolve the sulfide precursor (1.0 equiv) in Dichloromethane (DCM) [0.1 M concentration].

• Buffering: Add solid Sodium Bicarbonate (NaHCO3) (3.0 equiv) to the solution to neutralize the m-chlorobenzoic acid byproduct.

• Addition: Cool the mixture to 0°C. Add mCPBA (2.2 – 2.5 equiv, accounting for purity usually ~77%) portion-wise over 15 minutes.

  • Note: Adding solid mCPBA slowly prevents localized exotherms that favor epoxidation.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to RT. Monitor via TLC (Sulfones are significantly more polar than sulfides).

• Workup:

  • Quench with saturated aqueous Na2S2O3 (Sodium Thiosulfate) to destroy excess peroxide.

  • Dilute with DCM and wash with sat. NaHCO3 (x2) to remove benzoic acid.

  • Wash with brine, dry over MgSO4, and concentrate.

DMDO Oxidation (Isolated Solution)

Best for: Acid-sensitive alkenes, allylic sulfones, and small-scale high-value intermediates.

• Reagent Prep: Generate DMDO solution (approx. 0.05–0.1 M in acetone) via the distillation of a mixture of Oxone® and acetone buffered with NaHCO3 (See Org. Synth. 1998, 74, 91). Titrate using thioanisole to determine exact concentration.

• Reaction: Dissolve sulfide precursor (1.0 equiv) in acetone. Cool to 0°C.[3]

• Addition: Add the titrated DMDO solution (2.2 equiv) slowly via syringe.

  • Tip: The reaction is often instantaneous. The characteristic yellow color of DMDO will fade as it is consumed.

• Monitoring: Stir at 0°C for 30 minutes. If the yellow color persists, conversion is likely complete.

• Workup: Simply concentrate the reaction mixture under reduced pressure (rotary evaporator). The byproduct (acetone) and excess reagent are volatile, leaving clean product.

Decision Matrix & Workflow

Use this logic flow to select the appropriate oxidant for your specific precursor.

Figure 2: Decision matrix for selecting the optimal oxidant.

References

• Adam, W., et al. "Dioxiranes: A New Class of Powerful Oxidants." Accounts of Chemical Research, 1989, 22(6), 205–211. Link

• Crandall, J. K., et al. "Dimethyldioxirane." Encyclopedia of Reagents for Organic Synthesis, 2001. Link

• Taber, D. F., & DeMatteo, P. W. "Oxidation of Sulfides to Sulfones." Organic Syntheses, 1998, 74, 91. (Describes DMDO preparation). Link

• Trost, B. M., & Curran, D. P. "Chemoselective oxidation of sulfides to sulfones with potassium hydrogen persulfate." Tetrahedron Letters, 1981, 22(14), 1287–1290. (Comparison context). Link

• Madesclaire, M. "Synthesis of Sulfoxides by Oxidation of Thioethers." Tetrahedron, 1986, 42(20), 5459-5495. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. organicchemistrydata.org [organicchemistrydata.org]
• 3. WO2001062719A1 - Selective oxidation of sulfides by the use of an oxidant system consisting of lithium molibdenate niobate and hydrogen peroxide - Google Patents [patents.google.com]
• 4. Oxidation with dioxiranes - Wikipedia [en.wikipedia.org]
• 5. chemistry-chemists.com [chemistry-chemists.com]

Safety & Regulatory Compliance

2-(2-(Phenylsulfonyl)ethyl)oxirane proper disposal procedures

As a Senior Application Scientist, I approach laboratory safety not merely as a checklist of compliance, but as a rigorous scientific discipline. Handling bifunctional molecules like 2-(2-(Phenylsulfonyl)ethyl)oxirane requires a deep understanding of structural reactivity. This molecule presents a dual hazard: the acute toxicity of a highly strained, reactive oxirane (epoxide) ring, and the environmental persistence of a lipophilic phenylsulfonyl group.

To build a truly safe operational environment, we must move beyond basic disposal and implement self-validating workflows —where the chemistry itself proves that our safety protocols have succeeded.

Here is your comprehensive, mechanistic guide to the safe handling, deactivation, and disposal of 2-(2-(Phenylsulfonyl)ethyl)oxirane.

Risk Assessment & Chemical Causality

Before designing a disposal plan, we must understand the causality behind the chemical's hazards:

• The Oxirane (Epoxide) Ring: The three-membered epoxide ring possesses immense angular strain (approximately 27 kcal/mol). This makes it highly susceptible to nucleophilic attack. In biological systems, epoxides act as potent alkylating agents that can cross-link DNA and proteins, posing severe mutagenic and carcinogenic risks[1].

• The Phenylsulfonyl Group: Sulfones are highly stable and environmentally persistent. If discharged into aqueous drains, they resist biological degradation and pose a toxic threat to aquatic ecosystems. Breaking the C-S bond requires specialized high-temperature incineration to safely manage the resulting sulfur oxides (SOx).

Immediate Safety & Handling Protocols

• Engineering Controls: All manipulations must occur in a chemical fume hood with a minimum face velocity of 100 fpm.

• Personal Protective Equipment (PPE): Standard latex offers insufficient protection against alkylating agents. Use butyl rubber or heavy-duty nitrile gloves , splash goggles, and a chemically resistant lab coat[2].

• Storage: Store the neat chemical in a dark, cool environment (≤ 4°C). Isolate it strictly from nucleophiles, strong acids, and bases to prevent spontaneous, exothermic polymerization[3].

Waste Management Workflows

Depending on the state of the waste (dilute solution vs. concentrated residue), different disposal pathways are required.

Fig 1: Waste management and deactivation workflow for sulfone-epoxide compounds.

Protocol A: Direct Professional Disposal (For Dilute Solutions)

For routine experimental waste where the epoxide is already highly dilute (<1% w/v), direct collection is the safest route.

• Collection: Transfer the waste into a chemically compatible, leak-proof container (e.g., HDPE or Teflon-lined glass). Leave at least 20% headspace to accommodate potential vapor expansion[3].

• Segregation: Ensure the waste stream is strictly separated from reactive chemicals (amines, strong acids) to prevent in-situ polymerization.

• Labeling: Clearly label the container with "Hazardous Waste: Toxic/Reactive - Phenylsulfonyl Epoxide" and list the exact solvent composition.

• Handover: Transfer to a licensed environmental services contractor. High-temperature incineration is mandatory to safely destroy the sulfone moiety.

Protocol B: In-Lab Deactivation (For Concentrated Residues or Spills)

For concentrated residues, pure stock disposal, or spill cleanup, we must chemically deactivate the epoxide to mitigate its acute toxicity before it enters the waste stream. We achieve this via acid-catalyzed hydrolysis, converting the reactive epoxide into a benign diol[4].

Fig 2: Epoxide ring-opening deactivation pathway mitigating alkylation toxicity.

Step-by-Step Deactivation Methodology:

• Solvation: Dissolve the concentrated epoxide residue in a miscible, non-reactive solvent (e.g., THF or ethanol) to achieve a concentration of <5% w/v. This thermal mass is critical to dissipate the heat of the reaction.

• Acid-Catalyzed Hydrolysis: Slowly add 0.1 M H₂SO₄ dropwise while stirring vigorously. The acid protonates the oxirane oxygen, making the adjacent carbons highly electrophilic and susceptible to attack by water.

• Reaction Monitoring: Allow the mixture to stir at room temperature for 2 to 4 hours. Monitor the temperature to ensure the exothermic ring-opening remains controlled.

• Validation (NBP Test): Execute the self-validating colorimetric test (detailed below) to prove the epoxide has been destroyed[5].

• Neutralization: Once validated, neutralize the solution to pH 7 using dilute NaOH. Route the resulting sulfone-diol mixture to standard non-halogenated organic waste for incineration[4].

Self-Validating System: The NBP Test

Trusting a protocol blindly is bad science. To ensure the epoxide has been fully deactivated, we utilize 4-(p-nitrobenzyl)pyridine (NBP). NBP reacts with intact alkylating agents to form a vivid blue/purple adduct under alkaline conditions[5].

Table 1: NBP Colorimetric Validation Parameters

Parameter	Value / Reagent	Mechanistic Purpose
Reagent	5% NBP in acetone	Acts as the nucleophile to trap any residual, unreacted epoxide.
Catalyst	Triethylamine (TEA)	Provides the alkaline environment necessary for chromophore development.
Incubation	60°C for 15 minutes	Accelerates the alkylation reaction for a rapid, reliable readout.
Positive Result	Blue / Purple Color	Indicates dangerous levels of intact epoxide remain. Continue hydrolysis.
Negative Result	Colorless / Faint Yellow	Self-Validation achieved. Confirms successful deactivation.

Chemical Compatibility & Segregation Data

Proper segregation prevents catastrophic in-lab accidents. Use the following data to structure your waste accumulation areas.

Table 2: Chemical Compatibility and Waste Segregation

Material / Condition	Compatibility Status	Mechanistic Rationale
Strong Acids / Bases	❌ Incompatible	Catalyzes rapid, exothermic ring-opening leading to uncontrolled polymerization and potential container rupture.
Aqueous Drains	❌ Incompatible	The sulfone moiety is environmentally persistent and toxic to aquatic life; violates EPA/DNR regulations.
Halogenated Solvents	⚠️ Conditionally Compatible	Only mix if the primary experimental solvent is halogenated; otherwise, it unnecessarily increases incineration costs.
Alcohols / THF	✅ Compatible	Excellent diluents that help dissipate heat during controlled deactivation procedures.

References

• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from[Link]

• Hammock, L. G., Hammock, B. D., & Casida, J. E. (1974). Detection and analysis of epoxides with 4-(p-Nitrobenzyl)-pyridine. Bulletin of Environmental Contamination and Toxicology, 12(6), 759-764. Retrieved from [Link]

• EPFL. Procedures for the Laboratory-Scale Treatment of Surplus and Waste Chemicals. Retrieved from[Link]

Sources

• 1. zaeralab.ucr.edu [zaeralab.ucr.edu]
• 2. Chemical Hygiene Plan : USDA ARS [ars.usda.gov]
• 3. rtong.people.ust.hk [rtong.people.ust.hk]
• 4. epfl.ch [epfl.ch]
• 5. Detection and analysis of epoxides with 4-(p-Nitrobenzyl)-pyridine - PubMed [pubmed.ncbi.nlm.nih.gov]

Comprehensive Safety &amp; Handling Guide: 2-(2-(Phenylsulfonyl)ethyl)oxirane

Executive Summary & Risk Profile

Immediate Directive: Treat 2-(2-(Phenylsulfonyl)ethyl)oxirane as a High-Potency Alkylating Agent .

While specific toxicological data for this exact intermediate may be sparse in public registries, its structural composition—a reactive oxirane (epoxide) ring coupled with a phenylsulfonyl electron-withdrawing group—dictates its safety profile. By the principles of Structure-Activity Relationship (SAR), this compound is an electrophile capable of alkylating DNA and proteins.

Core Hazards:

• Genotoxicity: Epoxides are established mutagens. The ring strain facilitates nucleophilic attack by biological macromolecules.

• Sensitization: High potential for allergic contact dermatitis and respiratory sensitization.

• Ocular/Dermal Toxicity: Severe irritation or corrosive damage upon contact.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling functionalized epoxides. The high permeation rate of small-molecule epoxides through standard rubber requires a multi-barrier approach.

PPE Selection Table

Protection Zone	Recommended Equipment	Technical Rationale
Hand Protection (Primary)	Silver Shield® (EVOH/PE Laminate)	Epoxides can permeate standard nitrile in <15 mins. Laminate film offers >4h breakthrough time.
Hand Protection (Dexterity)	Double Nitrile (Outer)	Wear disposable nitrile over Silver Shield to protect the laminate and improve grip.
Respiratory	P100 + Organic Vapor (OV)	If handling neat oil/solid outside a glovebox. Epoxides may have low odor thresholds.
Eye/Face	Chemical Splash Goggles	Safety glasses are inadequate. Vapors or micro-droplets can cause corneal clouding.
Body	Tyvek® Lab Coat (Closed Front)	Standard cotton coats absorb and hold chemicals against the skin.

PPE Decision Logic (Visualization)

The following decision tree illustrates the required PPE upgrades based on the operational state of the chemical.

Figure 1: PPE Hierarchy of Controls based on physical state and operational scale.

Operational Protocol: Safe Handling Workflow

This protocol utilizes a "Zero-Contact" methodology to prevent sensitization.

Phase 1: Preparation

• Engineering Control: Verify Fume Hood certification. Sash height must be <18 inches.

• Decontamination Station: Prepare a beaker of 10% aqueous sodium thiosulfate or 5% ascorbic acid . These nucleophiles rapidly quench the epoxide ring in case of minor tool contamination.

• Weighing:

  • Solids: Use a disposable anti-static weighing boat. Do not use spatulas that require cleaning; use disposable wooden sticks or glass capillaries.

  • Liquids: Use a positive-displacement pipette to prevent dripping.

Phase 2: Reaction Setup

• Solvent Choice: Avoid protic solvents (alcohols) unless intended as reactants, as they may ring-open the epoxide prematurely.

• Addition: If adding a nucleophile to the epoxide, expect an exotherm . The sulfonyl group increases the electrophilicity of the adjacent carbons, making the ring opening faster than unfunctionalized epoxides.

• Cooling: Maintain reaction at 0°C during initial mixing unless protocol dictates otherwise.

Phase 3: Quenching & Cleanup[1]

• Quench: Destroy unreacted epoxide by adding the reaction mixture to a stirred solution of dilute acid or thiosulfate.

• Glassware: Rinse all glassware with the decontamination solution (thiosulfate) before removing it from the fume hood for washing.

• Waste: Do not mix with strong oxidizers.

Emergency Response & Spill Management

In the event of a spill, speed is critical to prevent vapor generation.

Figure 2: Step-by-step spill response workflow emphasizing immediate containment and chemical deactivation.

Disposal Strategy

Never dispose of this compound down the drain. The sulfone moiety is persistent, and the epoxide is toxic to aquatic life.

• Classification: Segregate as "Hazardous Organic Waste - Toxic/Irritant."

• Deactivation (Recommended): If your facility permits bench-top treatment, stir the waste with excess aqueous sodium hydroxide (1M) or sodium thiosulfate for 24 hours to open the epoxide ring before disposal. Check local EHS regulations before treating waste.

• Labeling: Clearly mark the container: "Contains Epoxides and Sulfones - Potential Sensitizer."

References

• PubChem. 2-(2-Phenylethyl)oxirane Compound Summary. National Library of Medicine. Accessed October 2025. [Link]

• West System. Epoxy Safety Guide: Health Effects and Safe Handling. [Link]

• MDPI. Epoxide Syntheses and Ring-Opening Reactions in Drug Development. Molecules 2020. [Link]

• U.S. EPA. Acute Exposure Guideline Levels (AEGLs) for Epoxides. [Link]